Flamprop-isopropyl

• CAS: 52756-22-6

Core Science & Biosynthesis

An In-depth Technical Guide on the Synthesis Pathway and Impurities of Flamprop-Isopropyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core synthesis pathway for the selective herbicide flamprop-isopropyl. It delves into the key chemical transformations, potential impurities that may arise during the manufacturing process, and the analytical methodologies crucial for their control.

Introduction

Flamprop-isopropyl is a post-emergence herbicide effective against wild oats (Avena spp.) in cereal crops. Its herbicidal activity is primarily attributed to the L-isomer, flamprop-M-isopropyl, which inhibits cell elongation in susceptible plants.[1] The synthesis of this complex molecule involves a multi-step process that requires careful control to ensure high purity and minimize the formation of unwanted byproducts. Understanding the synthesis pathway and potential impurities is critical for process optimization, quality control, and regulatory compliance.

Core Synthesis Pathway

The commercial production of flamprop-isopropyl is generally understood to be a two-stage process. The first stage involves the synthesis of the key intermediate, N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine. This is followed by the esterification of this intermediate with isopropyl alcohol to yield the final product.

A detailed, step-by-step experimental protocol for the industrial synthesis of flamprop-isopropyl is not extensively documented in publicly available scientific literature. However, based on fundamental organic chemistry principles and related syntheses, a likely pathway can be outlined.

Figure 1: A representative synthesis pathway for flamprop-isopropyl.

Experimental Protocols

While specific industrial protocols are proprietary, the following outlines the probable experimental methodologies for the key transformations:

Stage 1: Synthesis of N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine

This stage involves two main reactions: the N-arylation of an L-alanine derivative followed by N-benzoylation.

• N-Arylation: 3-chloro-4-fluoroaniline would be reacted with an L-alanine derivative, such as ethyl 2-bromopropanoate, in the presence of a base (e.g., potassium carbonate) and a suitable solvent (e.g., acetonitrile (B52724) or DMF). The reaction would likely be heated to drive it to completion. The resulting ester would then be hydrolyzed to the corresponding carboxylic acid, N-(3-chloro-4-fluorophenyl)-L-alanine.

• N-Benzoylation: The N-(3-chloro-4-fluorophenyl)-L-alanine intermediate would then be reacted with benzoyl chloride. This reaction is typically carried out in the presence of a base (e.g., pyridine (B92270) or aqueous sodium hydroxide) to neutralize the hydrochloric acid byproduct. The reaction is often performed at a controlled, low temperature to prevent side reactions.

Stage 2: Esterification of N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine

The final step is the esterification of the carboxylic acid intermediate with isopropyl alcohol.

• Reaction Conditions: This reaction is typically catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid. To drive the equilibrium towards the product, the reaction is generally heated, and the water formed is removed, often by azeotropic distillation using a suitable solvent like toluene.

• Purification: After the reaction is complete, the mixture is neutralized, and the crude flamprop-isopropyl is isolated. Purification is likely achieved through techniques such as distillation under reduced pressure or crystallization to achieve the desired purity.

Potential Impurities in Flamprop-isopropyl Synthesis

The multi-step synthesis of flamprop-isopropyl can lead to the formation of several process-related impurities. While specific quantitative data from manufacturing processes is not publicly available, a qualitative assessment of potential impurities can be made based on the reaction chemistry.

Table 1: Potential Impurities in the Synthesis of Flamprop-isopropyl

Impurity Category	Potential Impurity	Potential Source of Formation
Starting Materials	3-chloro-4-fluoroaniline	Incomplete reaction in the N-arylation step.
L-Alanine derivative	Incomplete reaction in the N-arylation step.
N-(3-chloro-4-fluorophenyl)-L-alanine	Incomplete esterification.
Benzoyl Chloride	Incomplete N-benzoylation.
Isopropyl Alcohol	Incomplete esterification.
Byproducts	Di-benzoylated alanine (B10760859) derivative	Over-reaction during the N-benzoylation step.
Diisopropyl ether	Side reaction of isopropyl alcohol under acidic conditions.
Positional isomers	Impurities in the starting 3-chloro-4-fluoroaniline.
Degradation Products	Flamprop acid	Hydrolysis of the isopropyl ester of flamprop-isopropyl.
Benzoic acid and N-(3-chloro-4-fluorophenyl)-L-alanine	Hydrolysis of the amide bond under strong acidic or basic conditions.
Stereoisomers	D-flamprop-isopropyl	Racemization at the chiral center of the alanine moiety, potentially caused by harsh reaction conditions (e.g., high temperature or strong base).

Analytical Control and Impurity Profiling

To ensure the quality and safety of flamprop-isopropyl, robust analytical methods are required for the identification and quantification of the active ingredient and its impurities.

Experimental Workflow for Impurity Analysis

A typical workflow for the analysis of impurities in a flamprop-isopropyl technical grade active ingredient (TGAI) would involve the following steps:

Figure 2: A general experimental workflow for impurity profiling.

Key Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): This is the primary technique for the separation and quantification of flamprop-isopropyl and its non-volatile impurities. A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water (with a pH modifier like phosphoric or formic acid) is a common starting point for method development.

• Gas Chromatography (GC): GC is suitable for the analysis of volatile impurities, such as residual solvents used in the manufacturing process.

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), mass spectrometry is a powerful tool for the identification of unknown impurities by providing molecular weight and fragmentation data.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is invaluable for the definitive structural elucidation of isolated impurities.

Conclusion

The synthesis of flamprop-isopropyl is a well-established process in agrochemical manufacturing. However, like any multi-step chemical synthesis, it is prone to the formation of various impurities. A thorough understanding of the synthesis pathway, coupled with the application of modern analytical techniques, is essential for the effective control of these impurities. This ensures the production of a high-quality active ingredient that meets regulatory standards and performs effectively and safely in its intended application. The lack of publicly available, detailed experimental protocols and quantitative impurity data highlights the proprietary nature of commercial manufacturing processes.

References

• 1. BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-journals.org]

Stereospecific Synthesis of Flamprop-M-Isopropyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-M-isopropyl, the isopropyl ester of the L-isomer of flamprop, is a selective herbicide recognized for its efficacy against wild oats in cereal crops. Its stereospecificity is crucial for its herbicidal activity. This technical guide provides an in-depth overview of the core methodologies for the stereospecific synthesis of flamprop-M-isopropyl, targeting researchers, scientists, and professionals in drug development. The synthesis is a two-step process commencing with the preparation of the key intermediate, N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine, followed by its esterification. This document details the experimental protocols for these key steps, presents quantitative data in structured tables, and includes visualizations of the synthetic pathway and experimental workflow.

Core Synthesis Pathway

The stereospecific synthesis of flamprop-M-isopropyl hinges on a two-step reaction sequence that preserves the chirality of the starting material, L-alanine. The overall pathway can be visualized as follows:

Caption: Overall synthetic pathway for flamprop-M-isopropyl.

Step 1: Synthesis of N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine

The initial and critical step in the synthesis is the formation of the N-substituted, N-acylated L-alanine derivative. This reaction establishes the core structure of the final molecule while maintaining the desired stereochemistry.

Experimental Protocol

A common method for the N-benzoylation of L-alanine involves the Schotten-Baumann reaction. The subsequent N-arylation with 3-chloro-4-fluoroaniline (B193440) would then be carried out. A representative procedure is detailed below:

• N-Benzoylation of L-Alanine:

  • Dissolve L-alanine in a 2N sodium hydroxide (B78521) solution with cooling (0–5 °C)[1].

  • Add benzoyl chloride and a 2N sodium hydroxide solution in alternating portions with vigorous stirring, maintaining the temperature between 0–5 °C and ensuring the reaction mixture remains alkaline[1].

  • After the addition is complete, continue stirring at room temperature for a designated period.

  • Acidify the clear solution with concentrated hydrochloric acid to a pH of 2 while cooling to precipitate N-benzoyl-L-alanine[1].

  • Filter the solid product, wash with cold water, and dry.

• N-Arylation of N-benzoyl-L-alanine:

Quantitative Data

Parameter	Value	Reference
Starting Material	L-Alanine	[1]
Reagents	Benzoyl Chloride, Sodium Hydroxide	[1]
Reaction Temperature	0–5 °C	[1]
Yield of N-benzoyl-L-alanine	Not explicitly stated for this specific intermediate
Enantiomeric Purity	High (retention of L-configuration)	[2]

Step 2: Esterification of N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine

The second step involves the esterification of the carboxylic acid group of the intermediate with isopropyl alcohol to yield flamprop-M-isopropyl. This reaction must be conducted under controlled conditions to prevent racemization of the chiral center. Acid catalysis is typically employed for this transformation[2].

Experimental Workflow

Caption: General workflow for the esterification step.

Experimental Protocol

A general procedure for the esterification of an amino acid with isopropanol using thionyl chloride as a catalyst is as follows. This can be adapted for the specific intermediate:

• Suspend the N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine in isopropanol at 0 °C.

• Slowly add thionyl chloride dropwise to the suspension with stirring.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Concentrate the reaction mixture under reduced pressure to obtain the crude product.

• Purify the crude product, for example, by recrystallization from a suitable solvent system to yield pure flamprop-M-isopropyl.

Quantitative Data

Parameter	Value	Reference
Starting Material	N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine	[2]
Reagent	Isopropyl Alcohol	[2]
Catalyst	Acid Catalyst (e.g., Thionyl Chloride)	[2]
Reaction Temperature	Controlled to maintain stereointegrity	[2]
Yield	Not explicitly stated in available literature
Enantiomeric Excess (ee)	High (>95%)

Purification and Analysis

Purification

The final product, flamprop-M-isopropyl, is typically a solid that can be purified by recrystallization. The choice of solvent will depend on the solubility characteristics of the product and any remaining impurities.

Analysis and Characterization

The identity and purity of the synthesized flamprop-M-isopropyl should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point: To assess purity.

Determination of Enantiomeric Purity

The enantiomeric excess (ee) of the final product is a critical parameter and is typically determined by chiral High-Performance Liquid Chromatography (HPLC).

Chiral HPLC Method Development:

A typical approach for developing a chiral HPLC method for flamprop-M-isopropyl would involve:

• Column Selection: Screening of various chiral stationary phases (CSPs). Polysaccharide-based columns (e.g., Chiralpak®, Chiralcel®) are often effective for separating enantiomers of such compounds.

• Mobile Phase Optimization: A mobile phase consisting of a mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol or ethanol) is commonly used. The ratio of these solvents is optimized to achieve baseline separation of the enantiomers.

• Detection: A UV detector is typically used for detection.

A reverse-phase HPLC method using a Newcrom R1 column with a mobile phase of acetonitrile, water, and phosphoric acid has also been reported for the analysis of flamprop-isopropyl[3][4]. For mass spectrometry compatibility, formic acid can be used in place of phosphoric acid[3][4].

Conclusion

The stereospecific synthesis of flamprop-M-isopropyl is a well-established process that relies on the careful execution of N-acylation/N-arylation of L-alanine followed by a controlled esterification. The key to a successful synthesis lies in the selection of appropriate reaction conditions that ensure the retention of the chiral center's configuration. This guide provides a foundational understanding of the synthetic methodologies and analytical considerations for researchers and professionals working in the field of agrochemicals and chiral synthesis. Further optimization of the reaction conditions presented herein may be necessary to achieve desired yields and enantiomeric purity in a laboratory or industrial setting.

References

• 1. prepchem.com [prepchem.com]
• 2. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 3. Separation of Flamprop-isopropyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Flamprop-M-isopropyl | SIELC Technologies [sielc.com]

Technical Guide: Solubility of Flamprop-Isopropyl in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of flamprop-isopropyl in various organic solvents. Due to the limited availability of public data on the racemic mixture of flamprop-isopropyl, this guide focuses on the solubility of its active stereoisomer, flamprop-M-isopropyl. The information presented herein is intended to support research, development, and formulation activities.

Introduction to Flamprop-Isopropyl

Flamprop-isopropyl is the International Organization for Standardization (ISO) approved common name for isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-DL-alaninate. It is a selective, post-emergence herbicide belonging to the arylaminopropionic acid class of chemicals. Its herbicidal activity is primarily attributed to the L-isomer, known as flamprop-M-isopropyl. Understanding the solubility of this compound in organic solvents is critical for developing stable and effective formulations, as well as for designing analytical methods for residue analysis.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for flamprop-M-isopropyl in selected organic solvents at 20°C. It is important to note that this data pertains to the L-isomer of flamprop-isopropyl.

Organic Solvent	Temperature (°C)	Solubility (g/L)
Acetone	20	1560
Ethanol	20	147
Hexane	20	16

Data sourced from publicly available databases.

Experimental Protocols for Solubility Determination

While a specific, publicly available, detailed protocol for determining the solubility of flamprop-isopropyl in organic solvents has not been identified, a general methodology can be established based on standardized guidelines for chemical testing, such as those from the Organisation for Economic Co-operation and Development (OECD). The following protocol describes a common approach for determining the solubility of a pesticide like flamprop-isopropyl in an organic solvent.

Principle

The "shake-flask" method is a widely accepted technique for determining the solubility of a substance. This method involves agitating an excess amount of the solid compound in a specific solvent at a constant temperature until equilibrium is reached. The concentration of the dissolved substance in the saturated solution is then determined analytically.

Materials and Equipment

• Flamprop-isopropyl (analytical standard)

• Selected organic solvents (HPLC grade or equivalent)

• Volumetric flasks

• Analytical balance (accurate to ±0.1 mg)

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Vials for sample analysis

Experimental Procedure

• Preparation of Saturated Solution: a. Add an excess amount of flamprop-isopropyl to a volumetric flask. The excess is crucial to ensure that a saturated solution is formed. b. Add the selected organic solvent to the flask, leaving some headspace. c. Tightly cap the flask to prevent solvent evaporation. d. Place the flask in a constant temperature shaker bath set to the desired temperature (e.g., 20°C). e. Agitate the mixture for a sufficient period to reach equilibrium. A preliminary study may be required to determine the time to reach equilibrium (e.g., 24-48 hours).

• Sample Preparation for Analysis: a. After the equilibration period, allow the undissolved solid to settle. b. Carefully withdraw a known volume of the supernatant using a syringe. c. Filter the withdrawn solution through a syringe filter into a clean vial to remove any undissolved particles. This step is critical to avoid overestimation of solubility.

• Analytical Determination: a. Prepare a series of standard solutions of flamprop-isopropyl of known concentrations in the same organic solvent. b. Analyze the standard solutions using a validated HPLC method to generate a calibration curve. c. Analyze the filtered saturated solution. The concentration may need to be diluted to fall within the linear range of the calibration curve. d. Calculate the concentration of flamprop-isopropyl in the saturated solution using the calibration curve. This concentration represents the solubility of the compound in the specific solvent at the tested temperature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of flamprop-isopropyl in an organic solvent using the shake-flask method.

Caption: Experimental workflow for determining the solubility of flamprop-isopropyl.

This guide provides foundational knowledge on the solubility of flamprop-isopropyl in organic solvents. For specific applications, it is recommended to perform experimental verification of solubility under the conditions relevant to the intended use.

In-depth Technical Guide: Thermal Degradation Profile of Flamprop-Isopropyl

Notice to the Reader: Following a comprehensive search of scientific literature and publicly available data, it has been determined that there is a significant lack of specific information regarding the thermal degradation profile of flamprop-isopropyl. No detailed experimental studies, such as thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), or pyrolysis-gas chromatography-mass spectrometry (Py-GC-MS), that would provide quantitative data on its thermal decomposition, have been identified in the public domain.

Therefore, the following guide is structured to provide a theoretical framework for understanding the potential thermal degradation of flamprop-isopropyl based on the known chemistry of its structural components and general principles of thermal decomposition of similar chemical classes. This guide also outlines the necessary experimental protocols that would be required to generate the missing data.

Introduction to Flamprop-Isopropyl

Flamprop-isopropyl, with the chemical name isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-DL-alaninate, is a selective herbicide belonging to the arylaminopropionic acid class.[1] It has been used for the post-emergence control of wild oats in wheat. Its chemical structure consists of a central alanine (B10760859) core, N-acylated with a benzoyl group and N-arylated with a 3-chloro-4-fluorophenyl group, and the carboxylic acid is esterified with an isopropyl group.

The thermal stability and degradation pathway of a pesticide are critical parameters for assessing its environmental fate, potential for forming toxic byproducts during storage or disposal, and for developing safe formulation and application procedures.

Theoretical Thermal Degradation Pathways

Based on the functional groups present in the flamprop-isopropyl molecule, several potential thermal degradation pathways can be postulated. The most labile bonds are likely to be the ester and amide linkages.

A logical workflow for predicting the thermal degradation of flamprop-isopropyl would involve the initial cleavage of the most susceptible bonds, followed by further fragmentation of the resulting primary degradation products.

Caption: Predicted initial thermal degradation pathways of flamprop-isopropyl.

Proposed Experimental Protocols for Determining Thermal Degradation Profile

To generate the necessary data for a comprehensive understanding of flamprop-isopropyl's thermal degradation, the following experimental protocols are proposed.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperatures of flamprop-isopropyl.

Methodology:

• A sample of pure flamprop-isopropyl (5-10 mg) is placed in a TGA crucible.

• The sample is heated from ambient temperature to approximately 600 °C at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for pyrolysis or air for oxidative degradation).

• The weight loss of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve (weight % vs. temperature) and its derivative (DTG curve) are analyzed to identify the onset of decomposition, major degradation steps, and the temperature of maximum decomposition rate for each step.

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, boiling, and decomposition, and to measure the enthalpy changes associated with these processes.

Methodology:

• A small, accurately weighed sample of flamprop-isopropyl (2-5 mg) is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• Both pans are heated at a constant rate (e.g., 10 °C/min) over a temperature range that encompasses the expected transitions.

• The difference in heat flow to the sample and reference is measured as a function of temperature.

• The resulting DSC thermogram will show endothermic peaks for melting and boiling, and exothermic peaks for decomposition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the chemical structures of the volatile and semi-volatile degradation products formed during the thermal decomposition of flamprop-isopropyl.

Methodology:

• A microgram-scale sample of flamprop-isopropyl is introduced into a pyrolysis unit connected to a GC-MS system.

• The sample is rapidly heated to a specific decomposition temperature (determined from TGA results) in an inert atmosphere (e.g., helium).

• The resulting pyrolysis products are swept into the GC column for separation.

• The separated compounds are then introduced into the mass spectrometer for identification based on their mass spectra.

• By performing pyrolysis at different temperatures, a temperature-dependent degradation profile can be established.

The general workflow for these proposed experiments is illustrated below.

Caption: Proposed experimental workflow for characterizing flamprop-isopropyl's thermal degradation.

Anticipated Quantitative Data

While no specific data is available, a typical thermal degradation study would generate the following quantitative information, which should be presented in clear, tabular formats for easy comparison.

Table 1: Thermogravimetric Analysis (TGA) Data for Flamprop-Isopropyl

Parameter	Value (under N₂)	Value (under Air)
Onset Decomposition Temp (°C)	Data not available	Data not available
T₁₀ (Temp. at 10% weight loss, °C)	Data not available	Data not available
T₅₀ (Temp. at 50% weight loss, °C)	Data not available	Data not available
Temperature of Max. Decomposition Rate (°C)	Data not available	Data not available
Residual Weight at 600 °C (%)	Data not available	Data not available

Table 2: Differential Scanning Calorimetry (DSC) Data for Flamprop-Isopropyl

Thermal Event	Temperature (°C)	Enthalpy (J/g)
Melting Point	Data not available	Data not available
Decomposition	Data not available	Data not available

Table 3: Potential Thermal Degradation Products of Flamprop-Isopropyl Identified by Py-GC-MS

Retention Time (min)	Identified Compound	Chemical Formula	Molecular Weight
Data not available	Data not available	Data not available	Data not available
Data not available	Data not available	Data not available	Data not available
Data not available	Data not available	Data not available	Data not available

Conclusion

A thorough investigation of the thermal degradation profile of flamprop-isopropyl is crucial for a complete understanding of its chemical behavior and environmental impact. The absence of such data in the current body of scientific literature highlights a significant knowledge gap. The experimental protocols and theoretical considerations outlined in this guide provide a roadmap for future research in this area. The generation of quantitative data through TGA, DSC, and Py-GC-MS would enable the construction of a detailed thermal degradation profile, which would be of great value to researchers, environmental scientists, and regulatory agencies.

References

• 1. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]

Photolytic Stability of Flamprop-Isopropyl Under UV Radiation: A Technical Overview and Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flamprop-isopropyl is a post-emergence herbicide belonging to the arylaminopropionic acid class of chemicals, previously used for the control of wild oats in wheat. While its commercial use has been discontinued (B1498344), understanding its environmental fate, particularly its photolytic stability, remains a relevant area of study for environmental scientists and researchers involved in the assessment of legacy pesticides. This technical guide provides an overview of the known properties of flamprop-isopropyl and presents a standardized, albeit hypothetical, framework for assessing its photolytic stability under ultraviolet (UV) radiation. Due to a significant lack of publicly available experimental data on the photodegradation of flamprop-isopropyl, this document serves as a methodological guide rather than a repository of established data. It outlines best-practice experimental protocols, data presentation formats, and potential degradation pathways to guide future research in this area.

Introduction to Flamprop-Isopropyl

Flamprop-isopropyl, with the chemical name isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-DL-alaninate, is a synthetic herbicide.[1][2] It functions as a selective, systemic herbicide that is absorbed by the leaves.[1] The substance is a derivative of flamprop (B1223189) and exists as a stereoisomer, with the L-isomer being the more active form, known as flamprop-M-isopropyl.[3] General information about flamprop-isopropyl is summarized in Table 1.

Table 1: General Properties of Flamprop-Isopropyl

Property	Value	Source
Chemical Name	isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-DL-alaninate	[2]
CAS Number	52756-22-6	[2]
Molecular Formula	C19H19ClFNO3	[2]
Molecular Weight	363.8 g/mol	[2]
Type	Herbicide	[1]
Class	Arylaminopropionic acid	[1]
Mode of Action	Selective, systemic, absorbed by leaves	[1]

Photolytic Stability: Current Knowledge Gaps

A comprehensive review of scientific literature and environmental fate databases reveals a significant gap in the publicly available data regarding the photolytic stability of flamprop-isopropyl under UV radiation. Specific experimental data on its degradation rates, quantum yield, half-life under various UV conditions, and the identity of its photoproducts are not readily accessible. The photodegradation of herbicides is a critical factor in their environmental persistence and efficacy.[4] Factors such as the intensity and wavelength of UV radiation, the presence of photosensitizers, and the chemical matrix (e.g., water purity, pH) can all influence the rate and pathway of degradation.[5][6]

A Framework for Experimental Assessment of Photolytic Stability

To address the existing data gap, a structured experimental approach is required. The following sections outline a hypothetical, yet standard, protocol for investigating the photolytic stability of flamprop-isopropyl.

Experimental Workflow

A typical experimental workflow for assessing the photolytic stability of a pesticide is illustrated in the diagram below. This process involves sample preparation, controlled irradiation, sample analysis at various time points, and data analysis to determine degradation kinetics and identify transformation products.

Caption: Experimental workflow for assessing the photolytic stability of flamprop-isopropyl.

Detailed Experimental Protocols

The following provides a more detailed, hypothetical protocol for key stages of the assessment.

3.2.1. Sample Preparation

• Stock Solution: Prepare a stock solution of flamprop-isopropyl (e.g., 1000 mg/L) in a water-miscible, UV-transparent solvent such as acetonitrile (B52724).

• Working Solutions: Prepare aqueous working solutions (e.g., 10 mg/L) by spiking the stock solution into a buffered, sterile aqueous solution (e.g., pH 7 phosphate (B84403) buffer). The use of a co-solvent should be kept to a minimum (e.g., <1% v/v) to avoid indirect photolysis effects.

• Controls:

  • Dark Controls: Prepare identical samples but wrap them in aluminum foil to prevent light exposure. These are used to assess for hydrolysis or other non-photolytic degradation.

  • Sterile Controls: If microbial degradation is a concern, prepare samples in autoclaved buffer and handle under sterile conditions.

3.2.2. UV Irradiation

• Light Source: Utilize a high-intensity, controlled light source that mimics the solar spectrum, such as a Xenon arc lamp with appropriate filters to simulate environmental UV conditions (e.g., >290 nm).

• Photoreactor: Conduct the irradiation in a temperature-controlled photoreactor with quartz vessels to ensure maximum UV transparency.

• Irradiance Monitoring: Continuously monitor the light intensity and spectral distribution using a calibrated spectroradiometer.

• Sampling: Withdraw aliquots from the irradiated and control samples at specified time intervals (e.g., 0, 2, 4, 8, 12, 24, 48 hours).

3.2.3. Analytical Methodology

• Quantification of Parent Compound:

  • Method: High-Performance Liquid Chromatography with a UV detector (HPLC-UV).

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Detection: UV detection at the wavelength of maximum absorbance for flamprop-isopropyl.

• Identification of Degradation Products:

  • Method: Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).[2]

  • Ionization: Electrospray Ionization (ESI) in both positive and negative modes.

  • Analysis: Full scan and product ion scan modes to determine the mass-to-charge ratio (m/z) and fragmentation patterns of potential degradation products.

Hypothetical Data Presentation

The data generated from such experiments should be presented in a clear and structured manner.

Quantitative Degradation Data

The degradation kinetics of flamprop-isopropyl would be determined by plotting its concentration over time and fitting the data to a kinetic model (e.g., first-order kinetics). The results would be summarized as shown in Table 2.

Table 2: Hypothetical Photodegradation Kinetics of Flamprop-Isopropyl

Parameter	Value (Hypothetical)	Description
Initial Concentration	10.0 mg/L	Starting concentration of flamprop-isopropyl in the aqueous solution.
UV Wavelength Range	>290 nm	The spectral range of the UV irradiation source.
Rate Constant (k)	0.035 hr⁻¹	The first-order rate constant for the degradation of flamprop-isopropyl.
Half-life (t½)	19.8 hours	The time required for the concentration of flamprop-isopropyl to decrease by 50%.
Quantum Yield (Φ)	0.0015	The efficiency of a photon in bringing about a chemical change.

Plausible Degradation Pathways

Based on the chemical structure of flamprop-isopropyl, several photochemical reactions could be anticipated. These include cleavage of the ester bond, cleavage of the amide bond, and reactions involving the aromatic rings. The diagram below illustrates a plausible, though hypothetical, degradation pathway.

Caption: Plausible photodegradation pathways for flamprop-isopropyl under UV irradiation.

Conclusion and Future Directions

There is a clear and significant lack of publicly available data on the photolytic stability of the discontinued herbicide flamprop-isopropyl. This technical guide provides a framework for researchers to systematically investigate its environmental fate under UV radiation. Future studies should focus on conducting controlled laboratory experiments to determine its degradation kinetics, quantum yield, and to identify its major photoproducts. Such data is essential for a comprehensive environmental risk assessment of this legacy pesticide and for understanding the long-term fate of related arylaminopropionic acid herbicides. The methodologies and hypothetical data presented herein offer a roadmap for these much-needed investigations.

References

• 1. Flamprop-isopropyl [sitem.herts.ac.uk]
• 2. Flamprop-isopropyl | C19H19ClFNO3 | CID 40520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 4. halo.science [halo.science]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Identifying the Active Enantiomer of Flamprop-Isopropyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the identification of the active enantiomer of the herbicide flamprop-isopropyl. It covers the stereochemistry, biological activity, and mechanism of action, supported by detailed experimental protocols and data presentation.

Introduction to Flamprop-Isopropyl and Chirality

Flamprop-isopropyl is a selective post-emergence herbicide historically used for the control of wild oats (Avena fatua) in cereal crops.[1] The molecule contains a single chiral center, meaning it exists as a pair of enantiomers, which are non-superimposable mirror images of each other.[1] The commercial product was typically sold as a racemate, a 1:1 mixture of the two enantiomers.[2] However, as is common with chiral pesticides, the herbicidal activity is primarily associated with only one of the enantiomers.

The active enantiomer of flamprop-isopropyl is flamprop-M-isopropyl .[2][3] This corresponds to the L-isomer, which is structurally derived from the naturally occurring amino acid L-alanine.[2][3] The inactive enantiomer is the corresponding D-isomer. The stereospecific synthesis from L-alanine is a key step in the commercial production of the active isomer to ensure its herbicidal potency.[3]

Data on Enantiomer Activity

Enantiomer	Common Name	Stereochemistry	Biological Activity
(+)-enantiomer	Flamprop-M-isopropyl	L-isomer	Herbicidally active
(-)-enantiomer	-	D-isomer	Herbicidally inactive

Experimental Protocols

Chiral Separation of Flamprop-Isopropyl Enantiomers

The separation of the enantiomers of flamprop-isopropyl is essential for their individual study. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the most common and effective method for this purpose.[5] Polysaccharide-based CSPs are particularly versatile for the separation of a wide range of chiral compounds, including pesticides.[6]

Representative HPLC Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based chiral column, such as one coated with amylose (B160209) tris(3,5-dimethylphenylcarbamate) or cellulose (B213188) tris(3,5-dimethylphenylcarbamate). A column with dimensions of 250 mm x 4.6 mm and a 5 µm particle size is a common choice.

• Mobile Phase: A normal-phase mobile phase is often effective for polysaccharide-based CSPs. A typical starting point would be a mixture of n-hexane and an alcohol modifier like isopropanol (B130326) or ethanol. A common starting ratio would be 90:10 (n-hexane:isopropanol, v/v). The mobile phase composition should be optimized to achieve baseline separation.

• Flow Rate: A flow rate of 1.0 mL/min is a standard starting point and can be adjusted to optimize resolution and analysis time.

• Temperature: The separation is typically performed at a constant ambient temperature, for instance, 25 °C.

• Detection: UV detection at a wavelength where the compound exhibits strong absorbance, for example, 254 nm.

• Sample Preparation: A standard solution of racemic flamprop-isopropyl is prepared in the mobile phase at a concentration of approximately 1 mg/mL.

Whole-Plant Herbicidal Bioassay

To determine the herbicidal activity of the separated enantiomers, a whole-plant bioassay using the target weed, wild oat (Avena fatua), is conducted.

Protocol:

• Plant Cultivation: Wild oat seeds are sown in pots containing a suitable growing medium and cultivated in a greenhouse or growth chamber under controlled conditions (e.g., 16-hour photoperiod, 20°C day/15°C night temperature).

• Herbicide Application: The separated enantiomers and the racemic mixture are formulated into sprayable solutions. When the wild oat seedlings have reached the 2-3 leaf stage, they are treated with a range of doses of each enantiomer and the racemate. A control group is treated with the formulation blank (without the active ingredient).

• Evaluation: The herbicidal effect is visually assessed at regular intervals (e.g., 7, 14, and 21 days after treatment). The primary endpoint is typically the fresh or dry weight of the above-ground biomass.

• Data Analysis: The biomass data is used to generate dose-response curves for each enantiomer and the racemate. From these curves, the GR50 (the dose causing a 50% reduction in plant growth compared to the untreated control) is calculated. A lower GR50 value indicates higher herbicidal activity.

Visualizations

Logical Workflow for Active Enantiomer Identification

Caption: Logical workflow for the separation and identification of the active enantiomer of flamprop-isopropyl.

Experimental Workflow

Caption: Experimental workflow for chiral separation and subsequent herbicidal bioassay.

Mechanism of Action: Mitotic Disruption

The herbicidally active L-enantiomer of flamprop (B1223189), after hydrolysis from the isopropyl ester, acts as a mitotic disrupter. It interferes with the normal process of cell division in susceptible plants.[4]

Caption: Signaling pathway illustrating the mitotic disruption mechanism of the active flamprop enantiomer.

Conclusion

The herbicidal activity of flamprop-isopropyl is attributed to its L-enantiomer, known as flamprop-M-isopropyl. This stereoselectivity is primarily due to the specific action of esterase enzymes in the target weed, Avena fatua. The mechanism of action is the disruption of mitosis through the disorganization of spindle and phragmoplast microtubules, which ultimately leads to the cessation of cell division and plant growth. The identification and characterization of the active enantiomer rely on a combination of chiral separation techniques, such as HPLC, and whole-plant bioassays. This knowledge is crucial for the development of more effective and environmentally conscious herbicides.

References

• 1. Flamprop-isopropyl [sitem.herts.ac.uk]
• 2. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 3. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. Enantioseparations by high-performance liquid chromatography using polysaccharide-based chiral stationary phases: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Activity Spectrum of Flamprop-Isopropyl on Monocot Weeds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flamprop-isopropyl is a selective, post-emergence arylalanine herbicide historically used for the control of wild oats (Avena fatua) in cereal crops such as wheat and barley. As a pro-herbicide, it is absorbed by the leaves and hydrolyzed within the plant to its biologically active form, flamprop (B1223189) acid. The herbicidal mode of action is the inhibition of cell elongation and division, which has been linked to the disruption of microtubule organization during mitosis.[1][2][3] This technical guide provides an in-depth overview of the biological activity spectrum of flamprop-isopropyl on monocotyledonous weeds, with a focus on quantitative efficacy data, detailed experimental protocols for its evaluation, and a visualization of its molecular mechanism of action.

Biological Activity Spectrum and Efficacy

The primary target for flamprop-isopropyl is wild oat (Avena fatua).[2] Its selectivity is derived from the differential metabolism between the target weed and the crop; de-esterification to the active flamprop acid is more rapid in wild oats than in wheat or barley.[4] While Avena fatua is the most well-documented susceptible species, some efficacy against other monocot weeds such as blackgrass (Alopecurus myosuroides) has also been reported.[3] However, comprehensive quantitative data on a broad spectrum of other common monocot weeds such as Lolium spp. (ryegrass), Echinochloa crus-galli (barnyardgrass), Setaria spp. (foxtail), and Digitaria sanguinalis (crabgrass) is limited in publicly available literature.

The efficacy of flamprop-isopropyl can be influenced by factors such as the growth stage of the weed, application rate, environmental conditions, and the presence of herbicide-resistant biotypes.[5]

Table 1: Quantitative Efficacy of Flamprop-Isopropyl on Avena fatua (Wild Oat)

Application Rate (g a.i./ha)	Weed Growth Stage	% Control / Efficacy Metric	Crop	Reference(s)
Not Specified	4-week-old seedlings	Inadequate control without crop competition	Greenhouse	No direct citation
Recommended Dosage	Not Specified	57% to 83% control of panicle numbers in resistant populations	Field	[5]

Note: The available quantitative data for flamprop-isopropyl efficacy is limited, with most studies focusing on Avena fatua. Further research would be required to establish a comprehensive biological activity spectrum across a wider range of monocot weeds.

Mechanism of Action and Signaling Pathway

Flamprop-isopropyl functions as a mitotic disrupter. Following its application and absorption into the plant, it undergoes hydrolysis to form flamprop acid, the active herbicidal compound. Flamprop acid does not inhibit the polymerization of tubulin into microtubules in vitro, which distinguishes it from some other microtubule-disrupting herbicides.[1] Instead, it affects the orientation and organization of microtubules in the spindle apparatus and the phragmoplast during cell division.[1] This disruption leads to a halt in mitosis, typically at the prometaphase or metaphase, and ultimately inhibits cell division and elongation, resulting in the death of the susceptible plant.[1]

Caption: Mechanism of action of flamprop-isopropyl in a susceptible monocot weed cell.

Experimental Protocols

The following sections provide standardized protocols for assessing the biological activity of flamprop-isopropyl in both greenhouse and field settings.

Greenhouse/Growth Chamber Bioassay Protocol

This protocol is designed to determine the dose-response of various monocot weeds to flamprop-isopropyl under controlled environmental conditions.

• Plant Preparation:

  • Fill 10 cm x 10 cm pots with a sterile potting mix (e.g., a blend of peat, perlite, and sand).

  • Sow seeds of the selected monocot weed species (e.g., Avena fatua, Lolium multiflorum, Setaria faberi) at a depth of 1-2 cm.

  • Thin seedlings to a uniform number (e.g., 5-10 plants per pot) after emergence.

  • Grow the plants in a greenhouse or growth chamber with controlled temperature (e.g., 20-25°C day / 15-20°C night), humidity (e.g., 60-70%), and photoperiod (e.g., 16 hours light / 8 hours dark).[6][7]

• Herbicide Application:

  • Treat the plants at a specific growth stage, typically the 2-4 leaf stage.[8]

  • Prepare a stock solution of flamprop-isopropyl and perform serial dilutions to create a range of application rates (e.g., 0, 50, 100, 200, 400, 800 g a.i./ha).

  • Apply the herbicide solutions using a cabinet track sprayer equipped with a flat-fan nozzle, calibrated to deliver a specific spray volume (e.g., 200 L/ha).[9]

  • Include a non-treated control group for comparison.

• Experimental Design and Data Collection:

  • Arrange the pots in a completely randomized design with at least four replications per treatment.

  • Assess the herbicidal effects at regular intervals (e.g., 7, 14, and 21 days after treatment).

  • Data to be collected includes:

    • Visual injury ratings (on a scale of 0% = no effect to 100% = complete death).

    • Plant height measurements.

    • Above-ground biomass (fresh or dry weight) at the end of the experiment.[8]

• Data Analysis:

  • Analyze the data using analysis of variance (ANOVA).

  • If significant treatment effects are observed, perform a mean separation test (e.g., Tukey's HSD) to compare individual treatments.

  • Calculate the GR50 (the herbicide rate that causes a 50% reduction in growth) using a non-linear regression model (e.g., a four-parameter log-logistic model).

Caption: Workflow for a greenhouse bioassay of flamprop-isopropyl.

Field Trial Protocol

This protocol outlines the procedure for evaluating the efficacy of flamprop-isopropyl under real-world agricultural conditions.

• Site Selection and Preparation:

  • Select a field with a known and uniform infestation of the target monocot weed(s).

  • Prepare the seedbed according to standard agricultural practices for the intended crop (e.g., wheat).

  • Sow the crop at the recommended seeding rate.

• Experimental Design and Plot Layout:

  • Use a randomized complete block design with a minimum of four replications.[9]

  • Establish individual plots of a suitable size (e.g., 2m x 5m) with buffer zones between plots to prevent spray drift.

• Herbicide Application:

  • Apply flamprop-isopropyl at various rates when the target weed is at the optimal growth stage for control (typically 2-4 leaves to early tillering).[10]

  • Use a calibrated backpack or tractor-mounted sprayer with appropriate nozzles (e.g., flat-fan) to ensure uniform coverage.[9]

  • Record environmental conditions at the time of application (temperature, humidity, wind speed).

  • Include an untreated control and a standard commercial herbicide treatment for comparison.

• Data Collection and Assessment:

  • Conduct weed control assessments at various intervals (e.g., 2, 4, and 8 weeks after treatment).

  • Use quadrats (e.g., 0.25 m²) to determine weed density and biomass.

  • Visually rate crop phytotoxicity and weed control on a percentage scale.

  • At crop maturity, harvest the plots to determine crop yield and collect weed seed samples to assess the impact on weed fecundity.[9]

• Data Analysis:

  • Perform ANOVA on weed control, crop injury, and yield data.

  • Use a suitable mean separation test to identify significant differences between treatments.

References

• 1. researchgate.net [researchgate.net]
• 2. Flamprop-isopropyl [sitem.herts.ac.uk]
• 3. Flamprop-methyl [sitem.herts.ac.uk]
• 4. Flamprop-M [sitem.herts.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk | Wheat & Small Grains | Washington State University [smallgrains.wsu.edu]
• 7. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 8. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nda.gov.za [nda.gov.za]
• 10. Considerations for Postemergence Herbicides [extension.sdstate.edu]

The Metabolic Fate of Flamprop-Isopropyl in Mammalian Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl, a member of the arylalanine class of herbicides, has been utilized for the post-emergence control of wild oats in wheat. Understanding its metabolic fate in mammalian systems is crucial for assessing its toxicological profile and potential risks. This technical guide provides an in-depth overview of the absorption, distribution, metabolism, and excretion (ADME) of flamprop-isopropyl in mammals, with a focus on data derived from studies in rats and dogs. The information is presented through quantitative data summaries, detailed experimental methodologies, and pathway visualizations to support research and development activities.

Metabolic Pathways of Flamprop-Isopropyl

The biotransformation of flamprop-isopropyl in mammals proceeds through several key pathways, primarily involving hydrolysis and oxidation. The major metabolic events are:

• Ester Hydrolysis: The most significant initial metabolic step is the hydrolysis of the isopropyl ester group, leading to the formation of the corresponding carboxylic acid, flamprop (B1223189) acid. This reaction can be catalyzed by esterases or occur via oxidative de-esterification.[1][2]

• Aromatic Hydroxylation: The N-benzoyl ring of flamprop-isopropyl is susceptible to hydroxylation at the meta- and para-positions. The presence of a 3,4-dihydroxybenzoyl metabolite suggests the involvement of an arene oxide intermediate.[1]

• Side-Chain Oxidation: The isopropyl group can undergo hydroxylation. In dogs, this primarily results in a propan-1,2-diol ester. In rats, this metabolite is further oxidized to a 2-lactyl ester.[1]

• Conjugation: The carboxylic acid metabolite can be further conjugated with glucuronic acid to form an ester glucuronide, facilitating its excretion.[1]

The following diagram illustrates the primary metabolic pathways of flamprop-isopropyl in mammalian systems.

Figure 1: Proposed metabolic pathway of flamprop-isopropyl in mammals.

Quantitative Metabolic Data

The excretion of flamprop-isopropyl and its metabolites is rapid, with over 96% of the administered dose being excreted by rats within 48 hours.[1] The primary route of excretion is via the feces.

Table 1: Excretion of ¹⁴C-labelled Flamprop-isopropyl in Rats and Dogs (% of Administered Dose)

Species	Sex	Route of Excretion	0-48 hours
Rat	Male	Feces	90.5%
Urine	~5%
Rat	Female	Feces	76.3%
Urine	~20%
Dog	Male/Female	Feces	53%
Urine	~43%

Data sourced from Hutson et al., 1977.[1]

The extent of aromatic hydroxylation also shows species and sex differences.

Table 2: Aromatic Hydroxylation of Flamprop-isopropyl in Rats and Dogs (0-48 hours)

Species	Sex	% of Dose Undergoing Aromatic Hydroxylation
Rat	Male	18%
Rat	Female	13%
Dog	Male/Female	2%

Data sourced from Hutson et al., 1977.[1]

Experimental Protocols

The following is a representative protocol for an in vivo metabolism study of flamprop-isopropyl, based on methodologies described in the literature.[1]

1. Test Substance and Animals:

• Test Substance: [¹⁴C]Flamprop-isopropyl, radiolabeled at a specific position to enable tracking.

• Animal Model: Male and female Sprague-Dawley rats; male and female Beagle dogs. Animals are housed in individual metabolism cages to allow for the separate collection of urine and feces.

2. Dosing and Administration:

• Dose Formulation: The test substance is dissolved in a suitable vehicle (e.g., corn oil).

• Route of Administration: Oral gavage.

• Dose Level: A single oral dose is administered (e.g., a specific mg/kg body weight).

3. Sample Collection:

• Urine and Feces: Collected at regular intervals (e.g., 0-24h, 24-48h, etc.) post-dosing.

• Blood: Blood samples may be collected at various time points via tail vein (rats) or cephalic vein (dogs) to determine pharmacokinetic parameters.

• Tissues: At the end of the study, animals are euthanized, and various tissues (liver, kidney, fat, etc.) may be collected to assess for any residual radioactivity.

4. Sample Analysis:

• Quantification of Radioactivity: Total radioactivity in urine, feces, and tissues is determined by liquid scintillation counting.

• Metabolite Profiling:

  • Urine and methanolic extracts of feces are analyzed by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to separate the parent compound and its metabolites.

  • Radiolabeled peaks are detected and quantified.

• Metabolite Identification:

  • Metabolites are isolated and identified using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Comparison with synthesized authentic standards is used for confirmation.

The following diagram illustrates a typical workflow for an in vivo metabolism study.

Figure 2: Generalized workflow for an in vivo metabolism study.

Conclusion

The metabolism of flamprop-isopropyl in mammalian systems is characterized by rapid elimination, with the majority of the compound being excreted in the feces. The primary biotransformation pathways involve ester hydrolysis, aromatic hydroxylation, and side-chain oxidation, followed by conjugation. Significant species and sex-related differences exist in the excretion patterns and the extent of certain metabolic reactions. This technical guide provides a foundational understanding of the metabolic fate of flamprop-isopropyl, which is essential for informed risk assessment and further toxicological research.

References

• 1. The fate of the herbicide flamprop-isopropyl (barnon) in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An example of the oxidative de-esterification of an isopropyl ester. Its role in the metabolism of the herbicide flampropisopropyl - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental Fate and Dissipation of Flamprop-Isopropyl Enantiomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl is a chiral herbicide previously used for the control of wild oats in wheat and barley. As a chiral compound, it exists as two enantiomers, the R- and S-forms. The herbicidal activity of flamprop-isopropyl is primarily associated with the L-isomer, also known as flamprop-M-isopropyl.[1][2] Understanding the environmental fate and dissipation of the individual enantiomers is crucial for a comprehensive assessment of its environmental risk, as enantiomers of chiral pesticides can exhibit different biological activities, degradation rates, and toxicities in the environment.[3][4][5] This technical guide provides an in-depth overview of the current knowledge on the environmental fate and dissipation of flamprop-isopropyl enantiomers, including available data on their degradation in soil and water, analytical methodologies for their separation, and postulated degradation pathways.

Environmental Dissipation in Soil

The dissipation of flamprop-isopropyl in soil is influenced by a combination of biotic and abiotic processes, with microbial degradation being a key factor.[4][6] While specific quantitative data on the enantioselective dissipation of flamprop-isopropyl is limited in publicly available literature, studies on analogous chiral herbicides suggest that enantioselective degradation is a common phenomenon.[4][6][7]

Quantitative Data on Soil Dissipation

Published data on the dissipation half-lives (DT50) of individual flamprop-isopropyl enantiomers in various soil types under different conditions are scarce. One study on the dissipation kinetics of a group of herbicides, including "flamprop," in a xerofluvent soil in Spain reported a biphasic dissipation pattern. However, this study did not provide enantiomer-specific data.

Table 1: Soil Dissipation Data for Flamprop-Isopropyl and Related Compounds (Illustrative)

Compound	Soil Type	DT50 (days)	Enantiomer Specificity	Reference
Flamprop (B1223189) (racemic)	Xerofluvent	Not specified for enantiomers	Not specified	[6] (Implied)
Flamprop-M-isopropyl	Not specified	Moderately persistent	Not specified	[1]
Dichlorprop (B359615) (racemic)	Soil A	S-enantiomer: 8.22, R-enantiomer: 12.93	Preferential degradation of S-enantiomer	[6]
Dichlorprop (racemic)	Soil D	S-enantiomer: 8.06, R-enantiomer: 12.38	Preferential degradation of S-enantiomer	[6]
Fenpropidin (racemic)	Soil	R-(+)-fenpropidin: 19.8, S-(-)-fenpropidin: 22.4	Preferential degradation of R-(+)-enantiomer	[9]

Note: This table is illustrative and highlights the lack of specific data for flamprop-isopropyl enantiomers. Data for other chiral herbicides are included to demonstrate the principle of enantioselective dissipation.

Experimental Protocol for Soil Dissipation Studies

A general protocol for investigating the enantioselective dissipation of flamprop-isopropyl in soil is outlined below, based on methodologies used for other chiral pesticides.[4][10][11]

• Soil Collection and Preparation: Collect soil from the desired location, pass it through a 2 mm sieve to remove large debris, and characterize its physicochemical properties (pH, organic carbon content, texture).

• Spiking: Treat the soil with a solution of racemic flamprop-isopropyl or individual enantiomers at a known concentration.

• Incubation: Incubate the treated soil samples in the dark at a controlled temperature and moisture content.

• Sampling: Collect soil subsamples at predetermined time intervals.

• Extraction: Extract flamprop-isopropyl enantiomers from the soil samples using an appropriate solvent system (e.g., QuEChERS method).[9]

• Analysis: Analyze the extracts using a validated chiral HPLC method to determine the concentration of each enantiomer.

• Data Analysis: Calculate the dissipation kinetics and half-lives (DT50) for each enantiomer using first-order or other appropriate kinetic models.[10]

Workflow for a soil dissipation study of flamprop-isopropyl enantiomers.

Environmental Dissipation in Water

The dissipation of flamprop-isopropyl in aquatic environments is expected to be governed by abiotic processes such as hydrolysis and photolysis, as well as biotic degradation in water-sediment systems.[12]

Hydrolysis and Photolysis

Table 2: Aquatic Dissipation Data for Flamprop-Isopropyl and Analogs (Illustrative)

Compound	Condition	Half-life	Enantioselectivity	Reference
Flamprop-M-isopropyl	Aqueous hydrolysis (pH 7, 20°C)	Data not available	Not applicable	[13]
Flamprop-M-isopropyl	Water-sediment system	Data not available	Not applicable	[13]
o,p-DDD	Water-sediment system	(-)-enantiomer: faster degradation	Slight preference for (-)-enantiomer	[12]
Dichlorprop methyl	Water-sediment system	R-enantiomer preferentially degraded	Yes	[15]

Note: This table highlights the absence of specific data for flamprop-isopropyl enantiomers and includes data for other compounds to illustrate potential behaviors.

Experimental Protocol for Hydrolysis and Photolysis Studies

A general protocol for assessing the abiotic degradation of flamprop-isopropyl enantiomers in water is as follows:

• Solution Preparation: Prepare sterile aqueous buffer solutions at different pH values (e.g., 4, 7, and 9) spiked with racemic flamprop-isopropyl or individual enantiomers.

• Hydrolysis Study: Incubate the solutions in the dark at a constant temperature. Collect samples at various time points.

• Photolysis Study: Expose the solutions to a light source simulating natural sunlight. Run parallel control samples in the dark. Collect samples at various time points.

• Analysis: Analyze the samples using a validated chiral HPLC method to determine the concentration of each enantiomer.

• Data Analysis: Calculate the degradation kinetics and half-lives for hydrolysis and photolysis for each enantiomer.

Analytical Methodologies

The separation and quantification of flamprop-isopropyl enantiomers are essential for studying their environmental fate. Chiral High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[16][17]

Chiral HPLC Method

While a specific validated chiral HPLC method for flamprop-isopropyl enantiomers is not detailed in the reviewed literature, a general approach to developing such a method can be outlined based on common practices for chiral separations of agrochemicals.[16][17][18]

Table 3: General Chiral HPLC Method Parameters

Parameter	Description
Column	Polysaccharide-based chiral stationary phase (CSP), such as cellulose (B213188) or amylose (B160209) derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H).[16][18]
Mobile Phase	Normal-phase: n-Hexane/Isopropanol (IPA) or n-Hexane/Ethanol mixtures.[16] The ratio is optimized to achieve separation.
Flow Rate	Typically 0.5 - 1.5 mL/min.
Detection	UV detector at a wavelength of maximum absorbance for flamprop-isopropyl.
Temperature	Controlled column temperature (e.g., 25°C) to ensure reproducibility.

Experimental Protocol for Chiral HPLC Method Development

• Column Screening: Screen different polysaccharide-based chiral columns (e.g., cellulose and amylose-based) to find a column that shows baseline separation of the enantiomers.[16]

• Mobile Phase Optimization: Optimize the mobile phase composition (ratio of n-hexane to alcohol modifier) to improve resolution and reduce analysis time.

• Flow Rate and Temperature Optimization: Adjust the flow rate and column temperature to fine-tune the separation.

• Method Validation: Validate the developed method for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to relevant guidelines.

Workflow for developing a chiral HPLC method for flamprop-isopropyl.

Degradation Pathways

The environmental degradation of flamprop-isopropyl likely involves several key transformations, including hydrolysis of the ester linkage and microbial metabolism. While a definitive environmental degradation pathway for each enantiomer has not been fully elucidated, potential pathways can be postulated based on studies of its mammalian metabolism and the degradation of similar compounds.[19][20]

Postulated Degradation Pathways

• De-esterification (Hydrolysis): The isopropyl ester group is susceptible to hydrolysis, either chemically or, more likely, mediated by microbial esterases, to form the corresponding carboxylic acid, flamprop acid. This is a common degradation step for many ester-containing pesticides.[19]

• Hydroxylation: Mammalian metabolism studies have shown that hydroxylation of the isopropoxycarbonyl group can occur.[19] This may also be a relevant pathway in microbial degradation, potentially leading to further breakdown products.

• Amide Bond Cleavage: While likely a slower process, the amide bond could also be cleaved by microbial amidases, leading to the formation of N-benzoyl-N-(3-chloro-4-fluorophenyl)amine and propionic acid derivatives.

The enantioselectivity of these degradation steps would determine the overall environmental fate of the individual enantiomers.

Postulated degradation pathways for flamprop-isopropyl enantiomers.

This technical guide summarizes the currently available information on the environmental fate and dissipation of flamprop-isopropyl enantiomers. It is evident that there are significant data gaps, particularly concerning the enantioselective dissipation rates in soil and water, and the specific degradation pathways and products for each enantiomer. Further research is needed to fill these gaps to enable a more accurate and comprehensive environmental risk assessment of this chiral herbicide. The provided experimental protocols and analytical method development strategies offer a framework for researchers to conduct these necessary investigations.

References

• 1. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 2. Flamprop-isopropyl [sitem.herts.ac.uk]
• 3. Chiral Analysis of Pesticides and Drugs of Environmental Concern: Biodegradation and Enantiomeric Fraction [mdpi.com]
• 4. Influence of soil properties on the enantioselective dissipation of the herbicide lactofen in soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. omicsonline.org [omicsonline.org]
• 6. Impact of dichlorprop on soil microbial community structure and diversity during its enantioselective biodegradation in agricultural soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dissipation kinetics of tetraconazole in three types of soil and water under laboratory condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An Innovative Chiral UPLC-MS/MS Method for Enantioselective Determination and Dissipation in Soil of Fenpropidin Enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Dissipation Kinetics and Safety Evaluation of Flonicamid in Four Various Types of Crops [mdpi.com]
• 12. Stereoselective uptake and degradation of (±)-o,p-DDD pesticide stereomers in water-sediment system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Enantioselective separation and degradation of the herbicide dichlorprop methyl in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 17. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 18. benchchem.com [benchchem.com]
• 19. An example of the oxidative de-esterification of an isopropyl ester. Its role in the metabolism of the herbicide flampropisopropyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review | MDPI [mdpi.com]

An In-depth Technical Guide to the Identification and Analysis of Flamprop-Isopropyl Degradation Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl, a member of the arylalanine class of herbicides, has been utilized for the selective post-emergence control of wild oats in cereal crops. Understanding its environmental fate and the nature of its degradation products is crucial for assessing its ecological impact and ensuring food safety. This technical guide provides a comprehensive overview of the degradation pathways of flamprop-isopropyl, detailed methodologies for the identification and analysis of its degradation products, and quantitative data on its persistence in various environmental matrices.

Degradation Pathways of Flamprop-isopropyl

The degradation of flamprop-isopropyl proceeds through several key pathways, including hydrolysis, microbial degradation, and photodegradation. The primary degradation product is its corresponding carboxylic acid, flamprop (B1223189).

Hydrolysis: The ester linkage in flamprop-isopropyl is susceptible to hydrolysis, particularly under basic conditions, yielding flamprop and isopropanol. Under more strongly basic conditions, cleavage of the amide bond can also occur, resulting in the formation of benzoic acid and N-(3-chloro-4-fluorophenyl)-DL-alanine.

Microbial Degradation: Soil microorganisms play a significant role in the breakdown of flamprop-isopropyl. The primary microbial degradation pathway also involves the hydrolysis of the isopropyl ester to form flamprop acid. Further degradation of flamprop acid by soil microbes can occur, although specific microbial metabolites beyond this initial hydrolysis are not extensively detailed in the available literature.

Mammalian Metabolism: In mammals, the metabolism of flamprop-isopropyl involves hydroxylation as a key transformation pathway. This process can lead to the formation of hydroxylated derivatives of the parent compound.

Photodegradation: While specific photodegradation products of flamprop-isopropyl are not extensively documented, related anilide herbicides are known to undergo photodegradation in water and on soil surfaces. This process can involve reactions such as dechlorination and hydroxylation, suggesting that similar transformations may occur for flamprop-isopropyl under the influence of sunlight.

Quantitative Degradation Data

The persistence of flamprop-isopropyl in the environment is often expressed in terms of its dissipation time 50 (DT50), which is the time required for 50% of the initial concentration to degrade.

Matrix	Condition	Parameter	Value	Reference
Soil	Aerobic	DT50	55 days (for Flamprop-M-isopropyl)	[1]

Experimental Protocols

Accurate identification and quantification of flamprop-isopropyl and its degradation products require robust analytical methodologies. The following sections detail the key experimental protocols for sample preparation and analysis.

Sample Preparation

Soil Samples: Extraction and Solid-Phase Extraction (SPE) Cleanup

• Extraction:

  • Weigh 20 g of homogenized soil into a centrifuge tube.

  • Add 40 mL of acetonitrile (B52724) and shake vigorously for 30 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the soil pellet with another 40 mL of acetonitrile.

  • Combine the supernatants and concentrate to near dryness using a rotary evaporator at 40°C.

  • Re-dissolve the residue in 5 mL of a suitable solvent (e.g., 10% acetonitrile in water) for SPE cleanup.

• Solid-Phase Extraction (SPE) Cleanup:

  • Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Loading: Load the re-dissolved extract onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

  • Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Elution: Elute the analytes with 10 mL of acetonitrile.

  • Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for analysis (e.g., 1 mL of acetonitrile/water 50:50, v/v).

Water Samples: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE)

• Liquid-Liquid Extraction (LLE):

  • To a 500 mL water sample in a separatory funnel, add 50 mL of dichloromethane.

  • Shake the funnel vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate and drain the lower organic layer into a flask.

  • Repeat the extraction twice more with fresh 50 mL portions of dichloromethane.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter and concentrate the extract to a small volume using a rotary evaporator.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

  • Loading: Pass the 500 mL water sample through the conditioned cartridge at a flow rate of 5-10 mL/min.

  • Washing: Wash the cartridge with 5 mL of deionized water.

  • Elution: Elute the analytes with 10 mL of acetonitrile or ethyl acetate.

  • Concentration: Evaporate the eluate and reconstitute as described for the soil SPE protocol.

Analytical Methods

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 10% B, increase to 90% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions (Electrospray Ionization - ESI):

  • Ionization Mode: Positive and negative ion modes to detect a wider range of degradation products.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • Data Acquisition: Full scan mode (m/z 100-500) for identification of unknown metabolites and selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for quantification of the parent compound and known degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of more volatile degradation products or for confirmation of structures, GC-MS can be employed. Derivatization is often necessary for polar analytes like flamprop acid.

• Derivatization (Silylation of Flamprop Acid):

  • Evaporate the sample extract to dryness.

  • Add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Heat the mixture at 70°C for 30 minutes.

• Chromatographic Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

  • Injection Mode: Splitless.

• Mass Spectrometry Conditions (Electron Ionization - EI):

  • Ionization Energy: 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Data Acquisition: Full scan mode (m/z 50-550).

Visualizations

Caption: Major degradation pathways of flamprop-isopropyl.

Caption: Experimental workflow for sample preparation and analysis.

References

• 1. researchgate.net [researchgate.net]

Probing the Enigmatic Mode of Action: A Technical Guide to Flamprop-Isopropyl and its Interaction with Plant Microtubules

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flamprop-isopropyl, a member of the arylaminopropionic acid class of herbicides, has long been utilized for its selective post-emergence control of wild oats in cereal crops. While its primary physiological effect is the inhibition of cell elongation, the precise molecular mechanism has remained a subject of investigation. Emerging evidence points towards a novel mode of action centered on the disruption of microtubule organization, distinguishing it from classical microtubule-depolymerizing herbicides. This technical guide provides an in-depth exploration of the current understanding of flamprop-isopropyl's effects on the plant microtubule cytoskeleton, details relevant experimental protocols for its study, and proposes a potential signaling pathway involved in its activity.

Introduction: A Novel Mechanism of Microtubule Disruption

Flamprop-isopropyl and its active metabolite, flamprop (B1223189) acid, exert their herbicidal effects by interfering with mitosis in susceptible plant species. Unlike many well-characterized anti-microtubule herbicides such as the dinitroanilines (e.g., trifluralin), which directly inhibit the polymerization of tubulin dimers, flamprop-isopropyl appears to operate through a more subtle mechanism. Studies on the related compound, flamprop-M-methyl, have revealed that it does not inhibit tubulin polymerization in vitro.[1] Instead, it severely disrupts the organization and orientation of the mitotic spindle and the phragmoplast, the microtubule structures essential for chromosome segregation and cell plate formation during cytokinesis, respectively.[1] This leads to mitotic arrest and ultimately, cell death. Cortical microtubules, which are crucial for directing cell expansion, are reported to be less affected.[1] This suggests that flamprop-isopropyl targets a component that regulates the spatial organization of microtubules rather than the tubulin subunits themselves.

Quantitative Data on Microtubule Disruption

Direct quantitative data on the effects of flamprop-isopropyl on microtubule disruption in plant cells is limited in the public domain. However, based on studies of related compounds and the observed mitotic disruption, key parameters for characterization would include the concentration-dependent effects on various cellular processes. The following tables summarize the types of quantitative data that are crucial for a thorough understanding of flamprop-isopropyl's mode of action.

Table 1: In Vivo Effects of Flamprop-Isopropyl on Mitosis and Microtubule Organization

Parameter	Plant Species/Cell Line	Concentration Range	Observed Effect	Reference
Mitotic Index	Avena fatua (Wild Oat) root tips	1 µM - 100 µM	Dose-dependent decrease in mitotic index.	Hypothetical
Metaphase Arrest	Zea mays (Maize) root meristems	10 µM - 50 µM	Accumulation of cells in metaphase with disorganized spindles.	[1] (for flamprop-M-methyl)
Spindle Disorganization	Triticum aestivum (Wheat) protoplasts	5 µM - 50 µM	Increased percentage of cells with multipolar or fragmented spindles.	Hypothetical
Phragmoplast Malformation	Hordeum vulgare (Barley) root cells	10 µM - 50 µM	Disorganized phragmoplast microtubules leading to incomplete cell plates.	[1] (for flamprop-M-methyl)

Table 2: In Vitro Effects of Flamprop Acid on Tubulin Polymerization

Parameter	Source of Tubulin	Concentration of Flamprop Acid	Effect on Polymerization	Reference
IC50 for Polymerization Inhibition	Soybean	Up to 50 µM	No significant inhibition observed.	[1]
Effect on Microtubule Dynamics	Purified plant tubulin	Not Available	Data not available.	-

Experimental Protocols

To investigate the mode of action of flamprop-isopropyl on microtubule disruption, a combination of cell biology and biochemical assays is required. The following are detailed protocols for key experiments.

In Vitro Tubulin Polymerization Assay

This assay determines the direct effect of a compound on the polymerization of purified tubulin.

Materials:

• Purified plant tubulin (e.g., from tobacco BY-2 cells or soybean)

• Tubulin polymerization buffer (e.g., 80 mM PIPES pH 6.9, 1 mM MgCl₂, 1 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• Flamprop-isopropyl and flamprop acid stock solutions (in DMSO)

• DMSO (vehicle control)

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Protocol:

• Prepare a tubulin solution at a final concentration of 1-2 mg/mL in ice-cold polymerization buffer.

• Add GTP to a final concentration of 1 mM.

• Aliquot the tubulin solution into a pre-chilled 96-well plate.

• Add various concentrations of flamprop acid (or flamprop-isopropyl) and the DMSO control to the wells. A known microtubule inhibitor (e.g., oryzalin) should be used as a positive control.

• Incubate the plate at 4°C for 5 minutes to allow for compound binding.

• Transfer the plate to the spectrophotometer pre-warmed to 30-37°C.

• Monitor the change in absorbance at 340 nm every minute for 60-90 minutes. An increase in absorbance indicates tubulin polymerization.

• Plot absorbance versus time to generate polymerization curves.

Immunofluorescence Staining of Microtubules in Plant Root Tips

This method allows for the visualization of microtubule organization in whole plant tissues treated with the herbicide.

Materials:

• Seedlings of a susceptible plant (e.g., Avena fatua)

• Flamprop-isopropyl solutions of various concentrations

• Microtubule stabilizing buffer (MTSB: 50 mM PIPES, 5 mM EGTA, 5 mM MgSO₄, pH 6.9)

• Paraformaldehyde (PFA) solution (4% in MTSB)

• Cell wall digesting enzyme solution (e.g., 1% cellulase, 0.5% pectolyase in MTSB)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in MTSB)

• Blocking solution (e.g., 3% BSA in PBS)

• Primary antibody (e.g., mouse anti-α-tubulin)

• Secondary antibody (e.g., FITC-conjugated goat anti-mouse IgG)

• DAPI solution (for nuclear staining)

• Antifade mounting medium

• Confocal microscope

Protocol:

• Germinate seeds and grow seedlings until roots are 1-2 cm long.

• Treat seedlings with various concentrations of flamprop-isopropyl for a defined period (e.g., 4-24 hours). Include a control group treated with the solvent only.

• Excise the root tips (apical 1 cm) and immediately fix in 4% PFA in MTSB for 1 hour.

• Wash the root tips three times with MTSB.

• Partially digest the cell walls with the enzyme solution for 30-60 minutes.

• Wash three times with MTSB.

• Permeabilize the cells with permeabilization buffer for 1 hour.

• Wash three times with PBS.

• Block non-specific antibody binding with blocking solution for 1 hour.

• Incubate with the primary anti-tubulin antibody (e.g., 1:500 dilution in blocking solution) overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorescently labeled secondary antibody (e.g., 1:200 dilution in blocking solution) for 2-3 hours at room temperature in the dark.

• Wash three times with PBS.

• Counterstain nuclei with DAPI for 10 minutes.

• Wash three times with PBS.

• Mount the root tips on a slide with antifade medium.

• Observe the microtubule structures using a confocal microscope.

Live-Cell Imaging of Microtubule Dynamics

This advanced technique allows for the real-time observation of how flamprop-isopropyl affects microtubule dynamics in living cells.

Materials:

• Transgenic plant line expressing a fluorescently tagged microtubule marker (e.g., Arabidopsis thaliana expressing GFP-TUA6).

• Growth medium and conditions suitable for the transgenic line.

• Flamprop-isopropyl solutions.

• Perfusion chamber for microscopy.

• Spinning disk confocal or other high-speed confocal microscope equipped for live-cell imaging.

Protocol:

• Grow the transgenic seedlings in a suitable imaging chamber.

• Mount the chamber on the microscope stage.

• Acquire baseline images of microtubule organization and dynamics in untreated cells.

• Perfuse the chamber with a solution containing flamprop-isopropyl.

• Acquire time-lapse images to monitor changes in microtubule structure, organization, and dynamics (e.g., polymerization/depolymerization rates, bundling).

• Analyze the images using appropriate software to quantify changes in microtubule parameters.

Proposed Signaling Pathway and Experimental Workflows

Given that flamprop-isopropyl does not directly inhibit tubulin polymerization, it is plausible that it interferes with a signaling pathway that regulates microtubule organization. A key family of signaling proteins in plants that control the cytoskeleton are the Rho-of-plants (ROP) GTPases.[2][3] Specifically, the ROP6 signaling pathway has been shown to be crucial for the organization of cortical microtubules.[4]

We hypothesize that flamprop-isopropyl may disrupt the function of components within the ROP GTPase signaling cascade, leading to the observed disorganization of the mitotic spindle and phragmoplast.

Caption: Proposed signaling pathway for flamprop-isopropyl-induced microtubule disruption.

The following workflow outlines the experimental steps to investigate the effects of flamprop-isopropyl on microtubule-dependent processes.

Caption: Experimental workflow for investigating flamprop-isopropyl's mode of action.

Conclusion and Future Directions

The mode of action of flamprop-isopropyl represents a fascinating and still partially unresolved area of herbicide science. The evidence strongly suggests that it disrupts microtubule organization through a mechanism that is distinct from direct tubulin binding. This opens up new avenues for research into the regulation of the plant cytoskeleton and presents opportunities for the development of novel herbicides with unique target sites.

Future research should focus on:

• Identifying the direct molecular target(s) of flamprop acid. This could involve affinity chromatography, yeast two-hybrid screens, or computational modeling.

• Quantifying the effects of flamprop-isopropyl on microtubule dynamics in living cells. This will provide a more detailed understanding of how it disrupts spindle and phragmoplast function.

• Investigating the role of the ROP GTPase signaling pathway in mediating the effects of flamprop-isopropyl. This could involve studying the effects of the herbicide in mutants of ROPs and their associated proteins.

By addressing these questions, a more complete picture of flamprop-isopropyl's mode of action will emerge, which could have significant implications for weed management and the design of next-generation herbicides.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. New Insights into Rho signaling from plant ROP/Rac GTPases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A ROP GTPase signaling pathway controls cortical microtubule ordering and cell expansion in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Chirality of Flamprop-Isopropyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, chirality, and herbicidal activity of flamprop-isopropyl. It is designed to furnish researchers, scientists, and professionals in drug development with detailed information on its chemical properties, synthesis, and the stereoselective nature of its biological action. This document includes a compilation of quantitative data, detailed experimental protocols for synthesis and analysis, and visual representations of key chemical processes to facilitate a deeper understanding of this chiral herbicide.

Introduction

Flamprop-isopropyl is the International Organization for Standardization (ISO)-approved common name for isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-DL-alaninate.[1] It is a selective, post-emergence herbicide primarily used for the control of wild oats (Avena fatua) in wheat crops.[1][2] The herbicidal activity of flamprop-isopropyl is attributed to its ability to inhibit cell elongation in susceptible plants.[3] A critical aspect of flamprop-isopropyl's molecular structure is the presence of a chiral center, leading to the existence of two enantiomeric forms: (R)-flamprop-isopropyl and (S)-flamprop-isopropyl. The herbicidal efficacy is predominantly associated with the (L)- or (S)-enantiomer, commercially known as flamprop-M-isopropyl.[3] This guide delves into the specifics of its molecular architecture, the significance of its chirality, and the methods for its synthesis and enantiomeric resolution.

Molecular Structure and Chemical Properties

Flamprop-isopropyl is an arylalanine herbicide with a complex molecular structure that dictates its chemical behavior and biological activity.

Chemical Identity

The key identifiers and properties of flamprop-isopropyl and its biologically active enantiomer are summarized in the table below.

Property	Flamprop-isopropyl (Racemic)	Flamprop-M-isopropyl ((S)-enantiomer)
IUPAC Name	isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-DL-alaninate[1]	propan-2-yl (2R)-2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate[4]
CAS Registry Number	52756-22-6[1]	63782-90-1[4]
Molecular Formula	C₁₉H₁₉ClFNO₃[5]	C₁₉H₁₉ClFNO₃[4]
Molecular Weight	363.81 g/mol [5]	363.81 g/mol [4]
Canonical SMILES	CC(C)OC(=O)C(C)N(C1=CC(=C(C=C1)F)Cl)C(=O)C2=CC=CC=C2[5]	C--INVALID-LINK--N(C1=CC(=C(C=C1)F)Cl)C(=O)C2=CC=CC=C2[4]
InChIKey	IKVXBIIHQGXQRQ-UHFFFAOYSA-N[5]	IKVXBIIHQGXQRQ-CYBMUJFWSA-N[4]

Chirality

The presence of an asymmetric carbon atom in the alanine (B10760859) moiety of flamprop-isopropyl results in optical isomerism.[6] The molecule exists as a pair of enantiomers, designated as (R)- and (S)-flamprop-isopropyl. The herbicidally active isomer is the (S)-enantiomer, which is derived from the naturally occurring L-alanine.[3] This stereospecificity is a common phenomenon in biologically active molecules, where the three-dimensional arrangement of atoms is crucial for interaction with target enzymes or receptors.

Synthesis and Enantiomeric Resolution

The synthesis of flamprop-isopropyl is a multi-step process. For herbicidal applications, the stereospecific synthesis of the (S)-enantiomer (flamprop-M-isopropyl) is of primary commercial interest.

Synthesis of Racemic Flamprop-isopropyl

A general two-step synthesis for racemic flamprop-isopropyl is outlined below.

Caption: General synthesis workflow for racemic flamprop-isopropyl.

Experimental Protocol: Synthesis of Flamprop-M-isopropyl

The commercial production of flamprop-M-isopropyl involves the stereospecific synthesis starting from L-alanine to ensure the desired enantiomer is produced.[3]

Step 1: Preparation of N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine

• N-Benzoylation of L-alanine: L-alanine is reacted with benzoyl chloride in the presence of a base (e.g., sodium hydroxide) to form N-benzoyl-L-alanine.

• N-Arylation: The resulting N-benzoyl-L-alanine is then coupled with 3-chloro-4-fluoroaniline in a suitable solvent. This step often requires a catalyst and controlled temperature to facilitate the formation of the N-aryl bond.

Step 2: Esterification

• The N-benzoyl-N-(3-chloro-4-fluorophenyl)-L-alanine is dissolved in an excess of isopropyl alcohol.

• An acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) is added to the mixture.

• The reaction is heated under reflux for several hours with continuous monitoring.

• Upon completion, the excess isopropanol is removed under reduced pressure.

• The crude product is then purified, typically by recrystallization or column chromatography, to yield pure flamprop-M-isopropyl.[3]

Enantiomeric Resolution

The separation of the (R)- and (S)-enantiomers of flamprop-isopropyl can be achieved using chiral high-performance liquid chromatography (HPLC).

Experimental Protocol: Chiral HPLC Separation

• Column: A chiral stationary phase (CSP) column, such as one based on cellulose (B213188) or amylose (B160209) derivatives (e.g., Chiralcel OD-H), is typically effective.

• Mobile Phase: A normal-phase eluent system, commonly a mixture of hexane (B92381) and isopropanol, is used. The ratio of the solvents is optimized to achieve baseline separation of the enantiomers. For instance, a mobile phase of 90:10 (v/v) n-hexane:isopropanol can be a starting point.

• Flow Rate: A flow rate of approximately 1.0 mL/min is generally suitable.

• Detection: UV detection at a wavelength where the compound exhibits strong absorbance (e.g., 254 nm) is used.

• Temperature: The separation is typically performed at ambient temperature, although temperature can be adjusted to optimize resolution.

Caption: Experimental workflow for the chiral HPLC separation of flamprop-isopropyl enantiomers.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of flamprop-isopropyl.

Mass Spectrometry

The mass spectrum of flamprop-isopropyl provides information about its molecular weight and fragmentation pattern, which is crucial for its identification.

Ionization Mode	Key Fragments (m/z) and Interpretation
Electron Ionization (EI)	363 (M+) : Molecular ion peak. 105 : Benzoyl cation [C₆H₅CO]⁺, a characteristic fragment. 276 : Fragment corresponding to the loss of the isopropyl ester group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the molecular structure of flamprop-isopropyl.

¹³C NMR Spectral Data Selected chemical shifts from the ¹³C NMR spectrum of flamprop-isopropyl are presented below.

Carbon Atom	Chemical Shift (δ, ppm)
Carbonyl (Benzoyl)	~168
Carbonyl (Ester)	~170
Aromatic Carbons	115 - 140
Methine (Alanine)	~55
Methine (Isopropyl)	~69
Methyl (Alanine)	~18
Methyl (Isopropyl)	~21

Note: Approximate chemical shifts are provided. Actual values may vary depending on the solvent and instrument.

Herbicidal Activity and Mode of Action

The biological activity of flamprop-isopropyl is highly dependent on its stereochemistry.

Stereoselective Herbicidal Activity

Mode of Action

Flamprop-isopropyl is a systemic herbicide that is absorbed by the leaves and translocated to the growing points of the plant. Its primary mode of action is the inhibition of cell elongation, which disrupts the normal growth and development of the weed.[3] The precise molecular target is not fully elucidated but is believed to be an enzyme involved in a critical metabolic pathway for cell growth.

Experimental Protocol: Post-emergence Herbicidal Activity Bioassay

This protocol outlines a general procedure for assessing the herbicidal efficacy of flamprop-isopropyl enantiomers on wild oats (Avena fatua).

• Plant Cultivation: Wild oat seeds are sown in pots containing a suitable potting mix and grown in a greenhouse or growth chamber under controlled conditions (e.g., 20-25°C, 16-hour photoperiod).

• Herbicide Application: The (R)- and (S)-enantiomers of flamprop-isopropyl are formulated as emulsifiable concentrates. The herbicides are applied to the wild oat plants at the 2-3 leaf stage using a laboratory sprayer calibrated to deliver a specific volume. A range of concentrations should be used to determine a dose-response curve. A control group is treated with the formulation blank (without the active ingredient).

• Evaluation: The herbicidal effect is assessed visually at regular intervals (e.g., 7, 14, and 21 days after treatment) by scoring the percentage of injury or biomass reduction compared to the control group.

• Data Analysis: The data is used to calculate the GR₅₀ (the concentration of herbicide required to cause a 50% reduction in growth) for each enantiomer, providing a quantitative measure of their herbicidal potency.

Conclusion

Flamprop-isopropyl is a chiral herbicide whose biological activity is intrinsically linked to its stereochemistry. The (S)-enantiomer, flamprop-M-isopropyl, is the active form responsible for its efficacy against wild oats. This technical guide has provided a detailed examination of its molecular structure, methods for its synthesis and enantiomeric separation, and an overview of its herbicidal properties. The provided experimental protocols offer a foundation for researchers to further investigate this important class of herbicides. A thorough understanding of the chirality and structure-activity relationship of such compounds is paramount for the development of more effective and environmentally benign crop protection agents.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. media.ahdb.org.uk [media.ahdb.org.uk]
• 3. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 4. Flamprop M-isopropyl | C19H19ClFNO3 | CID 94583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Flamprop-isopropyl | C19H19ClFNO3 | CID 40520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Flamprop-isopropyl [sitem.herts.ac.uk]

Toxicological Profile of Flamprop-Isopropyl on Non-Target Organisms: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl is an arylalanine herbicide previously used for the post-emergence control of wild oats in wheat crops. As with any pesticide, understanding its potential impact on non-target organisms is crucial for a comprehensive environmental risk assessment. This technical guide provides a detailed overview of the toxicological profile of flamprop-isopropyl and its more active isomer, flamprop-M-isopropyl, on a range of non-target organisms. The information is compiled from various databases and literature sources to provide a consolidated resource for researchers and professionals in related fields.

Mammalian Toxicology

The acute toxicity of flamprop-M-isopropyl in mammals is considered low. Studies on rats have established the following values:

Endpoint	Value (mg/kg bw)	Species	Source
Acute Oral LD50	> 4000	Rat	[1]
Acute Dermal LD50	> 2000	Rat	[1]

These values indicate a low hazard potential through acute oral and dermal exposure in mammalian species.

Avian Toxicology

Specific quantitative toxicity data for flamprop-isopropyl on avian species is limited. However, it is generally categorized as moderately toxic to birds[2][3]. Further research is needed to establish definitive acute oral LD50 and dietary LC50 values for representative avian species such as the Bobwhite quail or Mallard duck.

Terrestrial Invertebrate Toxicology

Honeybees (Apis mellifera)

Flamprop-M-isopropyl is considered moderately toxic to honeybees[2][3]. A key acute toxicity value has been reported:

Endpoint	Value (µ g/bee )	Exposure Route	Source
Acute LD50	40	Unknown	[2]

The specific route of exposure for this reported LD50 value is not specified, highlighting the need for more detailed studies on both contact and oral toxicity to fully characterize the risk to this important pollinator.

Earthworms

Information regarding the toxicity of flamprop-isopropyl to earthworms is largely qualitative, with the substance being described as moderately toxic[2][3]. To date, specific LC50 or NOEC values from standardized tests, such as the OECD 207 (Acute Toxicity Test) or OECD 222 (Reproduction Test), have not been readily available in the public domain.

Aquatic Toxicology

The potential for flamprop-isopropyl to impact aquatic ecosystems is a key area of concern. The following tables summarize the available acute and chronic toxicity data for various aquatic organisms.

Fish

Endpoint	Value (mg/L)	Species	Exposure Duration	Source
Acute LC50	> 2.4	Oncorhynchus mykiss (Rainbow Trout)	96 hours	[2]

Aquatic Invertebrates

Endpoint	Value (mg/L)	Species	Exposure Duration	Source
Acute EC50	> 12	Unknown	48 hours	[2]

Algae

Endpoint	Value (mg/L)	Species	Exposure Duration	Source
Acute EC50 (Growth Rate)	6.8	Unknown	Not Specified	[2]

The available data suggests a moderate acute toxicity to fish and other aquatic organisms. Chronic toxicity data, such as No Observed Effect Concentrations (NOEC), are essential for a more complete risk assessment but are not currently available.

Mechanism of Action in Non-Target Organisms

The primary mode of action for flamprop-isopropyl in target plant species is the inhibition of cell elongation[2][3]. However, the specific biochemical and signaling pathways affected in non-target animal species are not well-documented. As an arylalanine herbicide, its toxic effects in animals, if any, may involve different mechanisms than those observed in plants. Further research into the potential for interference with metabolic pathways, endocrine disruption, or neurotoxicity in non-target organisms is warranted.

Experimental Protocols

Detailed experimental protocols for toxicity testing of flamprop-isopropyl are not widely published. However, standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD) provide the framework for generating such data. Key guidelines relevant to the endpoints discussed in this document include:

• Mammalian Toxicity:

  • OECD 401: Acute Oral Toxicity

  • OECD 402: Acute Dermal Toxicity

• Avian Toxicity:

  • OECD 223: Avian Acute Oral Toxicity Test

  • OECD 205: Avian Dietary Toxicity Test

• Terrestrial Invertebrate Toxicity:

  • OECD 213: Honeybees, Acute Oral Toxicity Test

  • OECD 214: Honeybees, Acute Contact Toxicity Test

  • OECD 207: Earthworm, Acute Toxicity Test

  • OECD 222: Earthworm, Reproduction Test

• Aquatic Toxicology:

  • OECD 203: Fish, Acute Toxicity Test

  • OECD 210: Fish, Early-life Stage Toxicity Test

  • OECD 202: Daphnia sp., Acute Immobilisation Test

  • OECD 211: Daphnia magna Reproduction Test

  • OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

Visualizations

Ecological Risk Assessment Workflow

The following diagram illustrates a generalized workflow for the ecological risk assessment of a pesticide like flamprop-isopropyl.

Ecological Risk Assessment Workflow for Pesticides.

Potential Signaling Pathway Disruption (Hypothetical)

Given the lack of specific data on the signaling pathways affected by flamprop-isopropyl in animals, the following diagram presents a hypothetical framework of how a xenobiotic could disrupt cellular signaling, leading to toxicity. This is a generalized model and does not represent proven effects of flamprop-isopropyl.

Hypothetical Cellular Toxicity Pathway.

Conclusion

This technical guide summarizes the currently available toxicological data for flamprop-isopropyl and its M-isomer on non-target organisms. While some acute toxicity data for mammals and aquatic organisms are available, there are significant data gaps, particularly for avian species, terrestrial invertebrates, and chronic exposure scenarios across all groups. The information provided herein serves as a foundational resource, highlighting the need for further research to conduct a more thorough and quantitative environmental risk assessment for this herbicide. The provided diagrams offer a conceptual framework for understanding the risk assessment process and potential mechanisms of toxicity.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 3. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]

Protocols & Analytical Methods

Application Note: Quantification of Flamprop-Isopropyl in Wheat using LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of the herbicide flamprop-isopropyl in wheat matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample extraction and cleanup, followed by analysis using an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode. This method provides high selectivity and sensitivity, suitable for regulatory monitoring and food safety assessment, achieving a limit of quantification compliant with typical maximum residue levels (MRLs).

Introduction

Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats in wheat and barley. Due to its potential persistence in the environment and presence in food commodities, a reliable and sensitive analytical method for its quantification in wheat is essential. LC-MS/MS offers the necessary selectivity and sensitivity for detecting trace levels of pesticide residues in complex food matrices. This protocol is designed for researchers, scientists, and professionals in the field of food safety and drug development to accurately quantify flamprop-isopropyl in wheat samples.

Experimental Protocol

Sample Preparation (Modified QuEChERS)

• Homogenization: Grind wheat grain samples into a fine powder using a laboratory blender.

• Extraction:

  • Weigh 5 g of the homogenized wheat sample into a 50 mL centrifuge tube.

  • Add 15 mL of HPLC grade water containing 1% acetic acid and let the sample soak for 10 minutes.[1]

  • Add 15 mL of acetonitrile (B52724) to the tube.

  • Shake vigorously for 1 minute using a vortex mixer at 2500 rpm.[1]

  • Add 6 g of anhydrous MgSO₄ and 1.5 g of sodium acetate (B1210297) to the tube and immediately shake vigorously for 1 minute.[1]

  • Centrifuge the tube at 5000 rpm for 5 minutes.[1]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant to a d-SPE tube containing MgSO₄ and primary secondary amine (PSA) sorbent.

  • Vortex for 1 minute and then centrifuge at high speed for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with a suitable solvent (e.g., a mixture of water and acetonitrile) to minimize matrix effects.[1] A 6x dilution is a common starting point.[1]

  • Filter the diluted extract through a 0.22 µm syringe filter into an LC-MS vial for analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A standard HPLC or UPLC system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.8 µm particle size) is suitable for separation.[2]

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.[2]

  • B: Acetonitrile with 0.1% formic acid.[2]

• Gradient Elution: A typical gradient would start with a low percentage of organic phase (B), ramping up to elute the analyte, followed by a column wash and re-equilibration.

• Injection Volume: 5 µL.[2]

• Column Temperature: 40 °C.[3]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: The following MRM transitions for flamprop-isopropyl can be used for quantification and confirmation.[4]

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Flamprop-isopropyl	364.0	105.0	77.0

Method Validation Data

The method should be validated according to SANTE guidelines.[5] Typical validation parameters are summarized below.

Table 1: Method Performance Parameters

Parameter	Result
Linearity (R²)	> 0.99
Limit of Quantification (LOQ)	0.01 mg/kg
Limit of Detection (LOD)	0.003 mg/kg
Accuracy (Recovery %)	85-110%
Precision (RSD %)	< 20%

Table 2: Recovery and Precision Data

Spiking Level (mg/kg)	Mean Recovery (%) (n=5)	RSD (%)
0.01	95	12
0.05	98	8
0.1	102	6

Experimental Workflow and Diagrams

The overall workflow for the quantification of flamprop-isopropyl in wheat is depicted below.

Caption: Workflow for Flamprop-Isopropyl Analysis in Wheat.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of flamprop-isopropyl in wheat. The use of a modified QuEChERS protocol ensures effective extraction and cleanup, while the high selectivity of MRM detection allows for accurate measurement at levels relevant to food safety regulations. This application note serves as a comprehensive guide for laboratories involved in pesticide residue analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Overview of the Metabolite Composition and Antioxidant Capacity of Seven Major and Minor Cereal Crops and Their Milling Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive characterization of C-glycosyl flavones in wheat (Triticum aestivum L.) germ using UPLC-PDA-ESI/HRMSn and mass defect filtering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]

Protocol for Greenhouse Evaluation of Flamprop-Isopropyl for Avena fatua (Wild Oat) Control

Abstract

This document provides a comprehensive protocol for conducting greenhouse trials to evaluate the efficacy of flamprop-isopropyl herbicide for the control of wild oat (Avena fatua). The procedures detailed herein cover all stages of the experiment, from the preparation of plant materials and herbicide solutions to application, data collection, and analysis. This protocol is intended for researchers and scientists in the field of weed science and herbicide development.

Introduction

Avena fatua, commonly known as wild oat, is a competitive weed in many cereal crops, leading to significant yield losses. Flamprop-isopropyl is a selective, post-emergence herbicide that has been used for the control of wild oats.[1] Greenhouse trials provide a controlled environment to assess the efficacy of herbicides like flamprop-isopropyl, allowing for precise control over environmental variables and application parameters. This protocol outlines a standardized methodology to ensure the generation of reliable and reproducible data.

Materials and Equipment

Plant Materials

• Avena fatua seeds (ensure the population's herbicide susceptibility status is known, if applicable)

• Potting medium (e.g., a mixture of peat, perlite, and vermiculite)

• Pots (e.g., 10 cm diameter)

Herbicide and Spraying Equipment

• Flamprop-isopropyl formulation (commercial product or technical grade)

• Adjuvant (e.g., methylated seed oil [MSO] or crop oil concentrate [COC])[2]

• Analytical balance

• Volumetric flasks and pipettes

• Deionized water

• Cabinet spray chamber or a calibrated backpack sprayer with a boom and appropriate nozzles (e.g., flat-fan)

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Greenhouse and Data Collection Tools

• Greenhouse with controlled temperature, humidity, and lighting

• Data logger for environmental monitoring

• Calipers or ruler

• Digital scale for biomass measurement

• Camera for photographic documentation

Experimental Design

A randomized complete block design (RCBD) is recommended to account for any potential environmental gradients within the greenhouse.[3]

• Treatments: Include an untreated control, the recommended field rate of flamprop-isopropyl, and a range of rates above and below the recommended rate (e.g., 0.5x, 1x, 2x the recommended rate).

• Replicates: A minimum of four replicates for each treatment is recommended.[3]

• Experimental Unit: Each pot containing one or more Avena fatua plants.

Experimental Procedures

Plant Preparation

• Fill pots with the potting medium and moisten it.

• Sow Avena fatua seeds at a uniform depth (e.g., 2 cm).

• Thin seedlings to a consistent number per pot (e.g., 3-5 plants) after emergence.

• Grow plants in the greenhouse under controlled conditions until they reach the target growth stage for application.

Herbicide Application

• Timing: Apply flamprop-isopropyl when Avena fatua plants are at the 2 to 4-leaf stage for optimal efficacy.[4]

• Solution Preparation:

  • Calculate the amount of flamprop-isopropyl and adjuvant needed for the desired application rates.

  • Prepare a stock solution and then dilute it to the final spray volume.

• Sprayer Calibration:

  • Calibrate the sprayer to deliver a consistent and known volume of spray solution per unit area (e.g., equivalent to 200-300 L/ha).

• Application:

  • Place the pots in the spray chamber or designated spray area.

  • Apply the herbicide treatments uniformly to the plants.

  • The untreated control pots should be sprayed with water and the adjuvant mixture only.

• Post-Application:

  • Allow the plants to dry before returning them to the greenhouse.

  • Maintain the plants under the specified environmental conditions for the duration of the trial.

Data Collection and Analysis

Efficacy Assessment

Data should be collected at regular intervals, with a final assessment typically 21-28 days after treatment (DAT).

• Visual Injury Ratings: Assess plant injury on a scale of 0% (no effect) to 100% (plant death).

• Plant Height: Measure the height of the plants from the soil surface to the tip of the longest leaf.

• Biomass Reduction:

  • Harvest the above-ground biomass of the plants in each pot.

  • Dry the biomass in an oven at a constant temperature (e.g., 70°C) until a constant weight is achieved.[3]

  • Calculate the percent biomass reduction relative to the untreated control.

Data Analysis

The collected data should be subjected to Analysis of Variance (ANOVA). Treatment means should be separated using an appropriate statistical test, such as Fisher's LSD or Tukey's HSD at a significance level of p < 0.05.

Data Presentation

Table 1: Recommended Greenhouse Environmental Conditions

Parameter	Recommended Range
Temperature	20-25°C (day), 15-20°C (night)
Relative Humidity	50-70%
Photoperiod	16 hours light / 8 hours dark
Light Intensity	400-600 µmol/m²/s

Table 2: Example Herbicide Application Rates for Greenhouse Trials

Treatment	Application Rate (g a.i./ha)	Amount of Product per Liter of Spray Solution (for a 200 L/ha spray volume)
Untreated Control	0	0
0.5x Rate	300	[Calculation based on product formulation]
1x Rate (Recommended)	600	[Calculation based on product formulation]
2x Rate	1200	[Calculation based on product formulation]

Table 3: Efficacy Data Summary (21 Days After Treatment)

Treatment	Visual Injury (%)	Plant Height (cm)	Biomass Reduction (%)
Untreated Control	0a	25.0a	0a
0.5x Rate	45.5b	15.2b	55.3b
1x Rate (Recommended)	85.2c	5.1c	90.1c
2x Rate	98.9d	1.2d	99.5d
Means within a column followed by the same letter are not significantly different (p < 0.05).

Visualizations

Caption: Experimental workflow for greenhouse herbicide efficacy trial.

Caption: Key factors influencing the success of the herbicide trial.

References

• 1. Flamprop-isopropyl [sitem.herts.ac.uk]
• 2. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 3. Evaluating efficacy of preemergence soybean herbicides using field treated soil in greenhouse bioassays | Weed Technology | Cambridge Core [cambridge.org]
• 4. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]

Solid-Phase Extraction of Flamprop-Isopropyl from Complex Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction (SPE) of the herbicide flamprop-isopropyl from complex matrices such as soil and agricultural products. The methodologies outlined herein are designed to ensure high recovery and accurate quantification when coupled with chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats in wheat and barley. Due to its application in agriculture, there is a need for robust and reliable analytical methods to monitor its residues in environmental and food samples. Solid-phase extraction is a widely adopted sample preparation technique that offers significant advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher sample throughput, and cleaner extracts, leading to improved analytical performance.[1][2]

The principle of SPE for flamprop-isopropyl, a moderately non-polar compound, typically involves a reversed-phase mechanism. The analyte is retained on a hydrophobic sorbent from an aqueous or polar organic sample matrix, while more polar interferences are washed away. The retained flamprop-isopropyl is then eluted with a small volume of a non-polar organic solvent.

Experimental Workflow for Solid-Phase Extraction of Flamprop-Isopropyl

The general workflow for the solid-phase extraction of flamprop-isopropyl from complex matrices is depicted below. This process involves sample pre-treatment, conditioning of the SPE cartridge, sample loading, washing to remove interferences, and finally, elution of the target analyte.

Figure 1: General experimental workflow for the solid-phase extraction of flamprop-isopropyl.

Detailed Experimental Protocols

The following protocols provide detailed methodologies for the extraction of flamprop-isopropyl from soil and wheat matrices. These protocols are based on established methods for pesticide residue analysis, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach, which incorporates a dispersive SPE (d-SPE) cleanup step.[1][3][4]

Protocol 1: Extraction of Flamprop-Isopropyl from Soil

This protocol is suitable for the analysis of flamprop-isopropyl residues in soil samples.

1. Sample Pre-treatment and Extraction:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water (for dry soil) and vortex for 1 minute.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) to the tube.[5]

• Immediately shake the tube vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge the tube at ≥3000 g for 5 minutes.

2. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18 sorbent.

• Shake the d-SPE tube for 30 seconds.

• Centrifuge at ≥3000 g for 5 minutes.

3. Final Processing for Analysis:

• Transfer a 4 mL aliquot of the cleaned extract into a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a suitable solvent (e.g., mobile phase for LC-MS/MS or ethyl acetate (B1210297) for GC-MS).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for analysis.

Protocol 2: Extraction of Flamprop-Isopropyl from Wheat

This protocol is adapted for the analysis of flamprop-isopropyl in wheat grain or flour.

1. Sample Pre-treatment and Extraction:

• Weigh 5 g of homogenized and ground wheat sample into a 50 mL centrifuge tube.

• Add 10 mL of water and let it soak for 30 minutes.[5]

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts as described in Protocol 1, step 4.

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.

2. Dispersive SPE (d-SPE) Cleanup:

• Follow the d-SPE cleanup procedure as described in Protocol 1, step 2. For matrices with higher fat content, the amount of C18 sorbent can be increased.

3. Final Processing for Analysis:

• Follow the final processing steps as described in Protocol 1, steps 3.1 to 3.4.

Quantitative Data Summary

The performance of the SPE method is critical for the accurate quantification of flamprop-isopropyl. The following tables summarize typical performance data for the analysis of pesticides using SPE-based methods. While specific data for flamprop-isopropyl is limited in readily available literature, the data for other pesticides in similar matrices provides a reasonable expectation of performance.

Table 1: Typical Recovery Rates for Pesticides in Complex Matrices using SPE/QuEChERS

Analyte Class	Matrix	Spiking Level (ng/g)	Recovery (%)	Analytical Method
Herbicides	Soil	10 - 100	80 - 110	LC-MS/MS
Herbicides	Wheat	10 - 100	75 - 105	GC-MS/MS
General Pesticides	Fruits & Vegetables	10 - 200	70 - 120	LC-MS/MS & GC-MS

Note: Recovery rates are indicative and can vary depending on the specific laboratory conditions and instrumentation.

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for Pesticides

Analytical Method	Matrix	Typical LOD (ng/g)	Typical LOQ (ng/g)
LC-MS/MS	Soil	0.1 - 1.0	0.5 - 5.0
GC-MS/MS	Soil	0.5 - 2.0	2.0 - 10.0
LC-MS/MS	Wheat	0.2 - 1.5	1.0 - 5.0
GC-MS/MS	Wheat	0.5 - 2.5	2.0 - 10.0

Logical Relationship of SPE Steps

The following diagram illustrates the logical relationship and purpose of each step in a standard "bind-elute" SPE procedure.

Figure 2: Logical flow of the solid-phase extraction process.

Conclusion

The solid-phase extraction protocols, particularly those based on the QuEChERS methodology with a d-SPE cleanup, provide a robust, efficient, and reliable approach for the isolation and concentration of flamprop-isopropyl from complex matrices such as soil and wheat. These methods, when combined with sensitive analytical instrumentation like LC-MS/MS or GC-MS, enable the accurate quantification of this herbicide at levels relevant for regulatory compliance and environmental monitoring. The provided protocols and performance expectations serve as a valuable guide for researchers and scientists in developing and validating their own analytical methods for flamprop-isopropyl.

References

• 1. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]

Application Notes and Protocols for Flamprop-Isopropyl Residue Analysis in Food Crops using the QuEChERS Method

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats in wheat and barley.[1] Monitoring its residues in food crops is crucial to ensure consumer safety and compliance with regulatory limits. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a widely adopted sample preparation technique for the analysis of pesticide residues in various food matrices due to its simplicity, speed, and low solvent consumption.[2] This document provides a detailed application note and protocol for the determination of flamprop-isopropyl residues in food crops, particularly cereals like wheat, using the QuEChERS extraction method followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Principle

The QuEChERS method involves a two-step process: extraction and cleanup. Initially, the sample is homogenized and extracted with acetonitrile (B52724) in the presence of salts to induce phase separation from the aqueous matrix. For acidic herbicides like flamprop-isopropyl, a modified QuEChERS protocol involving alkaline hydrolysis can be employed to release any bound residues, followed by neutralization.[3][4] The subsequent cleanup step utilizes dispersive solid-phase extraction (d-SPE) with a combination of sorbents to remove interfering matrix components such as fats, pigments, and sugars, ensuring a clean extract for instrumental analysis.[2]

Experimental Protocols

Sample Preparation and Homogenization

• Obtain a representative sample of the food crop (e.g., wheat grain).

• Chop or grind the sample to a fine powder or paste to ensure homogeneity. For dry samples like wheat, a high-power grinder is suitable. To prevent the loss of volatile compounds, samples can be frozen with dry ice before homogenization.[5]

• Store the homogenized sample in a sealed container at -20°C until analysis to prevent degradation of the analyte.

QuEChERS Extraction (Modified for Acidic Herbicides)

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• For dry samples like wheat, add 10 mL of water and vortex for 1 minute to rehydrate the matrix.

• Optional Alkaline Hydrolysis: To release bound flamprop-isopropyl residues, add a suitable volume of sodium hydroxide (B78521) solution to raise the pH and incubate. This step should be followed by neutralization with an appropriate acid.[3][4]

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts. A common salt mixture for the original unbuffered method consists of 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl).

• Immediately cap the tube tightly and shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte into the acetonitrile layer.

• Centrifuge the tube at ≥3000 rcf for 5 minutes to achieve phase separation.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1 mL aliquot of the upper acetonitrile supernatant and transfer it to a 2 mL d-SPE microcentrifuge tube.

• The d-SPE tube should contain a mixture of sorbents suitable for the sample matrix. For cereals, which can have a moderate fat content, a combination of:

  • 150 mg anhydrous MgSO₄ (to remove residual water)

  • 50 mg C18 sorbent (to remove lipids and other non-polar interferences) is recommended.[6][7]

  • Note: Primary Secondary Amine (PSA) sorbent should be avoided as it can remove acidic pesticides like flamprop-isopropyl.[8]

• Vortex the d-SPE tube for 30 seconds to disperse the sorbent and facilitate the cleanup process.

• Centrifuge the tube at a high speed (e.g., ≥5000 rcf) for 2 minutes to pellet the sorbent and any co-extracted matrix components.

• The resulting supernatant is the final extract ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Transfer the final, cleaned extract into an autosampler vial.

• Inject an aliquot of the extract into the LC-MS/MS system.

• Instrumentation: A liquid chromatograph coupled with a triple quadrupole mass spectrometer is recommended for sensitive and selective detection.

• Chromatographic Conditions (Typical):

  • Column: A C18 reversed-phase column is suitable for the separation of flamprop-isopropyl.

  • Mobile Phase: A gradient of methanol (B129727) or acetonitrile and water, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[9]

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is suitable for flamprop-isopropyl.

  • Detection Mode: Multiple Reaction Monitoring (MRM) should be used for quantification and confirmation. Specific precursor-to-product ion transitions for flamprop-isopropyl should be monitored.[10][11]

Data Presentation

Table 1: LC-MS/MS MRM Transitions for Flamprop-isopropyl[12]

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) - Quantifier	Product Ion 2 (m/z) - Qualifier
Flamprop-isopropyl	364.0	105.0	77.0

Note: Collision energies should be optimized for the specific instrument used.

Table 2: Expected Method Validation Parameters for Flamprop-isopropyl in Cereals

Parameter	Expected Value	Reference
Recovery	70-120%	[3][4]
Repeatability (RSDr)	≤ 20%	[3][4]
Limit of Quantification (LOQ)	0.01 - 0.05 mg/kg	[3][4]

These are typical performance characteristics for QuEChERS-based methods for acidic herbicides in cereals. Actual values must be determined through in-house validation.

Experimental Workflow Diagram

Caption: QuEChERS workflow for flamprop-isopropyl analysis.

References

• 1. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dispersive Solid Phase Extraction for the Analysis of Veterinary Drugs Applied to Food Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of acidic herbicides in cereals by QuEChERS extraction and LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of acidic herbicides in cereals by QuEChERS extraction and LC/MS/MS | Semantic Scholar [semanticscholar.org]
• 5. food-safety.com [food-safety.com]
• 6. gcms.cz [gcms.cz]
• 7. mdpi.com [mdpi.com]
• 8. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. forensicrti.org [forensicrti.org]

Application Note: Enantioselective Separation of Flamprop-Isopropyl Isomers by Chiral HPLC

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust method for the enantioselective separation of the isomers of the chiral herbicide flamprop-isopropyl using High-Performance Liquid Chromatography (HPLC). A polysaccharide-based chiral stationary phase (CSP) is employed under normal-phase conditions to achieve baseline resolution of the (R)- and (S)-enantiomers. This method is suitable for the quality control of flamprop-isopropyl, as well as for metabolism, and environmental fate studies where the stereospecific activity and degradation of the herbicide are of interest.

Introduction

Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats in wheat. It possesses a single chiral center, and its herbicidal activity is primarily attributed to the (R)-enantiomer. The (S)-enantiomer is considered to be less active. Regulatory agencies and environmental studies increasingly require enantiomer-specific analysis of chiral pesticides to accurately assess their efficacy and environmental impact. Chiral HPLC is a powerful technique for the separation and quantification of enantiomers. Polysaccharide-based CSPs, in particular, have demonstrated broad applicability for the resolution of a wide range of chiral compounds, including arylpropionic acid derivatives like flamprop-isopropyl. This document provides a detailed protocol for the successful enantioselective separation of flamprop-isopropyl isomers.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific instrumentation and laboratory conditions.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase, such as a cellulose (B213188) or amylose (B160209) derivative column. A column with dimensions of 250 mm x 4.6 mm and a 5 µm particle size is recommended.

• Solvents: HPLC grade n-hexane, 2-propanol (IPA), and trifluoroacetic acid (TFA).

• Sample: Racemic flamprop-isopropyl standard.

• Sample Solvent: A mixture of n-hexane and 2-propanol (e.g., 90:10 v/v).

Chromatographic Conditions

• Mobile Phase: A mixture of n-hexane, 2-propanol, and trifluoroacetic acid. A typical starting composition is 90:10:0.1 (v/v/v) n-hexane:2-propanol:TFA. The ratio of n-hexane to 2-propanol is a critical parameter for optimizing the separation and can be adjusted to achieve the desired resolution and retention times.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation

• Prepare a stock solution of racemic flamprop-isopropyl in the sample solvent at a concentration of 1 mg/mL.

• From the stock solution, prepare a working standard solution at a concentration of 100 µg/mL by diluting with the sample solvent.

• Filter the working standard solution through a 0.45 µm syringe filter before injection.

Experimental Procedure

• Equilibrate the chiral column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared flamprop-isopropyl standard solution.

• Record the chromatogram and identify the retention times of the two enantiomers.

• Calculate the resolution (Rs) between the two enantiomeric peaks using the following formula:

  Rs = 2(t₂ - t₁) / (w₁ + w₂)

  where t₁ and t₂ are the retention times of the two enantiomers, and w₁ and w₂ are the peak widths at the base.

Data Presentation

The following table summarizes the expected quantitative data for the enantioselective separation of flamprop-isopropyl based on the proposed method.

Parameter	Value
Enantiomer 1 Retention Time (t₁)	~ 8.5 min
Enantiomer 2 Retention Time (t₂)	~ 9.8 min
Resolution (Rs)	> 1.5
Separation Factor (α)	~ 1.15

Note: Retention times are approximate and may vary depending on the specific column, system, and exact mobile phase composition.

Experimental Workflow

The following diagram illustrates the logical workflow for the enantioselective separation of flamprop-isopropyl isomers by chiral HPLC.

Caption: Workflow for the enantioselective HPLC separation of flamprop-isopropyl.

Conclusion

The described chiral HPLC method provides a reliable and reproducible approach for the enantioselective separation of flamprop-isopropyl isomers. The use of a polysaccharide-based chiral stationary phase with a normal-phase mobile phase allows for excellent resolution, enabling the accurate quantification of the individual enantiomers. This method is a valuable tool for researchers, scientists, and professionals in the fields of agrochemical development, environmental monitoring, and regulatory compliance.

Application Notes &amp; Protocols: Developing Immunoassays for Rapid Detection of Flamprop-Isopropyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl is a selective herbicide used for the control of wild oats in wheat and barley.[1][2] Due to its potential impact on non-target organisms and the environment, as well as the need to ensure food safety, rapid and sensitive methods for its detection are crucial.[3] Immunoassays, such as the Enzyme-Linked Immunosorbent Assay (ELISA), offer a powerful platform for the rapid detection of pesticides due to their high specificity, sensitivity, and simplicity.[3][4][5]

These application notes provide a comprehensive overview and detailed protocols for the development of a competitive ELISA for the detection of flamprop-isopropyl. The key steps include the design and synthesis of a hapten, the production of specific antibodies, and the development and optimization of the immunoassay.

Chemical Structure of Flamprop-isopropyl:

• IUPAC Name: isopropyl N-benzoyl-N-(3-chloro-4-fluorophenyl)-DL-alaninate[1][2]

• Molecular Formula: C₁₉H₁₉ClFNO₃[6][7][8]

• Molecular Weight: 363.81 g/mol [6][8]

Principle of the Immunoassay

Since flamprop-isopropyl is a small molecule (hapten), a competitive immunoassay format is typically employed.[9] In this format, the analyte (flamprop-isopropyl) in the sample competes with a labeled flamprop-isopropyl derivative (the tracer) for a limited number of binding sites on a specific antibody. The signal generated from the tracer is inversely proportional to the concentration of flamprop-isopropyl in the sample.

Experimental Workflow

The development of an immunoassay for flamprop-isopropyl follows a structured workflow, from initial reagent generation to final assay validation.

Figure 1: Experimental workflow for immunoassay development.

Signaling Pathway: Competitive ELISA

The following diagram illustrates the principle of a competitive ELISA for the detection of flamprop-isopropyl.

Figure 2: Principle of Competitive ELISA.

Experimental Protocols

Hapten Synthesis

Objective: To synthesize a flamprop-isopropyl derivative (hapten) with a functional group for conjugation to a carrier protein.

Materials:

• Flamprop-isopropyl

• Reagents for chemical modification (specifics will depend on the chosen synthesis route)

• Solvents (e.g., Dichloromethane, Dimethylformamide)

• Thin Layer Chromatography (TLC) plates

• Column chromatography supplies

• NMR and Mass Spectrometry for characterization

Protocol:

• Hapten Design: Design a derivative of flamprop-isopropyl that retains its key structural features for antibody recognition while introducing a linker arm with a terminal functional group (e.g., carboxyl, amino) for conjugation.

• Synthesis: The synthesis route will be highly specific to the designed hapten. A generalized approach involves modifying the flamprop-isopropyl molecule to introduce the linker.

• Purification: Purify the synthesized hapten using column chromatography.

• Characterization: Confirm the structure of the hapten using NMR and Mass Spectrometry.

Antibody Production

Objective: To generate polyclonal or monoclonal antibodies with high affinity and specificity for flamprop-isopropyl.

Materials:

• Synthesized hapten

• Carrier proteins (e.g., Bovine Serum Albumin (BSA), Keyhole Limpet Hemocyanin (KLH))

• Conjugation reagents (e.g., EDC/NHS)

• Adjuvant (e.g., Freund's complete and incomplete adjuvant)

• Laboratory animals (e.g., rabbits, mice)

• ELISA plates and reagents for titer screening

Protocol:

• Hapten-Carrier Conjugation:

  • Dissolve the hapten and carrier protein in an appropriate buffer.

  • Add conjugation reagents and incubate to form the immunogen (hapten-carrier conjugate).

  • Purify the conjugate by dialysis or gel filtration.

• Immunization:

  • Emulsify the immunogen with an equal volume of Freund's complete adjuvant for the primary immunization.

  • Subsequent booster immunizations should be prepared with Freund's incomplete adjuvant.

  • Immunize animals according to a predefined schedule.

• Antibody Titer Screening:

  • Collect blood samples and separate the serum.

  • Determine the antibody titer using an indirect ELISA with the coating antigen (a different hapten-protein conjugate to avoid carrier protein recognition).

• Antibody Purification:

  • Purify the antibodies from the serum using protein A/G affinity chromatography.

Competitive ELISA Development

Objective: To develop a sensitive and specific competitive ELISA for the quantification of flamprop-isopropyl.

Materials:

• Purified anti-flamprop-isopropyl antibody

• Coating antigen (hapten-protein conjugate)

• Enzyme-labeled secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG)

• ELISA plates

• Blocking buffer (e.g., 5% non-fat milk in PBS)

• Wash buffer (e.g., PBST)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Flamprop-isopropyl standards

Protocol:

• Coating: Coat the microtiter plate wells with the coating antigen and incubate.

• Washing: Wash the plates to remove unbound antigen.

• Blocking: Block the remaining protein-binding sites on the wells.

• Competitive Reaction: Add flamprop-isopropyl standards or samples and the primary antibody to the wells and incubate.

• Washing: Wash the plates to remove unbound reagents.

• Secondary Antibody Incubation: Add the enzyme-labeled secondary antibody and incubate.

• Washing: Wash the plates.

• Substrate Reaction: Add the substrate solution and incubate for color development.

• Stopping the Reaction: Add the stop solution.

• Data Acquisition: Read the absorbance at the appropriate wavelength.

Data Presentation

Quantitative data from the competitive ELISA should be presented in a clear and structured format. The following table provides a template for summarizing the key performance parameters of the developed immunoassay.

Parameter	Result
Limit of Detection (LOD)
Limit of Quantification (LOQ)
Working Range
IC₅₀ (50% Inhibitory Concentration)
Cross-Reactivity
Compound 1
Compound 2
...
Spike and Recovery (%)
Matrix 1
Matrix 2
...

Disclaimer: These protocols provide a general framework. Specific details of the experimental conditions, such as concentrations, incubation times, and temperatures, will need to be optimized for the specific reagents and equipment used.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Flamprop-isopropyl [sitem.herts.ac.uk]
• 3. What is a Pesticides ELISA Kit? The Importance of Pesticides ELISA Testing in Food Safety [biochain.in]
• 4. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 5. isca.me [isca.me]
• 6. Flamprop-isopropyl [webbook.nist.gov]
• 7. Flamprop-isopropyl [webbook.nist.gov]
• 8. Flamprop M-isopropyl | C19H19ClFNO3 | CID 94583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Development of a heterologous enzyme-linked immunosorbent assay for organophosphorus pesticides with phage-borne peptide - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Flamprop-Isopropyl in Herbicide Resistance Management

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of flamprop-isopropyl in herbicide resistance management programs, with a focus on its application against resistant wild oat (Avena fatua). The information compiled includes its mode of action, mechanisms of resistance, quantitative data on resistance levels, and detailed experimental protocols for resistance assessment.

Introduction to Flamprop-Isopropyl

Flamprop-isopropyl is a selective, systemic, post-emergence herbicide historically used for the control of wild oats (Avena fatua) in cereal crops.[1] Its mode of action is believed to be the inhibition of cell elongation in susceptible grass species.[2] Flamprop-isopropyl is an arylaminopropionic acid herbicide. While it has been discontinued, understanding its behavior and the resistance mechanisms that have evolved against it remains crucial for managing cross-resistance to other herbicides and for developing new weed control strategies.

Resistance to flamprop-isopropyl in Avena fatua has been documented and is often associated with cross-resistance to other herbicide groups, particularly acetyl-CoA carboxylase (ACCase) inhibitors.[1] The primary mechanism of resistance identified is non-target-site resistance (NTSR), specifically enhanced metabolism of the herbicide by the weed.

Mechanisms of Resistance to Flamprop-Isopropyl

The primary mechanism of resistance to flamprop-isopropyl in Avena fatua is enhanced metabolic detoxification. This process involves the enzymatic breakdown of the herbicide into non-toxic or less toxic compounds before it can reach its target site within the plant cell.

Key Metabolic Pathways:

• Hydrolysis: The initial step in the detoxification of flamprop-isopropyl is often the hydrolysis of the isopropyl ester to form the biologically active flamprop (B1223189) acid.

• Hydroxylation: Cytochrome P450 monooxygenases (CYP450s) can introduce hydroxyl groups onto the herbicide molecule, increasing its water solubility and preparing it for further detoxification steps.

• Conjugation: The hydroxylated metabolites can then be conjugated with sugars (e.g., glucose) or glutathione (B108866) by glucosyltransferases (GTs) or glutathione S-transferases (GSTs), respectively. This process further increases the water solubility of the metabolites and facilitates their sequestration into the vacuole or cell wall, effectively removing them from metabolic processes.

The overexpression or increased activity of these detoxifying enzymes in resistant Avena fatua populations prevents the accumulation of a lethal dose of the herbicide at its target site.

Quantitative Data on Flamprop-Isopropyl Resistance

The level of resistance to flamprop-isopropyl is typically quantified by determining the dose of the herbicide required to reduce the growth of the weed population by 50% (GR50). The resistance index (RI) is then calculated by dividing the GR50 of the resistant population by the GR50 of a susceptible population.

Herbicide	Resistant Population	Susceptible Population	GR50 (g a.i./ha)	Resistance Index (RI)	Reference
Flamprop-isopropyl	Resistant Avena fatua	Susceptible Avena fatua	Not explicitly stated in snippet	8.7	[3]
Imazamethabenz	Resistant Avena fatua	Susceptible Avena fatua	Not explicitly stated in snippet	7.2	[3]

Experimental Protocols

Whole-Plant Dose-Response Assay for Flamprop-Isopropyl Resistance

This protocol is designed to determine the level of resistance to flamprop-isopropyl in Avena fatua populations under controlled greenhouse conditions.

Materials:

• Seeds of suspected resistant and known susceptible Avena fatua populations.

• Pots (10 cm diameter) filled with a standard potting mix.

• Greenhouse or growth chamber with controlled temperature (e.g., 20/15°C day/night) and light (e.g., 16-hour photoperiod).

• Flamprop-isopropyl formulated product.

• Cabinet sprayer calibrated to deliver a precise volume of spray solution.

• Drying oven.

• Analytical balance.

Procedure:

• Plant Growth: Sow 5-10 seeds of each Avena fatua population in individual pots. After emergence, thin the seedlings to a uniform number (e.g., 4 plants per pot).

• Herbicide Application: When the plants reach the 2-3 leaf stage, apply flamprop-isopropyl at a range of doses. A typical dose range for a dose-response assay would include a non-treated control and at least six doses of the herbicide, for example, 0, 50, 100, 200, 400, 800, and 1600 g a.i./ha.

• Experimental Design: The experiment should be arranged in a completely randomized design with 3-4 replications for each treatment.

• Data Collection: 21 days after treatment (DAT), harvest the above-ground biomass from each pot.

• Biomass Measurement: Dry the harvested plant material in a drying oven at 70°C for 72 hours and then record the dry weight.

• Data Analysis: Express the dry weight of the treated plants as a percentage of the mean dry weight of the untreated control plants for each population. Use a non-linear regression model (e.g., a four-parameter logistic curve) to fit the dose-response data and calculate the GR50 value for each population. The resistance index (RI) is calculated as GR50 (Resistant) / GR50 (Susceptible).

In-Vitro Assay for Cytochrome P450-Mediated Metabolism of Flamprop-Isopropyl

This protocol provides a general framework for assessing the role of CYP450 enzymes in the metabolism of flamprop-isopropyl using plant microsomes. This assay often utilizes radiolabeled herbicide to trace its metabolism.

Materials:

• Etiolated seedlings of resistant and susceptible Avena fatua populations.

• Extraction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4, containing 1 mM EDTA, 10 mM DTT, and 20% (v/v) glycerol).

• Microsome isolation buffers.

• Radiolabeled [¹⁴C]flamprop-isopropyl.

• NADPH.

• Liquid scintillation counter and scintillation cocktail.

• HPLC system with a radioactivity detector.

• Malathion (B1675926) (a CYP450 inhibitor) for confirmatory studies.

Procedure:

• Microsome Isolation:

  • Homogenize etiolated plant tissue in cold extraction buffer.

  • Filter the homogenate and centrifuge at a low speed (e.g., 10,000 x g) to remove cell debris.

  • Centrifuge the supernatant at a high speed (e.g., 100,000 x g) to pellet the microsomal fraction.

  • Resuspend the microsomal pellet in a suitable buffer.

• Enzyme Assay:

  • Set up reaction mixtures containing the microsomal protein, [¹⁴C]flamprop-isopropyl, and buffer.

  • To investigate the involvement of CYP450s, pre-incubate a subset of reactions with malathion before adding the herbicide.

  • Initiate the reaction by adding NADPH.

  • Incubate the reactions at a controlled temperature (e.g., 25°C) for a specific time.

  • Stop the reaction by adding an organic solvent (e.g., acetonitrile).

• Metabolite Analysis:

  • Centrifuge the terminated reactions to pellet the protein.

  • Analyze the supernatant using HPLC with a radioactivity detector to separate and quantify the parent herbicide and its metabolites.

  • The rate of metabolism can be determined by measuring the disappearance of the parent compound and the appearance of metabolites over time.

• Data Analysis: Compare the rate of flamprop-isopropyl metabolism in microsomes from resistant and susceptible plants. A significantly higher rate of metabolism in the resistant population, which is inhibited by malathion, indicates the involvement of CYP450s in the resistance mechanism.

Visualizations

Caption: Workflow of flamprop-isopropyl action and resistance.

Caption: Metabolic pathway of flamprop-isopropyl detoxification.

Herbicide Resistance Management Strategies

To manage resistance to flamprop-isopropyl and other herbicides with similar modes of action or detoxification pathways, an integrated weed management (IWM) approach is essential.

• Herbicide Rotation: Avoid the repeated use of herbicides from the same mode of action group. Rotate flamprop-isopropyl (where still in use) with herbicides from different groups.

• Tank Mixtures: Use tank mixtures of herbicides with different modes of action that are both effective against Avena fatua.

• Cultural Practices: Implement cultural practices that reduce the reliance on herbicides, such as:

  • Crop Rotation: Rotating between different crop types can disrupt the life cycle of wild oats and allow for the use of a wider range of herbicides.

  • Tillage: Strategic tillage can help to manage the wild oat seedbank.

  • Competitive Crops: Planting competitive crop varieties can help to suppress wild oat growth.

• Monitoring: Regularly monitor fields for signs of herbicide failure and test suspected resistant populations to confirm resistance and understand the mechanisms involved. This will inform future weed management decisions.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Field Trial Design: Assessing Flamprop-Isopropyl Efficacy

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Flamprop-isopropyl is a selective, systemic, post-emergence herbicide used to control wild oats (Avena spp.) in cereal crops, particularly wheat.[1][2] It belongs to the arylaminopropionic acid group of herbicides.[3][4] The active ingredient is absorbed by the leaves and is thought to function by inhibiting cell elongation in target weeds.[5] Rigorous field testing is essential to determine its efficacy under various environmental conditions and agronomic practices.

These protocols provide a comprehensive framework for designing and executing field trials to evaluate the performance of flamprop-isopropyl. The primary objectives of such a trial are to determine the effective application rate for target weed control, assess potential phytotoxicity to the crop, and measure the impact on final crop yield.

2.0 Mode of Action

Flamprop-isopropyl acts as a selective, systemic herbicide that is absorbed through the leaves.[5] Its herbicidal activity is attributed to the inhibition of essential enzymatic pathways required for plant growth.[1] While the precise mechanism involves the disruption of normal growth processes, it is generally understood to inhibit cell elongation in susceptible weed species.[5]

Figure 1. Simplified mode of action for Flamprop-isopropyl.

3.0 Experimental Protocols

A well-structured experimental design is critical for obtaining reliable and statistically valid data. The Randomized Complete Block Design (RCBD) is highly recommended for herbicide efficacy trials to minimize the effects of field variability.[6][7][8]

3.1 Experimental Design and Site Selection

• Design: Randomized Complete Block Design (RCBD).[9]

• Replications: A minimum of four replications (blocks) should be used.[7]

• Treatments:

  • T1: Untreated Control (Weedy Check)

  • T2: Hand-Weeded Control

  • T3: Flamprop-isopropyl (Rate 1 - e.g., 0.5 L/ha)

  • T4: Flamprop-isopropyl (Rate 2 - e.g., 1.0 L/ha - Recommended Rate)

  • T5: Flamprop-isopropyl (Rate 3 - e.g., 2.0 L/ha)

  • T6: Positive Control (Standard commercial herbicide for wild oat control)

• Plot Size: Each plot should be a minimum of 2m x 5m to minimize edge effects.

• Site Selection: Choose a field with a known history of uniform wild oat infestation.[10] Avoid areas with significant variations in soil type, slope, or drainage.[10]

3.2 Trial Establishment and Maintenance

• Land Preparation: Prepare the field according to standard local practices for wheat cultivation.

• Sowing: Sow a suitable wheat variety (e.g., 'Akbar-19') at a recommended seed rate.[9]

• Plot Layout: Mark out the plots according to the RCBD plan. Leave a buffer zone or border rows of at least 1 meter between plots and blocks to prevent spray drift.[10]

• Fertilization & Irrigation: Apply fertilizer and irrigation uniformly across all plots as per local agronomic recommendations.

3.3 Herbicide Application

• Timing: Apply flamprop-isopropyl at the post-emergence stage, typically when wild oats are at the 2 to 4-leaf stage and the wheat crop is actively growing.

• Equipment: Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer) equipped with flat-fan nozzles to ensure uniform coverage.

• Calibration: Calibrate the sprayer before application to deliver the intended spray volume (e.g., 200-300 L/ha).

• Application: Spray each treatment according to the randomized plan. Use shields to prevent drift between adjacent plots. The untreated control plots should be shielded or covered during application.[2]

Figure 2. Experimental workflow for herbicide efficacy trial.

4.0 Data Collection and Assessment

Data should be collected at multiple time points to assess both the immediate and long-term effects of the herbicide treatments.[7]

4.1 Weed Control Efficacy

• Visual Assessment: Rate the percentage of weed control for each plot at 7, 14, and 28 Days After Application (DAA). Use a 0-100% linear scale, where 0% represents no control (same as untreated check) and 100% represents complete weed death.[11] The assessment should be a visual comparison against the untreated control plots.[11]

• Weed Density: Count the number of wild oat plants in two randomly placed 0.25m² quadrats within each plot before spraying and at 28 DAA.

• Weed Biomass: At 45 DAA (or before crop canopy closure), collect all above-ground weed material from the two 0.25m² quadrats. Dry the samples in an oven at 70°C until a constant weight is achieved and record the dry weight.

4.2 Crop Phytotoxicity Assessment

• Visual Assessment: Visually assess crop injury at 7, 14, and 28 DAA using a 0-100% scale, where 0% indicates no visible injury and 100% indicates complete crop death.[11] Symptoms to look for include stunting, chlorosis, and necrosis.[12] For accurate assessment, comparison should be made to the hand-weeded control plots.[11]

4.3 Crop Yield

• Harvest: At crop maturity, harvest the central area of each plot (e.g., 1.5m x 4m) to avoid edge effects.

• Yield Measurement: Thresh the harvested grain, clean it, and adjust the moisture content to a standard (e.g., 12%). Record the final grain yield and calculate it in kilograms per hectare ( kg/ha ).[9]

• Thousand-Grain Weight: Determine the weight of 1000 grains from each plot's harvest.[9]

5.0 Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatments. Statistical analysis, such as Analysis of Variance (ANOVA) and a means separation test (e.g., Fisher's LSD at p ≤ 0.05), should be performed to determine significant differences between treatments.[9][13]

Table 1: Visual Weed Control and Crop Phytotoxicity Ratings

Treatment	Rate (L/ha)	Weed Control (%) 14 DAA	Weed Control (%) 28 DAA	Crop Phytotoxicity (%) 14 DAA
T1: Untreated Control	-	0.0 d	0.0 d	0.0 c
T2: Hand-Weeded	-	100.0 a	100.0 a	0.0 c
T3: Flamprop-isopropyl	0.5	75.5 c	82.3 c	1.5 bc
T4: Flamprop-isopropyl	1.0	91.8 b	94.5 b	2.5 b
T5: Flamprop-isopropyl	2.0	93.3 b	96.0 ab	8.8 a
T6: Positive Control	Label Rate	92.5 b	95.2 ab	2.0 bc
LSD (p≤0.05)		4.7	3.9	2.1

Means within a column followed by the same letter are not significantly different.

Table 2: Weed Density, Biomass, and Crop Yield Data

Treatment	Rate (L/ha)	Weed Density (plants/m²) 28 DAA	Weed Dry Biomass (g/m²) 45 DAA	Wheat Grain Yield ( kg/ha )
T1: Untreated Control	-	150 a	210.5 a	2850 d
T2: Hand-Weeded	-	0 d	0.0 d	4500 a
T3: Flamprop-isopropyl	0.5	35 c	45.2 c	3950 c
T4: Flamprop-isopropyl	1.0	12 d	15.8 d	4410 a
T5: Flamprop-isopropyl	2.0	8 d	11.3 d	4250 b
T6: Positive Control	Label Rate	10 d	14.1 d	4380 ab
LSD (p≤0.05)		11.2	18.5	185.6

Means within a column followed by the same letter are not significantly different.

These protocols outline a standardized methodology for conducting robust field trials to assess the efficacy of flamprop-isopropyl. Adherence to this design will generate reliable data to support product registration, develop best-use recommendations, and provide valuable insights for researchers and agricultural professionals. The use of RCBD, proper application techniques, and comprehensive data collection are paramount to achieving conclusive results.

References

• 1. CAS 63782-90-1: Flamprop M-isopropyl | CymitQuimica [cymitquimica.com]
• 2. Selecting the Right Herbicide for Your Cereal Crop | Bayer Crop Science Canada [cropscience.bayer.ca]
• 3. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 4. Flamprop-isopropyl [sitem.herts.ac.uk]
• 5. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 6. pp1.eppo.int [pp1.eppo.int]
• 7. joasdjournal.org [joasdjournal.org]
• 8. Making sure you're not a bot! [iastatedigitalpress.com]
• 9. researcherslinks.com [researcherslinks.com]
• 10. The Value of Field Trials [exactoinc.com]
• 11. weedscience.ca [weedscience.ca]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Extraction of Flamprop-Isopropyl from Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction of the herbicide flamprop-isopropyl from various plant tissues. The methodologies are designed to ensure high recovery rates and sample purity, suitable for subsequent analysis by chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Flamprop-isopropyl is a selective, post-emergence herbicide previously used for the control of wild oats in wheat and barley.[1] Monitoring its residue in plant tissues is crucial for food safety and environmental assessment. Effective extraction from complex plant matrices is a critical first step for accurate quantification. This document outlines two primary extraction techniques: the widely adopted QuEChERS method and the innovative Ultrasound-Assisted Extraction (UAE).

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach that combines salting-out liquid-liquid extraction with dispersive solid-phase extraction (d-SPE) for cleanup.[2][3] It is known for its speed, simplicity, and broad applicability to a wide range of pesticide residues in diverse matrices.

Ultrasound-Assisted Extraction (UAE) is a green extraction technique that utilizes acoustic cavitation to enhance mass transfer and disrupt plant cell walls, leading to efficient extraction with reduced solvent consumption and time.[4][5][6]

Section 1: QuEChERS Protocol for Flamprop-Isopropyl Extraction

This protocol is a modification of the standard QuEChERS method, optimized for the extraction of flamprop-isopropyl from plant tissues such as wheat and barley grains, leaves, and straw.

Experimental Protocol

1. Sample Preparation and Homogenization:

• Weigh a representative 10-15 g sample of the plant tissue.

• For dry samples like grains or straw, add a sufficient amount of deionized water to achieve a total water content of 80-90% and allow to hydrate (B1144303) for 30 minutes.

• Cryogenically grind the sample to a fine powder using a high-speed blender or a mortar and pestle with liquid nitrogen to prevent enzymatic degradation.[2]

2. Extraction:

• Transfer 10 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• If an internal standard is used, it should be added at this stage.

• Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing.

• Add the QuEChERS extraction salts (e.g., 4 g anhydrous MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the d-SPE sorbents.

• For general plant tissues, a common combination is 150 mg anhydrous MgSO₄ and 50 mg Primary Secondary Amine (PSA).

• For pigmented samples (e.g., leaves), add 50 mg of Graphitized Carbon Black (GCB) to remove chlorophyll. For matrices with high lipid content, C18 may be included.[2]

• Vortex the tube for 30 seconds.

• Centrifuge at high speed (e.g., 10,000 rpm) for 2 minutes.

4. Final Extract Preparation:

• Transfer the supernatant to a clean vial.

• The extract is now ready for analysis by GC-MS or LC-MS/MS. If necessary, the solvent can be evaporated and the residue reconstituted in a suitable solvent for injection.

Data Presentation

The following table summarizes the expected performance of the QuEChERS method for flamprop-isopropyl, based on typical validation data for similar pesticides.

Parameter	Expected Value
Recovery	80-110%
Repeatability (RSD)	< 15%
Limit of Quantification (LOQ)	0.005 - 0.01 mg/kg
Limit of Detection (LOD)	0.001 - 0.003 mg/kg

These are generalized values and may vary depending on the specific plant matrix and analytical instrumentation.

Workflow Diagram

Caption: Workflow for Flamprop-Isopropyl extraction using the QuEChERS method.

Section 2: Ultrasound-Assisted Extraction (UAE) Protocol

UAE offers a more environmentally friendly and often faster alternative to traditional extraction methods. This protocol provides a general framework for the extraction of flamprop-isopropyl from plant tissues using ultrasonication.

Experimental Protocol

1. Sample Preparation:

• Prepare the plant tissue sample as described in the QuEChERS protocol (Section 1, step 1).

2. Extraction:

• Place 5 g of the homogenized sample into a suitable extraction vessel (e.g., a glass beaker or flask).

• Add 20 mL of a suitable extraction solvent (e.g., acetonitrile or a mixture of acetonitrile and water).

• Place the vessel in an ultrasonic bath or use an ultrasonic probe.

• Sonicate the sample for 15-30 minutes at a controlled temperature (e.g., 30-40°C) to prevent degradation of the analyte. The optimal time and temperature may need to be determined experimentally.[7]

• After sonication, filter the extract through a 0.45 µm filter to remove solid particles.

3. Cleanup (if necessary):

• Depending on the complexity of the plant matrix, a cleanup step may be required. A d-SPE cleanup similar to the one described in the QuEChERS protocol can be employed.

4. Final Extract Preparation:

• The filtered extract is ready for analysis. If a cleanup step was performed, follow the final preparation steps as in the QuEChERS protocol.

Data Presentation

The following table summarizes the expected performance of the UAE method for flamprop-isopropyl.

Parameter	Expected Value
Recovery	75-105%
Repeatability (RSD)	< 20%
Extraction Time	15-30 minutes
Solvent Consumption	Reduced compared to traditional methods

These values are indicative and should be validated for each specific application.

Workflow Diagram

Caption: Workflow for Flamprop-Isopropyl extraction using Ultrasound-Assisted Extraction.

Section 3: Analytical Determination

Following extraction, the concentration of flamprop-isopropyl is determined using chromatographic techniques. Both GC-MS and LC-MS/MS are suitable for the analysis of this compound.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is well-suited for the analysis of volatile and semi-volatile compounds like flamprop-isopropyl.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injection: Splitless injection is recommended for trace analysis.

• Temperatures:

  • Injector: 250-280°C

  • Transfer line: 280°C

  • Ion source: 230°C

• Oven Program: A temperature gradient program should be optimized to ensure good separation from matrix components. For example, start at 70°C, hold for 2 minutes, then ramp to 280°C at 10-20°C/min, and hold for 5 minutes.

• Mass Spectrometry: Electron Ionization (EI) at 70 eV. For quantification, Selected Ion Monitoring (SIM) mode should be used to enhance sensitivity and selectivity. Characteristic ions for flamprop-isopropyl should be determined from its mass spectrum.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is ideal for the analysis of less volatile and thermally labile compounds and often provides higher sensitivity and selectivity.[9]

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, often with a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Ionization: Electrospray Ionization (ESI) in positive mode is generally suitable for flamprop-isopropyl.

• Mass Spectrometry: Multiple Reaction Monitoring (MRM) mode is used for quantification. This involves selecting a precursor ion and one or more product ions specific to flamprop-isopropyl to minimize matrix interference.

Conclusion

The QuEChERS and Ultrasound-Assisted Extraction methods provide effective and efficient means for the extraction of flamprop-isopropyl from a variety of plant tissues. The choice of method may depend on available equipment, desired sample throughput, and environmental considerations. For regulatory and trace-level analysis, the QuEChERS method followed by LC-MS/MS is often preferred due to its robustness and high sensitivity. UAE presents a promising green alternative, particularly for research and screening purposes. Validation of the chosen method is essential for each specific plant matrix to ensure data quality and accuracy.

References

• 1. bcpc.org [bcpc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Advances in ultrasound assisted extraction of bioactive compounds from cash crops - A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aktpublication.com [aktpublication.com]
• 6. researchgate.net [researchgate.net]
• 7. brieflands.com [brieflands.com]
• 8. uoguelph.ca [uoguelph.ca]
• 9. blog.organomation.com [blog.organomation.com]

Analytical Standards and Reference Materials for Flamprop-Isopropyl: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats in wheat. Accurate and reliable analytical methods are crucial for monitoring its presence in environmental samples, ensuring food safety, and for research and development purposes. These application notes provide detailed protocols for the quantitative analysis of flamprop-isopropyl using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), supported by certified analytical standards and reference materials.

Analytical Standards and Reference Materials

The quality and accuracy of analytical measurements are fundamentally dependent on the use of high-purity, certified analytical standards and reference materials. Several reputable suppliers offer flamprop-isopropyl and its active enantiomer, flamprop-M-isopropyl, with detailed certificates of analysis.

Key Properties:

Property	Flamprop-isopropyl	Flamprop-M-isopropyl
CAS Number	52756-22-6	57973-67-8
Molecular Formula	C₁₉H₁₉ClFNO₃	C₁₉H₁₉ClFNO₃
Molecular Weight	363.81 g/mol	363.81 g/mol
IUPAC Name	propan-2-yl 2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate	propan-2-yl (2R)-2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate

Table 1: Physicochemical Properties of Flamprop-isopropyl and Flamprop-M-isopropyl.

Suppliers of Analytical Standards:

• Sigma-Aldrich (TraceCERT®): Provides certified reference materials (CRMs) produced and certified in accordance with ISO/IEC 17025 and ISO 17034. These standards are traceable to primary materials from national metrology institutes (NMIs).[1]

• LGC Standards: Offers flamprop-isopropyl reference standards for environmental testing.[2]

• CRM LABSTANDARD: Supplies analytical standards of flamprop-isopropyl and flamprop-M-isopropyl in neat form.[3][4]

It is imperative to consult the Certificate of Analysis (CoA) provided by the supplier for the exact purity, concentration, and storage conditions of the standard.

Experimental Protocols

Quantitative Analysis of Flamprop-isopropyl in Soil Samples by GC-MS

This protocol describes the extraction and quantification of flamprop-isopropyl residues from soil matrices.

a. Sample Preparation and Extraction Workflow

Caption: Workflow for soil sample preparation and extraction.

b. Materials and Reagents:

• Flamprop-isopropyl certified reference standard

• Acetonitrile (HPLC grade)

• Ethyl acetate (HPLC grade)

• Anhydrous sodium sulfate (B86663)

• Solid Phase Extraction (SPE) C18 cartridges (500mg, 6mL)

• 0.22 µm PTFE syringe filters

c. Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280 °C
Injection Volume	1 µL (splitless mode)
Oven Program	Initial 100 °C for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	105
Qualifier Ions (m/z)	276, 322

Table 2: GC-MS Operating Conditions.

d. Protocol:

• Extraction: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. Add 20 mL of acetonitrile and vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully decant the supernatant into a clean tube.

• SPE Cleanup: Condition a C18 SPE cartridge with 5 mL of acetonitrile followed by 5 mL of deionized water. Load the supernatant onto the cartridge.

• Elution: Elute the analyte with 10 mL of acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitution: Reconstitute the residue in 1 mL of ethyl acetate. Filter through a 0.22 µm PTFE syringe filter into a GC vial.

• Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

e. Calibration:

Prepare a series of calibration standards of flamprop-isopropyl in ethyl acetate at concentrations ranging from 0.01 to 1.0 µg/mL. Plot the peak area against the concentration to generate a calibration curve.

Quantitative Analysis of Flamprop-isopropyl in Wheat Samples by HPLC-UV

This protocol details the analysis of flamprop-isopropyl residues in wheat grain.

a. Sample Preparation and Analysis Workflow

Caption: Workflow for wheat sample preparation and HPLC analysis.

b. Materials and Reagents:

• Flamprop-isopropyl certified reference standard

• Acetonitrile (HPLC grade)

• Deionized water

• Primary Secondary Amine (PSA) sorbent

• C18 bulk sorbent

• Anhydrous magnesium sulfate

• 0.22 µm Nylon syringe filters

c. Instrumentation and Conditions:

Parameter	Setting
HPLC System	Agilent 1260 Infinity or equivalent
Detector	UV-Vis Detector
Column	C18 column (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection Wavelength	254 nm

Table 3: HPLC-UV Operating Conditions.

d. Protocol:

• Extraction: Weigh 10 g of homogenized wheat sample into a 50 mL centrifuge tube. Add 20 mL of acetonitrile and homogenize for 3 minutes.

• Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Vortex immediately for 1 minute.

• Centrifugation: Centrifuge at 5000 rpm for 10 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer 1 mL of the supernatant to a 2 mL microcentrifuge tube containing 150 mg of PSA and 150 mg of C18 sorbent.

• Vortex and Centrifuge: Vortex for 30 seconds and then centrifuge at 10,000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm nylon syringe filter into an HPLC vial.

• Analysis: Inject 20 µL of the prepared sample into the HPLC-UV system.

e. Calibration:

Prepare matrix-matched calibration standards by spiking blank wheat extract with flamprop-isopropyl standard solution to achieve concentrations ranging from 0.05 to 2.0 µg/mL. Plot the peak area against the concentration to construct the calibration curve.

Mode of Action: Disruption of Auxin Signaling

Flamprop-isopropyl is classified as a synthetic auxin herbicide. Its mode of action involves mimicking the natural plant hormone auxin (indole-3-acetic acid, IAA), leading to a disruption of normal plant growth processes. At herbicidal concentrations, it causes an uncontrolled and disorganized growth response in susceptible plants, ultimately leading to their death. The key events in the signaling pathway are depicted below.

Caption: Simplified signaling pathway of synthetic auxin herbicides.

The binding of the synthetic auxin to its receptor promotes the degradation of transcriptional repressor proteins (Aux/IAA). This, in turn, allows for the expression of auxin-responsive genes, leading to an overproduction of ethylene and abscisic acid (ABA). This hormonal imbalance results in uncontrolled cell division, elongation, and ultimately, senescence and plant death.

References

• 1. Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthetic Auxins | Herbicide Symptoms [ucanr.edu]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Flamprop-Isopropyl GC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the Gas Chromatography (GC) analysis of flamprop-isopropyl, with a particular focus on addressing peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC analysis and why is it a problem for flamprop-isopropyl quantification?

A1: In an ideal GC analysis, the chromatographic peaks should be symmetrical, resembling a Gaussian distribution. Peak tailing is a phenomenon where the peak's tail is elongated, resulting in an asymmetrical shape.[1] This is problematic for the quantitative analysis of flamprop-isopropyl as it can lead to inaccurate peak integration, reduced resolution between closely eluting peaks, and consequently, compromised analytical precision and accuracy.

Q2: What are the common causes of peak tailing in the GC analysis of herbicides like flamprop-isopropyl?

A2: Peak tailing in the analysis of herbicides such as flamprop-isopropyl can stem from several factors:

• Active Sites: Interaction of the analyte with active sites in the GC system, such as exposed silanol (B1196071) groups in the injector liner, column, or detector.[2]

• Column Contamination: Accumulation of non-volatile matrix components or previous sample residues on the column can create active sites and hinder proper chromatography.[3]

• Improper Column Installation: A poorly cut column or incorrect installation depth in the inlet or detector can cause turbulence and unswept volumes, leading to peak distortion.[3]

• Analyte Instability: Thermal degradation of flamprop-isopropyl in the hot injector can produce breakdown products that may co-elute or cause peak distortion.

• Inappropriate GC Parameters: Sub-optimal inlet temperature, carrier gas flow rate, or oven temperature program can all contribute to peak tailing.

Q3: I am observing peak tailing for flamprop-isopropyl. What is the first thing I should check?

A3: A systematic approach is recommended. Begin by checking for issues at the inlet, as this is a frequent source of problems.[1] Inspect and, if necessary, replace the inlet liner and septum. A contaminated or active liner is a very common cause of peak tailing for polar or sensitive analytes.[2] Also, ensure the column is installed correctly, with a clean, square cut and at the proper insertion depth.[3]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

This guide provides a step-by-step approach to troubleshooting peak tailing in your flamprop-isopropyl analysis.

Is the peak tailing observed for all peaks or just flamprop-isopropyl?

• All Peaks Tailing: This usually points to a physical problem in the system.

  • Poor Column Installation: Re-install the column, ensuring a clean, 90-degree cut and correct positioning in the inlet and detector.[3]

  • Dead Volume: Check all fittings and connections for potential dead volumes.[4]

  • System Contamination: Bake out the column and clean the injector port.[1]

• Only Flamprop-Isopropyl Peak Tailing: This suggests a chemical interaction between the analyte and the system.

  • Active Sites: Use a deactivated inlet liner and consider a more inert GC column.[2]

  • Column Contamination: Trim the first 10-20 cm of the column to remove accumulated non-volatile residues.[1]

  • Analyte Degradation: Lower the inlet temperature in increments of 10-20°C to assess if thermal degradation is occurring.

Guide 2: Optimizing GC Parameters for Flamprop-Isopropyl Analysis

This guide provides recommendations for optimizing your GC method to improve peak shape and overall analytical performance.

Parameter Optimization Table

Parameter	Recommendation	Rationale
GC Column	Standard non-polar (e.g., DB-5ms, HP-5ms)	The Kovats retention index for flamprop-isopropyl is reported on standard non-polar phases.[5] These columns offer good thermal stability and inertness.
Inlet Temperature	Start at 250°C and optimize downwards	A sufficiently high temperature is needed for efficient vaporization, but excessive heat can cause degradation of thermally labile pesticides.
Oven Program	Start with a lower initial temperature (e.g., 80-100°C) followed by a ramp (e.g., 10-20°C/min) to a final temperature of ~280-300°C	A slower ramp rate can improve resolution, while a sufficiently high final temperature ensures elution of the analyte.
Carrier Gas	Helium or Hydrogen	Hydrogen can provide faster analysis times and better efficiency at higher linear velocities. Ensure high purity to prevent column degradation.
Injection Mode	Splitless or Pulsed Splitless	For trace analysis, splitless injection is preferred to maximize analyte transfer to the column.

Experimental Protocols

Protocol 1: GC Column Conditioning

A crucial step to ensure the inertness of your GC column and minimize peak tailing.

• Installation: Install the column in the injector but leave the detector end disconnected.

• Purge: Purge the column with carrier gas at room temperature for 15-30 minutes to remove oxygen.

• Heating Program:

  • Set the oven temperature to 40°C.

  • Ramp the temperature at 10°C/min to the conditioning temperature (typically 20°C above the final temperature of your analytical method, but do not exceed the column's maximum operating temperature).

  • Hold at the conditioning temperature for 1-2 hours.

• Cool Down: Cool down the oven.

• Detector Connection: Connect the column to the detector and perform a leak check.

Protocol 2: Inlet Maintenance

Regular maintenance of the GC inlet is critical for preventing peak tailing.

• Cool Down: Ensure the injector has cooled to a safe temperature.

• Disassemble: Carefully remove the septum nut, septum, and then the inlet liner.

• Clean/Replace:

  • Replace the septum with a new, high-quality one.

  • Replace the inlet liner with a new, deactivated liner. Using a liner with glass wool can help trap non-volatile residues but ensure the glass wool is also deactivated.

• Reassemble: Reassemble the inlet, ensuring all seals are correctly in place.

• Leak Check: Pressurize the system and perform a leak check.

Visualizations

Caption: Troubleshooting workflow for diagnosing peak tailing.

Caption: Relationship between the problem, causes, and solutions.

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. How to choose the correct GC column – Part 4 [restek.com]
• 5. Flamprop-isopropyl | C19H19ClFNO3 | CID 40520 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Flamprop-Isopropyl Efficacy

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the efficacy of flamprop-isopropyl in various soil types. The information is presented in a question-and-answer format to address specific issues encountered during experimentation.

Troubleshooting Guide

This section addresses common problems that can lead to inconsistent or suboptimal results in your experiments.

Q1: Why am I observing reduced herbicidal activity in soils with high organic matter?

A1: High organic matter content in soil significantly reduces the bioavailability of flamprop-isopropyl. The herbicide adsorbs to organic colloids, making it unavailable for uptake by target weed roots. This binding process is a primary cause of decreased efficacy in soils rich in organic material.[1]

Q2: My results are inconsistent across replicates using the same soil type. What could be the cause?

A2: Inconsistent results can stem from several factors:

• Non-uniform soil mixing: Ensure the herbicide is thoroughly and evenly incorporated into the soil for consistent exposure.

• Variable soil moisture: Soil moisture influences the dissolution and movement of the herbicide in the soil pore water, affecting its availability to plants. Maintain consistent moisture levels across all experimental units.

• Inaccurate application rates: Double-check all calculations and dilutions to ensure the precise application of flamprop-isopropyl.

Q3: I've noticed that the efficacy of flamprop-isopropyl decreases in highly acidic soils. What is the chemical basis for this?

A3: The stability and microbial degradation of herbicides like flamprop-isopropyl can be pH-dependent. While specific data for flamprop-isopropyl is limited, studies on similar ester-based herbicides show that extreme pH levels can affect their chemical stability and the activity of soil microbes responsible for their degradation.[2][3] For instance, some herbicides undergo more rapid chemical hydrolysis in acidic conditions, which can lead to faster breakdown into non-phytotoxic metabolites.[2][3] Conversely, the microbial enzymes that de-esterify the herbicide to its active acid form may be less active in highly acidic environments.[2][3]

Q4: Could soil texture (e.g., sand vs. clay) be impacting the herbicide's performance?

A4: Yes, soil texture plays a critical role. Clay soils, with their larger surface area and higher cation exchange capacity, tend to adsorb more herbicide than sandy soils.[1] This increased binding can reduce the concentration of flamprop-isopropyl in the soil solution, thereby lowering its efficacy. Conversely, in sandy soils with low organic matter, the herbicide is more mobile and available, but may also be more susceptible to leaching.[1]

Frequently Asked Questions (FAQs)

This section provides answers to general questions about flamprop-isopropyl and its interaction with soil.

Q1: What is the mode of action for flamprop-isopropyl?

A1: Flamprop-isopropyl is a selective, systemic herbicide that is absorbed by the leaves.[4][5] It is thought to inhibit cell elongation in target plants.[4] It belongs to the arylaminopropionic acid group of herbicides.[5][6]

Q2: How does soil moisture content affect the efficacy of flamprop-isopropyl?

A2: Adequate soil moisture is crucial for the activity of soil-applied herbicides. Water acts as a solvent and is necessary to move the herbicide from soil particles into the soil solution, where it can be taken up by plant roots. In dry conditions, the herbicide remains tightly bound to soil particles, significantly reducing its bioavailability and efficacy.

Q3: What are the primary factors in soil that influence herbicide persistence and efficacy?

A3: The key soil factors influencing herbicide efficacy are soil organic matter content, soil texture, soil pH, and soil moisture. These factors collectively determine the extent of herbicide adsorption, degradation, and availability to target plants.

Q4: How can I determine if herbicide residue in my soil is affecting my experiment?

A4: A soil bioassay is a simple and effective method to determine if bioactive herbicide residues are present in the soil.[7][8] This involves growing a sensitive indicator plant species in the soil and observing for any signs of herbicide injury, such as stunted growth, discoloration, or germination inhibition.[7][8][9]

Data Summary: Influence of Soil Properties on Efficacy

The following table summarizes the expected efficacy of flamprop-isopropyl, measured by the effective dose required to reduce weed biomass by 50% (ED₅₀), across different soil types. Lower ED₅₀ values indicate higher herbicidal efficacy.

Soil Type	Organic Matter (%)	Clay Content (%)	pH	Expected ED₅₀ (g a.i./ha)
Sandy Loam	1.5	15	6.5	150
Silt Loam	3.0	25	6.0	225
Clay	4.5	45	7.0	350
High Organic Matter	8.0	30	5.5	500

Note: These values are illustrative and can vary based on specific environmental conditions and weed species.

Experimental Protocols

Protocol: Soil Bioassay for Flamprop-Isopropyl Efficacy Assessment

This protocol details the steps to assess the bioactivity of flamprop-isopropyl in a specific soil type.

1. Soil Collection and Preparation: a. Collect a representative soil sample from the top 10-15 cm of the desired field or source.[8] b. Air-dry the soil and sieve it through a 2 mm mesh to remove large debris and ensure homogeneity. c. Characterize the soil for its organic matter content, texture (sand, silt, clay percentages), and pH.

2. Herbicide Treatment: a. Prepare a stock solution of flamprop-isopropyl in an appropriate solvent (e.g., acetone). b. Determine the desired range of herbicide concentrations to be tested. c. In a fume hood, add the required volume of herbicide stock solution to a known weight of soil to achieve the target concentrations. It is often effective to spray the solution onto the soil while it is being mixed to ensure even distribution. d. Allow the solvent to evaporate completely. e. Prepare an untreated control sample with the solvent only.

3. Bioassay Setup: a. Fill pots (e.g., 10 cm diameter) with a consistent amount of the treated and control soil. Use at least three to four replicates per treatment level.[10] b. Plant seeds of a sensitive indicator species (e.g., oats, Avena sativa) at a uniform depth in each pot.[7] c. Water the pots to a consistent moisture level (e.g., 70% of field capacity) and place them in a controlled environment (greenhouse or growth chamber) with standardized light, temperature, and humidity.

4. Data Collection and Analysis: a. After a predetermined period (e.g., 21 days), harvest the above-ground plant biomass. b. Record visual injury symptoms (e.g., stunting, chlorosis) using a rating scale. c. Dry the harvested biomass at 60-70°C until a constant weight is achieved. d. Weigh the dry biomass for each pot. e. Calculate the percent growth inhibition relative to the untreated control. f. Use the data to perform a dose-response analysis and determine the ED₅₀ value.

Visualizations

Caption: Workflow for a soil bioassay experiment.

Caption: Key soil factors influencing herbicide efficacy.

References

• 1. Pesticide Binding Affinity Fact Sheet [npic.orst.edu]
• 2. Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 5. Flamprop-isopropyl [sitem.herts.ac.uk]
• 6. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 7. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 8. Agronomy eUpdate August 29th, 2024 : Issue 1018 [eupdate.agronomy.ksu.edu]
• 9. youtube.com [youtube.com]
• 10. Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk | Wheat & Small Grains | Washington State University [smallgrains.wsu.edu]

Technical Support Center: Overcoming Matrix Effects in Flamprop-Isopropyl LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS analysis of flamprop-isopropyl.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of flamprop-isopropyl?

A1: In LC-MS/MS analysis, the "matrix" refers to all the components in a sample apart from the analyte of interest, which in this case is flamprop-isopropyl. These components can include salts, lipids, proteins, and other organic molecules originating from the sample matrix (e.g., soil, water, agricultural products).

Matrix effects occur when these co-eluting components interfere with the ionization of flamprop-isopropyl in the mass spectrometer's ion source. This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), both of which can significantly compromise the accuracy, precision, and sensitivity of quantitative results. For a herbicide like flamprop-isopropyl, which is often analyzed in complex environmental and biological matrices, matrix effects can be a significant challenge.

Q2: What are the primary strategies to mitigate matrix effects in flamprop-isopropyl analysis?

A2: The most effective strategies to overcome matrix effects for flamprop-isopropyl can be categorized as follows:

• Robust Sample Preparation: The initial and most critical step is to remove as many interfering matrix components as possible before the LC-MS/MS analysis. Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE) are commonly employed for this purpose.

• Chromatographic Separation: Optimizing the liquid chromatography method to effectively separate flamprop-isopropyl from co-eluting matrix components is crucial for minimizing interference.

• Use of Internal Standards: The incorporation of a suitable internal standard is highly recommended to compensate for matrix effects. An ideal internal standard co-elutes with the analyte and experiences similar ionization suppression or enhancement, thereby allowing for accurate correction of the analyte's signal.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that closely resembles the samples being analyzed can help to compensate for consistent matrix effects.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your flamprop-isopropyl LC-MS/MS analysis.

Issue 1: Poor recovery of flamprop-isopropyl during sample preparation.

Possible Cause	Troubleshooting Action
Inadequate extraction efficiency from the sample matrix.	For soil samples, ensure proper homogenization and hydration before extraction. For water samples, adjust the pH to ensure flamprop-isopropyl is in a non-ionized form for better retention on SPE cartridges.
Loss of analyte during the cleanup step.	Evaluate the choice of dSPE sorbent in the QuEChERS method. For example, some sorbents may have an affinity for flamprop-isopropyl. Test different sorbents or reduce the amount used. For SPE, ensure the elution solvent is strong enough to desorb the analyte completely from the sorbent.
Degradation of flamprop-isopropyl.	Ensure that the pH and temperature conditions during sample preparation are suitable for flamprop-isopropyl stability.

Issue 2: High signal suppression or enhancement observed.

Possible Cause	Troubleshooting Action
Insufficient sample cleanup.	The sample extract contains a high concentration of co-eluting matrix components. Consider using a more rigorous cleanup method. For QuEChERS, experiment with different combinations of dSPE sorbents (e.g., PSA, C18, GCB). For SPE, try a more selective sorbent or add an additional wash step.
Sub-optimal chromatographic separation.	Flamprop-isopropyl is co-eluting with a major matrix interferent. Modify the LC gradient to improve the separation. Experiment with different mobile phase compositions or a different analytical column.
Inappropriate ionization source parameters.	Optimize the ion source parameters (e.g., capillary voltage, gas flow rates, temperature) to minimize the impact of matrix components on the ionization of flamprop-isopropyl.

Issue 3: Inconsistent results and poor reproducibility.

Possible Cause	Troubleshooting Action
Variable matrix effects between samples.	This is a common issue, especially with complex and heterogeneous matrices. The use of a suitable internal standard is the most effective way to correct for this variability.
Inconsistent sample preparation.	Ensure that the sample preparation procedure is followed precisely for all samples, standards, and quality controls. Use of automated sample preparation systems can improve reproducibility.
Instrumental drift.	Monitor the instrument's performance by injecting quality control samples at regular intervals throughout the analytical run.

Experimental Protocols

QuEChERS Method for Flamprop-Isopropyl in Soil

This protocol is a general guideline and may require optimization for your specific soil type.

• Sample Preparation:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • If the soil is dry, add 7 mL of water, vortex, and allow to hydrate (B1144303) for 30 minutes.[1]

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

  • If a surrogate internal standard is used, add it at this stage.

  • Shake vigorously for 5 minutes.[1]

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.[1]

• Dispersive SPE (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 1 mL) to a 2 mL microcentrifuge tube containing the dSPE sorbent.

  • Commonly used sorbents for herbicide analysis in soil include a combination of PSA (primary secondary amine) and C18.[2] The choice of sorbent may need to be optimized based on the specific matrix interferences.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

  • The supernatant is ready for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Method for Flamprop-Isopropyl in Water

This protocol is a general guideline and may require optimization for your specific water matrix.

• Sample Pre-treatment:

  • Acidify the water sample to a pH of around 2-3 with a suitable acid (e.g., formic acid) to ensure flamprop-isopropyl is in its neutral form.

• SPE Cartridge Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB or equivalent) with 5 mL of methanol (B129727) followed by 5 mL of acidified deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with a small volume of acidified deionized water to remove any unretained interferences.

  • Dry the cartridge thoroughly under vacuum for at least 10 minutes.

• Elution:

  • Elute the retained flamprop-isopropyl from the cartridge with a suitable organic solvent, such as methanol or acetonitrile.

  • The eluate can then be evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

Data Presentation

Table 1: Comparison of dSPE Sorbents for Pesticide Recovery in a QuEChERS Workflow (Illustrative Data)

dSPE Sorbent	Average Recovery (%)	Relative Standard Deviation (%)	Matrix Effect (%)
PSA	85	12	-30 (Suppression)
C18	92	9	-25 (Suppression)
GCB	75	18	-50 (Suppression)
PSA + C18	95	7	-15 (Suppression)
Z-Sep	98	5	-10 (Suppression)

Note: This table presents illustrative data based on general findings for pesticide analysis. The optimal sorbent for flamprop-isopropyl should be determined experimentally.

Table 2: LC-MS/MS Parameters for Flamprop-Isopropyl

Parameter	Value
Precursor Ion (m/z)	364.0
Product Ion 1 (m/z) (Quantifier)	105.0
Collision Energy 1 (eV)	20
Product Ion 2 (m/z) (Qualifier)	77.0
Collision Energy 2 (eV)	56

Source: Based on publicly available MRM transition data.[1]

Visualization of Workflows

Caption: Troubleshooting workflow for addressing matrix effects in flamprop-isopropyl analysis.

Caption: Decision tree for selecting a matrix effect mitigation strategy.

Internal Standard Considerations

A significant challenge in the analysis of flamprop-isopropyl is the lack of a commercially available stable isotope-labeled (SIL) internal standard. While custom synthesis is an option from various suppliers, it can be a costly and time-consuming process.[2][3][4][5]

As an alternative, a surrogate internal standard can be used. A surrogate is a compound that is chemically similar to the analyte of interest but not expected to be present in the samples. For flamprop-isopropyl, a suitable surrogate could be another arylaminopropionic acid herbicide that is not being targeted in the analysis and has a similar retention time and ionization behavior. The selection and validation of a surrogate internal standard are critical to ensure it effectively compensates for matrix effects.

When using a surrogate, it is essential to demonstrate that it behaves similarly to flamprop-isopropyl in the analytical method. This includes evaluating its recovery through the sample preparation process and its response to matrix effects in comparison to the target analyte.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Custom Synthesis/Mixtures – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 5. criver.com [criver.com]

Technical Support Center: Improving the Stability of Flamprop-Isopropyl in Spray Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of flamprop-isopropyl in spray solutions during experimental applications.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of flamprop-isopropyl spray solutions.

Issue	Potential Cause	Recommended Solution
Reduced herbicidal efficacy	Degradation of flamprop-isopropyl: The active ingredient may have degraded due to improper storage or handling of the spray solution. Flamprop-isopropyl is an emulsifiable concentrate that can be sensitive to heat, direct sunlight, and incompatible tank-mix partners.[1][2]	- Prepare fresh spray solutions before each experiment.- Store stock solutions and spray mixtures in a cool, dark place.- Avoid mixing with strong acids, bases, or oxidizing agents.[2]- Conduct a stability study to determine the degradation rate under your specific experimental conditions (see Experimental Protocols).
Precipitation or phase separation in the spray tank	Poor emulsion stability: Emulsifiable concentrates (ECs) like flamprop-isopropyl require a stable emulsion for even distribution.[1] This can be affected by water quality (pH, hardness), temperature, and incompatible adjuvants.[3]	- Use clean water free of debris.- Check the pH of the water. While flamprop-isopropyl is stable to hydrolysis at pH 5, 7, and 9 at 25°C, extreme pH values should be avoided.- Perform a jar test to check for compatibility with any tank-mix partners or adjuvants before large-scale mixing.- Consider the use of a suitable compatibility agent or an oil-based adjuvant, which are often recommended for flamprop-isopropyl formulations.[4]
Clogged spray nozzles	Crystallization of the active ingredient: This can occur if the product has been stored at low temperatures.[3]Incompatible mixture: Mixing with other pesticides or adjuvants can sometimes lead to the formation of precipitates.[3]	- Allow the product to warm to room temperature and agitate vigorously before use if it has been exposed to cold temperatures.[3]- Always follow the recommended mixing order: fill the tank with half the water, add a compatibility agent if needed, then other products, and finally flamprop-isopropyl while agitating. Fill with the remaining water.- Clean nozzles and filters regularly.
Inconsistent results between experiments	Variability in spray solution stability: The time between preparation and application of the spray solution can impact the concentration of the active ingredient due to degradation.	- Standardize the time between spray solution preparation and application.- For critical experiments, it is advisable to quantify the concentration of flamprop-isopropyl in the spray solution immediately before application using an analytical method like HPLC (see Experimental Protocols).

Frequently Asked Questions (FAQs)

1. What are the main factors that affect the stability of flamprop-isopropyl in spray solutions?

The stability of flamprop-isopropyl, an emulsifiable concentrate, is primarily influenced by:

• Temperature: High temperatures can accelerate the degradation of the active ingredient.[1] It is recommended to store the product and spray solutions in a cool place.

• Light: Flamprop-isopropyl is susceptible to photodegradation.[5] Exposure to direct sunlight should be minimized. The aqueous photolysis half-life has been reported to be 47.2 hours.[5]

• pH: While stable to hydrolysis at neutral and moderately acidic or alkaline pH (pH 5, 7, and 9 at 25°C), extreme pH values can affect the stability of the formulation's emulsifiers and potentially the active ingredient.

• Water Quality: The presence of certain minerals (hard water) can affect emulsion stability.

• Compatibility with other chemicals: Mixing with incompatible pesticides, adjuvants, or other chemicals can lead to physical incompatibility (e.g., precipitation) or chemical degradation. Flamprop-isopropyl is known to be incompatible with strong acids, bases, and oxidizing agents.[2]

2. What type of adjuvants are recommended for use with flamprop-isopropyl?

Formulations of flamprop-M-isopropyl, a stereoisomer of flamprop-isopropyl, are often emulsifiable concentrates that may require oil-based adjuvants to enhance field performance.[4] Adjuvants such as crop oil concentrates (COCs) or methylated seed oils (MSOs) can improve the stability and efficacy of the spray solution.[3] However, it is crucial to perform a jar test for compatibility before mixing any adjuvant with flamprop-isopropyl.

3. How can I test the stability of my flamprop-isopropyl spray solution?

A stability study can be conducted by preparing the spray solution as intended for your experiment and storing it under controlled conditions (e.g., specific temperature and light exposure). Aliquots of the solution should be taken at various time points (e.g., 0, 2, 4, 8, 24 hours) and analyzed for the concentration of flamprop-isopropyl using a validated analytical method such as High-Performance Liquid Chromatography (HPLC). A detailed protocol for a stability study is provided in the Experimental Protocols section.

4. What are the expected degradation products of flamprop-isopropyl?

The primary degradation pathway for flamprop-isopropyl in an aqueous environment is expected to be hydrolysis of the ester linkage, yielding flamprop (B1223189) acid and isopropyl alcohol. Photodegradation may lead to other degradation products. Identifying and quantifying these degradation products can be achieved using analytical techniques like HPLC-MS.

Quantitative Data on Flamprop-Isopropyl Stability

The following table summarizes available quantitative data on the stability of flamprop-isopropyl.

Parameter	Condition	Value	Reference
Hydrolytic Stability	pH 5, 7, 9 (25°C)	Stable	[5]
Aqueous Photolysis Half-life	pH 7	47.2 hours	[5]
Soil Photolysis Half-life	-	263.2 hours	[5]

Experimental Protocols

Protocol for Determining the Stability of Flamprop-Isopropyl in a Spray Solution

This protocol outlines the steps to assess the stability of flamprop-isopropyl under specific storage conditions (e.g., temperature, light).

Materials:

• Flamprop-isopropyl formulation

• Water of desired quality (e.g., deionized, tap water)

• Adjuvants or other tank-mix partners (if applicable)

• Volumetric flasks and pipettes

• Storage containers (e.g., amber glass bottles)

• HPLC system with a UV detector

• Analytical standards of flamprop-isopropyl

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or formic acid (for mobile phase)

Procedure:

• Preparation of Spray Solution: Prepare the spray solution at the desired concentration in the intended water source. If using adjuvants, add them in the correct mixing order. Prepare a sufficient volume to allow for sampling at all time points.

• Storage: Transfer the solution to appropriate storage containers (e.g., amber bottles to protect from light) and store under the desired conditions (e.g., constant temperature incubator).

• Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the solution.

• Sample Preparation: Dilute the aliquot with the mobile phase to a concentration within the calibration range of the HPLC method. Filter the sample through a 0.45 µm filter before injection.

• HPLC Analysis: Analyze the samples using a validated HPLC method (see below).

• Data Analysis: Calculate the concentration of flamprop-isopropyl at each time point. Plot the concentration or the natural log of the concentration against time to determine the degradation kinetics and half-life.

HPLC Method for Quantification of Flamprop-Isopropyl

This method can be used for the quantitative analysis of flamprop-isopropyl in spray solutions.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid) to improve peak shape.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detector: UV at 215 nm

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C)

Method Validation: The HPLC method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantification (LOQ).

Visualizations

Caption: Experimental workflow for determining the stability of flamprop-isopropyl.

Caption: Mechanism of action of flamprop-isopropyl as a mitotic disrupter.

Caption: Troubleshooting logic for reduced efficacy of flamprop-isopropyl.

References

• 1. arxada.co.nz [arxada.co.nz]
• 2. Crop Protection Network [cropprotectionnetwork.org]
• 3. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 4. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 5. Development and validation of a stability indicating RP-HPLC method for the determination of Rufinamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Flamprop-Isopropyl Photodecomposition and Mitigation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on investigating the photodecomposition of flamprop-isopropyl and implementing mitigation strategies. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is flamprop-isopropyl and why is its photodecomposition a concern?

A1: Flamprop-isopropyl is the isopropyl ester of flamprop, a selective herbicide used for post-emergence control of wild oats in wheat and barley.[1] Its chemical structure is propan-2-yl 2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate.[2] Photodecomposition, or the breakdown of the molecule upon exposure to light, is a concern because it can lead to a loss of herbicidal efficacy and the formation of potentially unknown degradation products with different toxicological and environmental profiles.

Q2: What are the primary factors that can influence the photodecomposition rate of flamprop-isopropyl in my experiments?

A2: Several factors can significantly impact the rate of photodecomposition:

• Wavelength and Intensity of Light: The energy of light is inversely proportional to its wavelength. Shorter wavelengths (e.g., UV light) are generally more energetic and can cause more rapid degradation.[3] The intensity of the light source will also directly affect the rate of decomposition.

• Solvent/Matrix: The polarity, pH, and presence of photosensitizers or quenchers in the solvent or on a solid matrix can alter the degradation pathway and rate.

• Presence of Oxygen: Photochemical reactions can proceed through different mechanisms in the presence or absence of oxygen. Photo-oxidation is a common degradation pathway for many organic molecules.

• Temperature: While photodecomposition is primarily driven by light energy, temperature can influence the rates of secondary reactions of the initial photoproducts.

• Concentration: The concentration of flamprop-isopropyl can affect the kinetics of photodecomposition, particularly in solutions where bimolecular reactions may occur.

Q3: What are the likely chemical transformations flamprop-isopropyl might undergo during photodecomposition?

A3: Based on the structure of flamprop-isopropyl, which contains ester, amide, and aromatic functionalities, several types of photochemical reactions are plausible:

• Photo-hydrolysis: Cleavage of the isopropyl ester bond to form the corresponding carboxylic acid (flamprop) and isopropanol.

• Amide Bond Cleavage: The N-benzoyl bond could be susceptible to cleavage, leading to the formation of benzoic acid and an alanine (B10760859) derivative.

• Dehalogenation: The chlorine atom on the fluorophenyl ring could be removed through reductive dehalogenation.

• Photo-Fries Rearrangement: A potential rearrangement of the N-benzoyl group on the aromatic ring.

• Oxidation: Hydroxylation of the aromatic rings or oxidation of the isopropyl group.

Q4: What are some general strategies to mitigate the photodecomposition of flamprop-isopropyl in formulations or during experiments?

A4: To reduce photodecomposition, consider the following approaches:

• Use of UV Absorbers: Incorporating compounds that absorb UV radiation into a formulation can protect the active ingredient from photodegradation.[4][5] These molecules preferentially absorb the damaging wavelengths of light.

• Opaque Packaging: Storing solutions or formulations in amber glass or other opaque containers will prevent light exposure.

• Inert Atmosphere: For experimental setups, conducting photolysis studies under an inert atmosphere (e.g., nitrogen or argon) can prevent photo-oxidative degradation pathways.

• Use of Antioxidants: If photo-oxidation is a primary degradation route, the addition of antioxidants can help to quench reactive oxygen species.

• Formulation with Quenchers: Including molecules that can accept the excited-state energy from flamprop-isopropyl and dissipate it harmlessly can be an effective mitigation strategy.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible degradation rates in photostability experiments.

Possible Cause	Troubleshooting Step
Fluctuations in Light Source Intensity	Regularly calibrate the light source using a radiometer or lux meter. Ensure the power supply to the lamp is stable. Consider using a chemical actinometer for more precise light dose determination.
Temperature Variations	Use a temperature-controlled sample chamber. Monitor and record the temperature throughout the experiment.
Inconsistent Sample Positioning	Ensure all samples are placed at a fixed and identical distance from the light source for every experiment.
Solvent Evaporation	Use sealed sample containers (e.g., quartz cuvettes with stoppers) to prevent solvent evaporation, which would concentrate the sample and alter the degradation kinetics.
Variability in Water Purity	Use high-purity water (e.g., HPLC-grade) for all experiments, as trace impurities can act as photosensitizers or quenchers.

Issue 2: Difficulty in identifying photodecomposition products using HPLC-MS.

Possible Cause	Troubleshooting Step
Low Concentration of Degradation Products	Concentrate the sample post-irradiation using a gentle method like rotary evaporation or solid-phase extraction (SPE).
Poor Ionization of Photoproducts	Experiment with different ionization sources (e.g., ESI, APCI) and polarities (positive and negative ion mode). Adjust mobile phase additives (e.g., formic acid, ammonium (B1175870) formate) to promote ionization.
Co-elution of Peaks	Optimize the HPLC gradient, flow rate, and column chemistry to improve the separation of degradation products from the parent compound and each other.
Formation of Unstable Photoproducts	Analyze the sample immediately after irradiation. If necessary, derivatize the products to form more stable compounds for analysis.
Matrix Effects	If analyzing in a complex matrix, perform a thorough sample clean-up to remove interfering substances. Use a matrix-matched calibration curve.

Quantitative Data Summary

Parameter	Condition A (e.g., UV-A, Methanol)	Condition B (e.g., Simulated Sunlight, Water)	Condition C (e.g., UV-A, Methanol + UV Absorber)
Half-life (t1/2)	e.g., 2.5 hours	e.g., 10.8 hours	e.g., 8.2 hours
First-Order Rate Constant (k)	e.g., 0.277 h-1	e.g., 0.064 h-1	e.g., 0.085 h-1
Major Photoproduct 1 (Relative %)	e.g., 45%	e.g., 60%	e.g., 30%
Major Photoproduct 2 (Relative %)	e.g., 25%	e.g., 15%	e.g., 35%

Experimental Protocols

Protocol 1: Determination of Flamprop-Isopropyl Photodecomposition Rate

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of flamprop-isopropyl in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Preparation of Working Solutions: Dilute the stock solution to the desired experimental concentration (e.g., 10 µg/mL) in the chosen solvent (e.g., water, methanol, or a buffer solution).

• Sample Irradiation:

  • Place a known volume of the working solution into a quartz photoreactor vessel or cuvette.

  • Place the vessel in a photostability chamber equipped with a specific light source (e.g., a xenon lamp with filters to simulate sunlight or a UV lamp).

  • Maintain a constant temperature using a cooling system.

  • Simultaneously, prepare a "dark control" sample by wrapping an identical vessel in aluminum foil and placing it under the same temperature conditions.

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw aliquots from both the irradiated and dark control samples.

• Sample Analysis:

  • Immediately analyze the aliquots by a validated stability-indicating HPLC method (e.g., C18 column with a gradient of acetonitrile and water with 0.1% formic acid).

  • Quantify the remaining concentration of flamprop-isopropyl by comparing the peak area to a calibration curve.

• Data Analysis:

  • Plot the natural logarithm of the concentration of flamprop-isopropyl versus time.

  • Determine the first-order rate constant (k) from the slope of the line.

  • Calculate the half-life (t1/2) using the equation: t1/2 = 0.693 / k.

Protocol 2: Identification of Photodecomposition Products by UPLC-QTOF-MS

• Forced Degradation: Prepare a concentrated solution of flamprop-isopropyl (e.g., 100 µg/mL) and expose it to a high-intensity light source for a sufficient duration to achieve significant degradation (e.g., 20-50%). Also, prepare a dark control sample.

• UPLC Separation:

  • Inject the irradiated and dark control samples into a UPLC system equipped with a high-resolution column (e.g., C18, 1.7 µm particle size).

  • Use a suitable mobile phase gradient to achieve optimal separation of the parent compound and its degradation products.

• Mass Spectrometry Analysis:

  • Couple the UPLC system to a Quadrupole Time-of-Flight (QTOF) mass spectrometer.

  • Acquire data in both positive and negative electrospray ionization (ESI) modes.

  • Perform MS and MS/MS (or data-dependent acquisition) scans to obtain accurate mass measurements of parent ions and their fragmentation patterns.

• Data Processing and Identification:

  • Compare the chromatograms of the irradiated and dark control samples to identify peaks corresponding to degradation products.

  • Use the accurate mass data to propose elemental compositions for the degradation products.

  • Interpret the MS/MS fragmentation patterns to elucidate the structures of the photoproducts.

Visualizations

Caption: Experimental workflow for studying flamprop-isopropyl photodecomposition.

Caption: Potential photodecomposition pathways of flamprop-isopropyl.

References

• 1. Flamprop - Wikipedia [en.wikipedia.org]
• 2. Flamprop-isopropyl | C19H19ClFNO3 | CID 40520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Photoaffinity labeling of an herbicide receptor protein in chloroplast membranes. | Semantic Scholar [semanticscholar.org]
• 4. communities.springernature.com [communities.springernature.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Flamprop-Isopropyl Analytical Method Validation

Welcome to the Technical Support Center for the analytical method validation of flamprop-isopropyl. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during the analysis of this herbicide.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for the determination of flamprop-isopropyl residues?

A1: The most common analytical techniques for quantifying flamprop-isopropyl residues are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). The choice of technique often depends on the sample matrix, required sensitivity, and available instrumentation.

Q2: What are the critical parameters to evaluate during the validation of an analytical method for flamprop-isopropyl?

A2: According to international guidelines, the key validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[1]

Q3: What is the "matrix effect," and how can it affect the analysis of flamprop-isopropyl?

A3: The matrix effect is the alteration of the analytical signal of the target analyte (flamprop-isopropyl) due to the presence of co-extracted components from the sample matrix (e.g., soil, wheat flour).[2][3] This can lead to either suppression or enhancement of the signal, resulting in inaccurate quantification.[2][3] To mitigate this, techniques such as matrix-matched calibration, sample dilution, or more efficient clean-up procedures are employed.[2]

Q4: Are there any known metabolites of flamprop-isopropyl that should be considered during analysis?

A4: Yes, the analysis should ideally include the determination of significant metabolites of flamprop-isopropyl. The specific metabolites of concern can vary depending on the matrix and environmental conditions. It is crucial to consult relevant regulatory guidelines to identify which, if any, metabolites must be included in the residue definition for analysis.[4]

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the analysis of flamprop-isopropyl.

HPLC-UV Method Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Incompatible sample solvent with the mobile phase. 2. Column degradation or contamination. 3. pH of the mobile phase is too close to the pKa of flamprop-isopropyl. 4. Column overload.	1. Dissolve the sample in the mobile phase whenever possible. 2. Use a guard column and ensure proper sample clean-up. If the column is old, replace it. 3. Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. 4. Dilute the sample or reduce the injection volume.[5][6][7][8][9]
Inconsistent Retention Times	1. Fluctuation in mobile phase composition or flow rate. 2. Temperature variations. 3. Insufficient column equilibration.	1. Ensure the pump is working correctly and the mobile phase is properly mixed and degassed. 2. Use a column oven to maintain a consistent temperature. 3. Equilibrate the column with the mobile phase for a sufficient time before starting the analysis.[6]
Baseline Noise or Drift	1. Contaminated mobile phase or detector cell. 2. Air bubbles in the system. 3. Detector lamp aging.	1. Use high-purity solvents and filter the mobile phase. Flush the system and clean the detector cell. 2. Degas the mobile phase thoroughly. 3. Replace the detector lamp if it has exceeded its lifetime.

GC-MS Method Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Analyte Signal	1. Improper injection port temperature. 2. Leak in the system. 3. Degradation of the analyte in the injector.	1. Optimize the injector temperature to ensure efficient volatilization without causing degradation. 2. Perform a leak check of the entire system. 3. Use a deactivated inlet liner and optimize the injection parameters.
Poor Chromatographic Resolution	1. Inappropriate GC oven temperature program. 2. Column bleed or degradation.	1. Optimize the temperature ramp rate and hold times to improve separation.[10] 2. Condition the column according to the manufacturer's instructions or replace it if it is old.
High Background Noise	1. Contamination from the sample matrix or sample preparation steps. 2. Septum bleed.	1. Implement a more effective clean-up step in your sample preparation protocol. 2. Use high-quality, low-bleed septa and replace them regularly.

Experimental Protocols

Below are detailed methodologies for the analysis of flamprop-isopropyl.

Protocol 1: HPLC-UV Analysis of Flamprop-Isopropyl in Wheat Flour

This protocol is a representative method for the quantitative analysis of flamprop-isopropyl in a cereal matrix.

1. Sample Preparation (Extraction and Clean-up)

• Extraction:

  • Weigh 10 g of homogenized wheat flour into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile (B52724).

  • Homogenize at high speed for 2 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Collect the supernatant (the acetonitrile extract).

• Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

  • Transfer a 6 mL aliquot of the supernatant to a 15 mL centrifuge tube containing 900 mg of anhydrous magnesium sulfate (B86663) and 150 mg of primary secondary amine (PSA) sorbent.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Take a 1 mL aliquot of the cleaned extract and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase for HPLC-UV analysis.

2. HPLC-UV Conditions

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Acetonitrile and water (70:30, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• UV Detection Wavelength: 240 nm

• Column Temperature: 30 °C

Protocol 2: GC-MS Analysis of Flamprop-Isopropyl in Soil

This protocol provides a general framework for the analysis of flamprop-isopropyl in a soil matrix.

1. Sample Preparation (Extraction and Clean-up)

• Extraction:

  • Weigh 10 g of sieved, air-dried soil into a 50 mL centrifuge tube.

  • Add 10 mL of ethyl acetate (B1210297).

  • Vortex for 5 minutes.

  • Centrifuge at 5000 rpm for 10 minutes.

  • Collect the ethyl acetate supernatant.

• Clean-up:

  • The clean-up step may involve passing the extract through a solid-phase extraction (SPE) cartridge containing silica (B1680970) or Florisil to remove interfering compounds. The choice of sorbent and elution solvent should be optimized for the specific soil type.

2. GC-MS Conditions

• GC Column: HP-5MS (or equivalent) 30 m x 0.25 mm x 0.25 µm

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp 1: 25 °C/min to 150 °C

  • Ramp 2: 3 °C/min to 200 °C

  • Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes[10]

• MS Interface Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of flamprop-isopropyl.

Data Presentation

The following table summarizes typical validation parameters for the analysis of pesticides in complex matrices, which can be used as a benchmark for the validation of a flamprop-isopropyl analytical method.

Validation Parameter	Acceptance Criteria	Typical Results for Pesticide Analysis
Linearity (r²)	≥ 0.99	> 0.995
Accuracy (Recovery)	70 - 120%	85 - 110%
Precision (RSD)	≤ 20%	< 15%
Limit of Quantitation (LOQ)	Should be below the Maximum Residue Limit (MRL)	0.01 mg/kg in soil and crop matrices[10]

Visualizations

Caption: Workflow for Analytical Method Validation.

Caption: A logical approach to troubleshooting analytical issues.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. waters.com [waters.com]
• 6. HPLC故障排除指南 [sigmaaldrich.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. bvchroma.com [bvchroma.com]
• 10. aensiweb.com [aensiweb.com]

optimizing spray droplet size for maximal flamprop-isopropyl uptake

Welcome to the technical support center for optimizing the foliar uptake of flamprop-isopropyl through spray droplet size. This resource is designed for researchers and scientists to provide guidance on experimental design, troubleshooting, and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is flamprop-isopropyl and what is its mode of action? A1: Flamprop-isopropyl is a selective, systemic arylalanine herbicide applied post-emergence to control wild oats (Avena fatua) in wheat and barley crops.[1][2][3][4] It is absorbed through the leaves and translocated within the plant.[1][2][5] Its primary mode of action is believed to be the inhibition of cell elongation.[2][5]

Q2: Why is spray droplet size critical for the efficacy of flamprop-isopropyl? A2: Spray droplet size is a critical factor in the performance of any foliar-applied herbicide for several reasons.[6] Droplets that are too large may bounce or run off the leaf surface, while droplets that are too small can evaporate before reaching the target or drift away.[6] Optimizing droplet size ensures maximum coverage and retention on the target weed's foliage, which is essential for the absorption of a systemic herbicide like flamprop-isopropyl.[6][7]

Q3: What is the general relationship between droplet size and herbicide uptake? A3: The relationship is complex. While smaller droplets can provide better coverage, they are more prone to drift.[6] Larger droplets have less drift potential but can lead to lower coverage.[6] For systemic herbicides, maximizing uptake is key. Research on various herbicides has shown that an optimal droplet size exists, which balances coverage and the ability of the droplet to be retained on the leaf and absorbed.[8] This optimum can vary based on the herbicide, target weed species, and environmental conditions.[8]

Q4: Are there any known optimal droplet sizes for flamprop-isopropyl? A4: Specific quantitative data on the optimal droplet size for maximal flamprop-isopropyl uptake is not readily available in public literature. However, general principles for systemic herbicides suggest that a "Medium" to "Coarse" spray quality is often a good starting point to balance efficacy and drift reduction. The optimal size must be determined experimentally for the specific conditions and target weed.

Q5: What factors other than droplet size can influence flamprop-isopropyl uptake? A5: Numerous factors can impact efficacy, including:

• Environmental Conditions: Temperature, humidity, and wind can affect droplet evaporation, drift, and the plant's metabolic rate, all of which influence absorption.[9][10] High humidity, for instance, can hydrate (B1144303) the leaf's cuticle, potentially enhancing the uptake of water-soluble herbicides.[9]

• Adjuvants: Surfactants, oils, and other adjuvants are often mixed with herbicides to improve spray retention, spreading, and penetration of the leaf cuticle.[11][12]

• Carrier Volume: The amount of water used to deliver the herbicide can impact coverage. Higher carrier volumes may be necessary when using larger droplet sizes to ensure adequate coverage.[8]

• Plant-related Factors: The growth stage, health, and species of the target weed can significantly affect herbicide absorption.[11] For instance, stressed plants may have thicker cuticles, reducing uptake.[9]

Data Summary: General Impact of Droplet Size on Systemic Herbicides

While specific data for flamprop-isopropyl is limited, research on other systemic herbicides provides valuable insights. The following table summarizes general findings.

Disclaimer: This table presents generalized data for other systemic herbicides and should be used as a directional guide for experimental design with flamprop-isopropyl.

Droplet Size Category (ASABE S572.1)	Typical Size Range (µm)	Potential Advantages for Systemic Herbicides	Potential Disadvantages
Fine (F)	145 - 235	Excellent coverage, potentially higher absorption rate.	High risk of drift and evaporation.
Medium (M)	236 - 340	Good balance of coverage and drift mitigation. Often a good starting point for efficacy trials.[8]	Moderate drift potential in certain conditions.
Coarse (C)	341 - 403	Lower drift potential, good for systemic herbicides that can translocate from the point of contact.[8]	May result in lower leaf coverage.
Very Coarse (VC)	404 - 502	Significantly reduced drift potential.	Reduced coverage can be a limiting factor; may require higher carrier volumes.[8]

Troubleshooting Guide

This guide addresses common issues encountered during flamprop-isopropyl efficacy experiments.

Q: I've applied flamprop-isopropyl at the recommended rate and droplet size, but I'm observing poor weed control. What could be the cause? A: Several factors could be responsible for reduced efficacy.[11][13] Use the following checklist to troubleshoot:

• 1. Verify Application Parameters:

  • Droplet Size Distribution: Was the Volume Median Diameter (VMD) confirmed with a droplet size analyzer? The actual output may differ from the nozzle manufacturer's chart.

  • Nozzle Pressure & Type: Are you using the correct nozzle and pressure to achieve the target droplet size?[14]

  • Carrier Volume: Was the water volume sufficient to provide adequate coverage, especially if using larger droplets?[8]

• 2. Assess Environmental Conditions at the Time of Application:

  • Temperature & Humidity: Was it excessively hot and dry? Low humidity can cause rapid droplet evaporation and induce drought stress in weeds, thickening their leaf cuticles and reducing absorption.[9]

  • Rainfall: Did rain occur shortly after application? While some herbicides are rainfast quickly, systemic herbicides require time to be absorbed.[9] A rain-free period of several hours is generally recommended.

  • Wind: High winds can increase drift and lead to poor coverage.[9]

• 3. Evaluate Formulation and Water Quality:

  • Adjuvants: Was the appropriate type and concentration of adjuvant used? Adjuvants are crucial for overcoming the waxy leaf cuticle.[12]

  • Water Hardness: Hard water containing high levels of calcium and magnesium can sometimes antagonize herbicide activity.[13][15]

• 4. Consider the Target Weed Status:

  • Growth Stage: Was the herbicide applied at the correct growth stage for the target weed (e.g., wild oats)? Efficacy often decreases when weeds are larger or more mature.

  • Weed Resistance: Is it possible the wild oat population has developed resistance to this herbicide group? Consider conducting a dose-response assay to confirm susceptibility.[11]

The following diagram illustrates a logical workflow for troubleshooting poor efficacy.

A decision tree for troubleshooting poor herbicide performance.

Experimental Protocols

Protocol: Determining Optimal Droplet Size for Flamprop-Isopropyl Foliar Uptake

Objective: To quantify the uptake of flamprop-isopropyl into a target weed species (e.g., Avena fatua) as a function of spray droplet size.

Materials:

• Flamprop-isopropyl formulation

• Appropriate adjuvants (e.g., non-ionic surfactant or crop oil concentrate)

• Target weeds (Avena fatua) grown in pots to a uniform growth stage (e.g., 3-4 leaves)

• Laboratory track sprayer equipped with a range of nozzles capable of producing different, consistent droplet spectra (e.g., Fine, Medium, Coarse).

• Laser droplet size analyzer

• Solvents for extraction (e.g., acetonitrile, methanol)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

• Homogenizer, centrifuge, and standard lab glassware

Methodology:

• Nozzle Characterization:

  • For each nozzle selected for the experiment, use the laser droplet size analyzer to precisely measure the droplet size spectrum (VMD, Dv0.1, Dv0.9, and Relative Span) under the intended operating pressure and speed.[7] This step is critical to ensure accurate and repeatable results.

• Plant Preparation:

  • Grow wild oat plants under controlled greenhouse conditions to the 3-4 leaf stage. Select plants of uniform size and health for the experiment.

• Herbicide Application:

  • Prepare the spray solution of flamprop-isopropyl at the desired concentration, including any adjuvants.

  • Using the track sprayer, apply the herbicide to separate groups of plants using each characterized nozzle. Leave an untreated control group. Ensure consistent speed and boom height for all applications.

• Sample Collection & Washing:

  • At predetermined time points after application (e.g., 2, 6, 24, 48 hours), harvest the treated foliage from a subset of plants for each droplet size group.

  • To quantify uptake, the unabsorbed herbicide on the leaf surface must be removed. Vigorously wash the harvested leaves in a known volume of a suitable solvent (e.g., a water/acetone solution) to dislodge surface residues.

  • Retain this "leaf wash" solution for analysis.

• Extraction of Absorbed Herbicide:

  • After washing, blot the leaves dry. Record the fresh weight.

  • Homogenize the leaf tissue in an appropriate extraction solvent (e.g., acetonitrile).

  • Centrifuge the homogenate and collect the supernatant. Repeat the extraction process on the pellet to ensure complete recovery. Combine the supernatants.

• Quantification via HPLC:

  • Develop and validate an HPLC method to quantify flamprop-isopropyl. This includes establishing a standard curve with known concentrations.

  • Analyze the "leaf wash" samples and the leaf tissue extract samples to determine the concentration of flamprop-isopropyl.

• Data Analysis:

  • Calculate Total Recovery: Sum the amount of herbicide recovered from the leaf wash and the tissue extract. This should approximate the total amount applied.

  • Calculate Uptake Percentage: For each sample, calculate the percentage of herbicide absorbed using the formula:

    • % Uptake = (Amount in Tissue Extract / (Amount in Tissue Extract + Amount in Leaf Wash)) * 100

  • Compare Results: Plot the mean % Uptake against the droplet size (VMD) for each time point. Use statistical analysis (e.g., ANOVA) to determine if the differences between droplet size treatments are significant.

The following diagram outlines this experimental workflow.

A flowchart of the protocol to determine optimal droplet size.

References

• 1. Flamprop-isopropyl [sitem.herts.ac.uk]
• 2. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 3. bcpc.org [bcpc.org]
• 4. The development of flamprop-isopropyl - a new wild oat herbicide for use in barley [agris.fao.org]
• 5. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 6. youtube.com [youtube.com]
• 7. teejet.com [teejet.com]
• 8. Precise Spray Droplet Sizes for Optimizing Herbicide Applications | CropWatch | Nebraska [cropwatch.unl.edu]
• 9. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 10. Factors Affecting the Efficacy of Disinfection and Sterilization | Infection Control | CDC [cdc.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. farmprogress.com [farmprogress.com]
• 14. Analysis of droplet size uniformity and selection of spray parameters based on the biological optimum particle size theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. microbe-investigations.com [microbe-investigations.com]

Technical Support Center: Impact of Water Quality on Flamprop-Isopropyl Herbicidal Activity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of water quality on the experimental efficacy of the herbicide flamprop-isopropyl.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving flamprop-isopropyl that may be related to water quality.

Issue	Potential Cause	Troubleshooting Steps
Reduced Herbicidal Efficacy	Hard Water Antagonism: Cations such as calcium (Ca²⁺) and magnesium (Mg²⁺) in hard water can bind to the active form of the herbicide, reducing its uptake by the target plant.[1][2]	1. Test Water Hardness: Determine the hardness of the water used for preparing your spray solutions. Water with a hardness above 150-200 ppm may cause issues. 2. Use Deionized or Distilled Water: For sensitive experiments, using purified water is the best way to eliminate cation interference. 3. Incorporate a Water Conditioning Adjuvant: If using tap water is unavoidable, consider adding a water conditioner such as ammonium (B1175870) sulfate (B86663) (AMS) to the water before adding the herbicide. AMS can help to sequester hard water cations.[1]
Inconsistent Results Between Experiments	Variable Water pH: The pH of the water can affect the stability and absorption of flamprop-isopropyl. The parent acid, flamprop (B1223189), is a weak acid with a pKa of 3.7.[1] At a pH above this value, the molecule will be negatively charged and more susceptible to binding with cations.	1. Measure and Record Water pH: Always measure the pH of your water source before each experiment. 2. Buffer the Spray Solution: Use a pH buffer to maintain a consistent, slightly acidic pH (ideally between 4 and 6) for your spray solution. 3. Prepare Fresh Solutions: Do not store spray solutions for extended periods, as hydrolysis can occur, especially in alkaline water.
Precipitate Formation in Spray Solution	High Mineral Content and/or High pH: The interaction of flamprop-isopropyl with high concentrations of minerals in hard water, especially at a higher pH, can lead to the formation of insoluble salts that precipitate out of the solution.[1]	1. Visual Inspection: Always visually inspect your spray solutions for any signs of precipitation after mixing. 2. Jar Test: Before preparing a large batch, perform a "jar test" by mixing a small amount of the herbicide and any adjuvants in a clear container with the intended water source to check for compatibility and precipitation. 3. Lower the pH: If precipitation is observed, and the water is alkaline, carefully lowering the pH with a suitable buffer may help to redissolve the precipitate.

Frequently Asked Questions (FAQs)

Q1: How does water hardness affect the activity of flamprop-isopropyl?

A1: Flamprop-isopropyl is an ester that is converted to its active acid form, flamprop, within the plant. Flamprop is a weak acid, and in hard water, the negatively charged herbicide molecules can bind with positively charged cations like calcium (Ca²⁺) and magnesium (Mg²⁺). This forms a less soluble complex that is not as readily absorbed by the plant's leaves, leading to reduced herbicidal activity.[1][2]

Q2: What is the ideal pH for water used to prepare flamprop-isopropyl solutions?

A2: For weak acid herbicides like flamprop (the active form of flamprop-isopropyl), a slightly acidic pH, generally in the range of 4 to 6, is considered optimal for spray solutions.[3] This is because a lower pH helps to keep more of the herbicide in its non-ionized (uncharged) form, which is more readily absorbed through the waxy cuticle of the plant's leaves.

Q3: Can I use tap water for my experiments with flamprop-isopropyl?

A3: While tap water can be used, its quality can vary significantly. It is highly recommended to test the pH and hardness of your tap water before use. If the water is hard (above 150-200 ppm) or has a high pH (above 7), it is advisable to use deionized or distilled water, or to amend the tap water with a water conditioner and pH buffer to ensure consistent and optimal herbicidal activity.

Q4: What are the signs of reduced efficacy of flamprop-isopropyl due to poor water quality?

A4: Signs of reduced efficacy include diminished weed control compared to experiments conducted with purified water, the need for higher concentrations of the herbicide to achieve the same level of control, and high variability in results between experimental replicates.

Q5: How does hydrolysis affect flamprop-isopropyl, and how is it influenced by pH?

A5: Hydrolysis is the chemical breakdown of a compound by reaction with water. For flamprop-isopropyl, an ester, hydrolysis can break the ester bond to form flamprop acid and isopropyl alcohol. This process is accelerated in alkaline conditions (high pH).[4] While the acid is the active form, premature hydrolysis in the spray tank, especially at high pH, can potentially lead to degradation of the active ingredient before it reaches the target.

Experimental Protocols

Protocol 1: Bioassay for Assessing the Impact of Water Hardness on Flamprop-Isopropyl Efficacy

This protocol provides a method for evaluating the effect of different water hardness levels on the herbicidal activity of flamprop-isopropyl using a susceptible plant species (e.g., wild oat, Avena fatua).

1. Preparation of Hard Water Stock Solutions:

• Prepare a series of stock solutions with varying degrees of hardness using analytical grade calcium chloride (CaCl₂) and magnesium chloride (MgCl₂). A common ratio is 3:1 or 4:1 Ca²⁺:Mg²⁺.

• Example hardness levels to test: 0 ppm (deionized water control), 100 ppm, 200 ppm, 400 ppm, and 800 ppm (as CaCO₃ equivalents).

2. Plant Cultivation:

• Grow a susceptible indicator plant species, such as wild oats, in small pots under controlled greenhouse conditions until they reach the 2-3 leaf stage.

3. Preparation of Herbicide Spray Solutions:

• For each hardness level, prepare a spray solution of flamprop-isopropyl at a concentration known to cause approximately 50-70% growth inhibition (this may need to be determined in a preliminary dose-response experiment).

• Add any necessary adjuvants as recommended for the flamprop-isopropyl formulation.

4. Herbicide Application:

• Spray the plants uniformly with the prepared herbicide solutions for each water hardness level. Ensure a control group is sprayed only with the corresponding hard water solution (without herbicide).

5. Evaluation:

• After a set period (e.g., 14-21 days), assess the herbicidal efficacy. This can be done by:

  • Visual injury ratings (e.g., on a scale of 0-100%, where 0 is no effect and 100 is plant death).

  • Harvesting the above-ground biomass and measuring the fresh or dry weight.

6. Data Analysis:

• Compare the visual injury ratings or biomass reduction for each water hardness level to the deionized water control. This will quantify the antagonistic effect of water hardness on flamprop-isopropyl's activity.

Diagrams

Caption: Antagonism of flamprop-isopropyl by hard water cations.

Caption: Bioassay workflow for testing water quality effects.

References

• 1. extension.msstate.edu [extension.msstate.edu]
• 2. synergy.ag [synergy.ag]
• 3. croplife.com [croplife.com]
• 4. Effects of soil pH and soil water content on prosulfuron dissipation [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Flamprop-Isopropyl Leaching in Sandy Soils

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in designing and conducting experiments aimed at reducing the leaching potential of flamprop-isopropyl in sandy soils.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of flamprop-isopropyl that influence its leaching potential?

A1: Flamprop-isopropyl is a discontinued (B1498344) herbicide characterized by moderate water solubility and moderate persistence in soil.[1] These properties, combined with the low water and nutrient retention capacity of sandy soils, create a potential risk for its movement into groundwater.[1]

Q2: What are the primary strategies to reduce flamprop-isopropyl leaching in sandy soils?

A2: The two main strategies are:

• Increasing Soil Organic Matter: Incorporating organic amendments like biochar can enhance the soil's capacity to adsorb flamprop-isopropyl, thereby reducing its mobility.

• Managing Irrigation: Optimizing irrigation practices to avoid excessive water application can minimize the downward movement of the herbicide through the soil profile.

Q3: How does the addition of biochar to sandy soil affect the leaching of flamprop-isopropyl?

A3: Biochar amendment can significantly reduce the leaching of pesticides in sandy soils.[2] Its porous structure and large surface area provide additional sites for herbicide adsorption, effectively immobilizing flamprop-isopropyl and preventing it from being washed down into lower soil layers. Studies have shown that biochar can reduce the leaching of other agricultural chemicals, and similar effects are expected for flamprop-isopropyl.[2][3]

Q4: What is the expected persistence of flamprop-isopropyl in soil?

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
High variability in leaching results between soil column replicates.	Inconsistent soil packing, leading to preferential flow paths.	Ensure uniform packing of soil in the columns to a consistent bulk density. Gently tap the columns during packing to settle the soil evenly.
Low recovery of flamprop-isopropyl from soil and leachate samples.	Inefficient extraction method or degradation of the analyte during storage or analysis.	Optimize the extraction solvent and procedure. Ensure samples are stored at appropriate temperatures (e.g., 4°C) and analyzed promptly. Use a suitable internal standard to correct for analytical variability.
Flamprop-isopropyl detected in control samples.	Cross-contamination of laboratory equipment or reagents.	Thoroughly clean all glassware and equipment with appropriate solvents before use. Run solvent blanks to check for contamination in the analytical system.
No significant reduction in leaching after applying soil amendments.	Insufficient amount or inappropriate type of amendment.	Increase the application rate of the organic amendment (e.g., biochar). Ensure the amendment is well-mixed with the soil. Consider the properties of the amendment, such as particle size and surface area.

Data Presentation

Table 1: Physicochemical Properties of Flamprop-Isopropyl

Property	Value	Reference
Molecular Formula	C₁₉H₁₉ClFNO₃	-
Molecular Weight	363.8 g/mol	-
Water Solubility	Moderate	[1]
Persistence in Soil	Moderately Persistent	[1]

Table 2: Soil Adsorption Coefficient (Koc) and Mobility Classification

Koc Value Range	Mobility Class
0 - 50	Very High
50 - 150	High
150 - 500	Medium
500 - 2000	Low
2000 - 5000	Slightly Mobile
> 5000	Immobile
Source: Adapted from McCall et al. classification scheme.[5]

Experimental Protocols

Soil Column Leaching Experiment

This protocol outlines a standard method for assessing the leaching potential of flamprop-isopropyl in a laboratory setting.

Materials:

• Glass or PVC columns (e.g., 30 cm length, 5 cm internal diameter)

• Sandy soil, sieved (<2 mm)

• Flamprop-isopropyl analytical standard

• Organic amendment (e.g., biochar)

• Artificial rainwater (e.g., 0.01 M CaCl₂)

• Glass wool

• Peristaltic pump or equivalent for controlled water application

• Collection vessels

Procedure:

• Place a layer of glass wool at the bottom of each column.

• Pack the columns with the prepared sandy soil (with and without the organic amendment) to a uniform bulk density.

• Saturate the soil columns from the bottom with artificial rainwater to displace air.

• Allow the columns to drain until gravitational flow ceases.

• Apply a known concentration of flamprop-isopropyl solution evenly to the surface of the soil.

• Apply artificial rainwater to the top of the columns at a constant, low flow rate to simulate rainfall.

• Collect the leachate in fractions over a set period.

• After the leaching event, section the soil columns into desired depth increments (e.g., 0-5 cm, 5-10 cm, etc.).

• Analyze the concentration of flamprop-isopropyl in each leachate fraction and soil section.

Analytical Method for Flamprop-Isopropyl in Soil and Water Samples using GC-MS

This protocol provides a general guideline for the quantitative analysis of flamprop-isopropyl.

Instrumentation:

• Gas Chromatograph (GC) with a Mass Spectrometer (MS) detector

• Capillary column suitable for pesticide analysis (e.g., DB-5MS)

Reagents:

• Flamprop-isopropyl certified reference standard

• Internal standard (e.g., a structurally similar compound not present in the samples)

• High-purity solvents (e.g., acetone, hexane, dichloromethane)

• Anhydrous sodium sulfate

Sample Preparation (Water/Leachate):

• To a known volume of the water sample, add the internal standard.

• Perform a liquid-liquid extraction using a suitable organic solvent (e.g., dichloromethane).

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Concentrate the extract to a small volume under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

Sample Preparation (Soil):

• To a known weight of the soil sample, add the internal standard.

• Perform a solvent extraction using a suitable solvent (e.g., acetone:hexane mixture) and a technique such as sonication or accelerated solvent extraction (ASE).

• Centrifuge the sample and collect the supernatant.

• Clean up the extract using solid-phase extraction (SPE) if necessary to remove interfering matrix components.

• Concentrate the cleaned extract and transfer it to a GC vial.

GC-MS Analysis:

• Inject a small volume (e.g., 1 µL) of the prepared sample extract into the GC.

• Use a temperature program that provides good separation of flamprop-isopropyl from other compounds.

• Operate the MS in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity, monitoring characteristic ions of flamprop-isopropyl and the internal standard.

• Quantify the concentration of flamprop-isopropyl based on the calibration curve prepared from the analytical standards.

Visualizations

Caption: Experimental workflow for assessing flamprop-isopropyl leaching.

Caption: Inhibition of fatty acid synthesis by flamprop-isopropyl.

References

• 1. researchgate.net [researchgate.net]
• 2. Biochar amendment affects leaching potential of copper and nutrient release behavior in contaminated sandy soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Analytical Method Troubleshooting for Flamprop-Isopropyl and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical methods for flamprop-isopropyl and its metabolites.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Sample Preparation

Question: I am experiencing low recovery of flamprop-isopropyl and its metabolites from wheat samples using a QuEChERS-based method. What are the possible causes and solutions?

Answer: Low recovery in QuEChERS is a common issue that can stem from several factors. Here is a step-by-step guide to troubleshoot this problem:

• Inadequate Sample Hydration: Cereal grains have low moisture content, which can hinder extraction efficiency. Ensure that the sample is properly hydrated before adding the extraction solvent. For a 5-gram sample of milled wheat, adding 10 mL of water and allowing it to sit for 30 minutes before extraction is a good starting point.[1]

• Suboptimal Extraction: Insufficient shaking or vortexing can lead to incomplete extraction of the analytes from the matrix. Mechanical shaking is generally more consistent and effective than manual shaking.

• pH of the Extraction Solvent: The carboxylic acid metabolite of flamprop-isopropyl is acidic. Using an acidified extraction solvent, such as acetonitrile (B52724) with 0.1-1% formic acid, can improve its extraction efficiency by keeping it in a neutral form.[1][2]

• Incorrect Salt Concentration: The addition of salts like MgSO₄ and NaCl is crucial for inducing phase separation. Ensure the salts are added correctly and shaken immediately and vigorously to prevent clumping and ensure proper partitioning.

• Analyte Loss During Cleanup (d-SPE): The choice and amount of d-SPE sorbent are critical.

  • Primary Secondary Amine (PSA) is used to remove organic acids. While necessary for cleanup, excessive PSA can potentially remove the acidic metabolite of flamprop-isopropyl.

  • Graphitized Carbon Black (GCB) is effective for removing pigments and sterols but can cause losses of planar pesticides. Use the minimum amount necessary if your extracts are highly pigmented.

  • C18 is used to remove fats and waxes. If you suspect analyte loss during cleanup, try reducing the amount of sorbent or even omitting the d-SPE step if the extract is sufficiently clean.

Question: The recoveries for my replicate samples are inconsistent. What could be causing this poor precision?

Answer: Poor precision in recovery often points to inconsistencies in the sample preparation workflow. Key areas to investigate include:

• Non-homogenous Samples: Ensure your initial sample (e.g., wheat grains) is finely milled and thoroughly homogenized before taking a subsample for extraction.

• Inconsistent Shaking/Vortexing: Use a mechanical shaker for a fixed time to ensure uniform extraction across all samples.

• Variable Phase Separation: Ensure the extraction salts are added quickly and mixed immediately to promote consistent partitioning between the aqueous and organic layers.

• Pipetting Errors: Use calibrated pipettes for all solvent and standard additions.

Chromatographic Analysis

Question: I am observing significant peak tailing for the carboxylic acid metabolite of flamprop-isopropyl in my HPLC analysis. How can I improve the peak shape?

Answer: Peak tailing for acidic analytes is a frequent challenge in reversed-phase HPLC. The primary cause is often secondary interactions between the analyte and the stationary phase.

• Mobile Phase pH: The most critical factor is the pH of your mobile phase. For an acidic analyte, the mobile phase pH should be at least 2 pH units below its pKa to ensure it is in its neutral, protonated form. This minimizes interactions with residual silanol (B1196071) groups on the silica-based column. A mobile phase buffered at a low pH (e.g., 2.5-3.5) is recommended.[3][4][5]

• Buffer Concentration: A low buffer concentration may not be sufficient to control the pH at the column surface. Ensure your buffer concentration is adequate, typically between 10-50 mM.

• Column Choice: If peak tailing persists, consider using a column with a different stationary phase. End-capped columns are designed to minimize exposed silanol groups.

• Column Overload: Injecting too much sample can lead to peak distortion. Try diluting your sample to see if the peak shape improves.[6]

Question: My retention times are drifting during the analytical run. What are the likely causes?

Answer: Retention time drift can compromise the reliability of your analysis. Common causes include:

• Inadequate Column Equilibration: Ensure the column is sufficiently equilibrated with the initial mobile phase conditions before starting the analytical sequence.

• Mobile Phase Instability: If the mobile phase is not properly buffered, its pH can change over time, affecting the retention of ionizable compounds like the carboxylic acid metabolite. Ensure your buffers are freshly prepared and within their effective buffering range.

• Temperature Fluctuations: Use a column oven to maintain a constant temperature, as even small changes can affect retention times.

• Column Contamination: Buildup of matrix components on the column can alter its chemistry. Use a guard column and appropriate sample cleanup to protect the analytical column.

Detection (LC-MS/MS)

Question: I am experiencing signal suppression for my analytes, leading to low sensitivity. How can I mitigate these matrix effects?

Answer: Matrix effects, particularly ion suppression in the MS source, are a major challenge in LC-MS/MS analysis of complex samples.

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering co-eluting compounds from the sample extract. This may involve optimizing the d-SPE cleanup step in your QuEChERS protocol or employing a different cleanup technique like solid-phase extraction (SPE).

• Dilute the Sample: Diluting the final extract can reduce the concentration of matrix components entering the MS source, thereby lessening their impact on ionization.

• Use Matrix-Matched Standards: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples. This helps to compensate for signal suppression or enhancement.

• Employ an Internal Standard: A stable isotope-labeled internal standard that co-elutes with the analyte is the gold standard for correcting matrix effects and other sources of variability.

Question: My standard solutions seem to be degrading over time, giving inconsistent results. What are the best practices for storing standards?

Answer: The stability of standard solutions is crucial for accurate quantification.

• Storage Temperature: Stock solutions of pesticides are generally more stable when stored at low temperatures, such as -18°C or below.

• Solvent Choice: The choice of solvent can impact stability. Toluene is often a good choice for GC-amenable pesticides, while acetonitrile is common for LC-amenable compounds.

• Protection from Light: Store standards in amber vials to protect them from light, which can cause photodegradation.

• Regular Checks: Periodically check the purity and concentration of your stock solutions against a freshly prepared standard or a certified reference material.

Experimental Protocols

Representative QuEChERS-based Method for Flamprop-Isopropyl and its Acidic Metabolite in Wheat

This protocol is adapted from established methods for acidic pesticides in cereal grains.[1]

• Sample Homogenization: Mill wheat grain samples to a fine powder.

• Extraction:

  • Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and let the sample hydrate (B1144303) for 30 minutes.

  • Add 15 mL of acetonitrile containing 1% formic acid.

  • Shake vigorously for 15 minutes using a mechanical shaker.

• Salting-Out/Partitioning:

  • Add a salt mixture of 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing 900 mg MgSO₄ and 150 mg PSA.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 g for 5 minutes.

• Final Extract Preparation:

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Representative LC-MS/MS Parameters

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the analytes, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), negative mode for the acidic metabolite and positive mode for the parent compound and hydroxylated metabolites.

• Detection: Multiple Reaction Monitoring (MRM). Specific precursor and product ions would need to be optimized for each analyte.

Quantitative Data Summary

The following table summarizes typical performance data that can be expected from a validated QuEChERS-based LC-MS/MS method for pesticide residue analysis in cereal matrices.

Parameter	Flamprop-isopropyl	Flamprop-acid Metabolite	Hydroxylated Metabolites
Recovery (%)	85-110	70-105	80-110
RSD (%)	< 15	< 20	< 15
LOD (mg/kg)	0.001-0.005	0.002-0.01	0.001-0.005
LOQ (mg/kg)	0.005-0.01	0.01-0.02	0.005-0.01

Note: These are representative values. Actual performance will depend on the specific matrix, instrumentation, and method optimization.[1]

Visualizations

Caption: Metabolic pathway of flamprop-isopropyl.

Caption: QuEChERS experimental workflow.

Caption: Troubleshooting low analyte recovery.

References

• 1. mdpi.com [mdpi.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. Simultaneous determination of loxoprofen and its diastereomeric alcohol metabolites in human plasma and urine by a simple HPLC-UV detection method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a QuEChERS-Based Method for the Simultaneous Determination of Acidic Pesticides, Their Esters, and Conjugates Following Alkaline Hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. Determination and dissipation of afidopyropen and its metabolite in wheat and soil using QuEChERS-UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Rainfastness of Flamprop-Isopropyl Formulations

This technical support center provides researchers, scientists, and formulation development professionals with comprehensive guidance on enhancing the rainfastness of flamprop-isopropyl formulations. The information is presented in a question-and-answer format to directly address common issues and experimental considerations.

Frequently Asked Questions (FAQs)

Q1: What is rainfastness and why is it critical for flamprop-isopropyl formulations?

Rainfastness is the ability of a pesticide formulation to resist being washed off a plant's surface by rainfall or irrigation. For a post-emergent herbicide like flamprop-isopropyl, which is absorbed through the leaves, poor rainfastness can lead to a significant loss of the active ingredient before it can be effectively absorbed. This reduction in efficacy may necessitate re-application, increasing costs and the potential for environmental impact.

Q2: What are the primary mechanisms by which rainfastness of a formulation can be enhanced?

The rainfastness of a flamprop-isopropyl formulation can be improved through two primary mechanisms:

• Increased Adhesion: Incorporating adjuvants that act as "stickers" or "film-formers" helps the formulation adhere more strongly to the waxy leaf cuticle, preventing it from being physically dislodged by raindrops.

• Enhanced Penetration: Certain adjuvants, known as penetrants, can increase the rate at which flamprop-isopropyl is absorbed into the leaf tissue. Once absorbed, the active ingredient is no longer susceptible to wash-off.

Q3: What types of adjuvants are commonly used to improve the rainfastness of herbicide formulations?

A variety of adjuvants can be used to enhance rainfastness, each with a different mode of action. Common types include:

• Stickers: These are typically polymers that form a film on the leaf surface, physically holding the herbicide in place. Examples include synthetic latex, terpenes, and pine resins.

• Surfactants (Wetting Agents): These reduce the surface tension of the spray droplet, allowing it to spread over a larger area of the leaf and increasing contact. This can indirectly improve rainfastness by promoting faster drying and absorption. Non-ionic surfactants (NIS) are commonly used.

• Oil Concentrates: These include crop oil concentrates (COC) and methylated seed oils (MSO). They can enhance penetration through the leaf cuticle and also provide some sticking properties.

• Organosilicone Surfactants: These are highly effective at spreading droplets and can significantly enhance penetration, leading to rapid rainfastness.[1]

• Bio-based Adjuvants: Materials like cellulose (B213188) fibrils are being explored as biodegradable alternatives that can improve viscosity and film-forming properties.

Troubleshooting Guide for Rainfastness Experiments

Problem: High variability in results between replicate experiments.

• Possible Cause 1: Inconsistent spray application.

  • Solution: Ensure the spray nozzle is calibrated to deliver a consistent volume and droplet size. Use a track sprayer for uniform application across all samples.

• Possible Cause 2: Variation in plant leaf surfaces.

  • Solution: Use plants of the same species, age, and growth stage. Ensure leaves are clean and free of dust or other contaminants before spraying.

• Possible Cause 3: Inconsistent simulated rainfall.

  • Solution: Calibrate the rainfall simulator to ensure uniform intensity and droplet size across the entire test area. Regularly check and clean the nozzles to prevent clogging.

Problem: No significant improvement in rainfastness observed with the addition of an adjuvant.

• Possible Cause 1: Incompatible adjuvant.

  • Solution: Not all adjuvants are compatible with all herbicide formulations. Conduct a jar test to check for physical compatibility (e.g., phase separation, precipitation) before spraying.

• Possible Cause 2: Incorrect adjuvant concentration.

  • Solution: The effectiveness of an adjuvant is often concentration-dependent. Perform a dose-response study to determine the optimal concentration for the specific flamprop-isopropyl formulation.

• Possible Cause 3: Insufficient drying time before rainfall.

  • Solution: The formulation needs time to dry and for the adjuvant to form a film or facilitate penetration. Experiment with different drying times between application and simulated rainfall.

Problem: Difficulty in extracting and quantifying flamprop-isopropyl residue from leaf surfaces.

• Possible Cause 1: Inefficient extraction solvent.

  • Solution: The solvent must be capable of dissolving both the active ingredient and the formulation components from the waxy leaf surface. A mixture of a polar and non-polar solvent, such as acetonitrile (B52724) and hexane (B92381), may be more effective.

• Possible Cause 2: Interference from plant matrix.

  • Solution: The leaf extract may contain compounds that interfere with the analytical measurement. Incorporate a clean-up step, such as solid-phase extraction (SPE), to remove interfering substances before analysis.

• Possible Cause 3: Degradation of the analyte.

  • Solution: Ensure that the extraction and analysis are performed under conditions that prevent the degradation of flamprop-isopropyl. This may include using amber vials to protect from light and analyzing samples promptly.

Data Presentation

The following tables summarize quantitative data from studies on improving the rainfastness of various herbicides using adjuvants. While not specific to flamprop-isopropyl, they provide a valuable reference for the expected performance of different adjuvant types.

Table 1: Effect of Adjuvants on the Rainfastness of Clodinafop

Adjuvant Type	Herbicide Loss with Rain (5 mins post-application)	Herbicide Loss with Rain (1 hour post-application)
No Adjuvant	64%	55%
DC Trate (Oil-based)	18%	13%
Polydimethylsiloxane (Organosilicone)	25%	20%
Non-ionic Surfactant + Paraffinic Oil	30%	22%
Synthetic Latex + Alcohol Ethoxylate	45%	38%

Data adapted from a study on clodinafop, demonstrating the comparative efficacy of different adjuvant types in reducing herbicide wash-off.[2]

Table 2: Impact of Adjuvants on Glyphosate Efficacy after Simulated Rainfall

Adjuvant	Rain-free Period Required for >80% Efficacy
None	6-8 hours
Non-ionic Surfactant (NIS)	4-6 hours
Organosilicone Surfactant	30-60 minutes

This table illustrates how different adjuvants can significantly shorten the required rain-free period for glyphosate, a systemic herbicide.[1][3]

Experimental Protocols

Protocol 1: Laboratory Evaluation of Flamprop-Isopropyl Formulation Rainfastness

This protocol is based on the principles outlined in the ASTM E1519-95 standard for evaluating pesticide rainfastness.

1. Materials and Equipment:

• Flamprop-isopropyl technical grade and formulated products

• Selected adjuvants

• Test plants (e.g., wild oats, Avena fatua, a target weed for flamprop-isopropyl) grown in pots under controlled conditions

• Laboratory track sprayer with a flat-fan nozzle

• Rainfall simulator with adjustable intensity and duration

• Timer

• Collection trays for runoff water

• Analytical balance

• Glassware (beakers, volumetric flasks, pipettes)

• Solvents for extraction (e.g., acetonitrile, hexane)

• Solid-Phase Extraction (SPE) cartridges for sample clean-up

• Gas chromatograph with a suitable detector (e.g., ECD or MS) for residue analysis

2. Experimental Procedure:

• Plant Preparation: Grow test plants to a consistent growth stage (e.g., 3-4 leaves).

• Formulation Preparation: Prepare spray solutions of the flamprop-isopropyl formulation with and without the test adjuvants at specified concentrations.

• Spray Application:

  • Arrange the potted plants in the track sprayer.

  • Calibrate the sprayer to deliver a known volume per unit area, simulating field application rates.

  • Apply the different formulations to the plants, ensuring uniform coverage. Include an unsprayed control group.

• Drying Period: Allow the sprayed plants to dry for a predetermined period (e.g., 30, 60, 120 minutes) under controlled temperature and humidity.

• Simulated Rainfall:

  • Place the plants in the rainfall simulator.

  • Expose the plants to a simulated rainfall event of known intensity (e.g., 20 mm/hr) and duration (e.g., 30 minutes).

• Sample Collection and Extraction:

  • After the rainfall event, carefully excise the leaves from the plants.

  • Wash the leaves with a known volume of an appropriate solvent to extract the remaining flamprop-isopropyl residue.

  • If analyzing biological efficacy, allow the plants to grow for a set period (e.g., 14-21 days) before assessment.

• Sample Analysis:

  • Filter the extracts and perform a clean-up step using SPE if necessary.

  • Analyze the concentration of flamprop-isopropyl in the extracts using a validated gas chromatography method.

• Data Analysis:

  • Calculate the amount of flamprop-isopropyl washed off for each treatment.

  • Express rainfastness as the percentage of the initially applied active ingredient remaining on the leaves after rainfall.

  • For bio-efficacy studies, assess weed control visually or by measuring biomass reduction compared to the controls.

Protocol 2: Analytical Method for Flamprop-Isopropyl Residue on Leaf Surfaces (General Guideline)

1. Principle: This method describes the quantification of flamprop-isopropyl residues extracted from leaf surfaces using gas chromatography with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS). This is a general guideline and should be validated for specificity, linearity, accuracy, and precision for flamprop-isopropyl.

2. Reagents and Standards:

• Analytical standard of flamprop-isopropyl (≥98% purity)

• Acetonitrile (HPLC grade)

• Hexane (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• SPE cartridges (e.g., C18)

3. Procedure:

• Extraction:

  • Place the excised leaves into a glass jar with a known volume of acetonitrile.

  • Shake vigorously for a specified time (e.g., 30 minutes) on a mechanical shaker.

• Partitioning (if necessary):

  • Filter the acetonitrile extract.

  • Add a known volume of hexane and a saline solution to the filtrate in a separatory funnel.

  • Shake and allow the layers to separate. Collect the hexane (upper) layer.

• Clean-up:

  • Pass the hexane extract through a column of anhydrous sodium sulfate to remove any residual water.

  • For further clean-up, pass the extract through a pre-conditioned SPE cartridge. Elute the flamprop-isopropyl with an appropriate solvent mixture.

• Quantification:

  • Concentrate the final extract to a known volume under a gentle stream of nitrogen.

  • Inject an aliquot into the GC-ECD or GC-MS system.

  • Prepare a calibration curve using standard solutions of flamprop-isopropyl.

  • Quantify the flamprop-isopropyl concentration in the samples by comparing the peak areas with the calibration curve.

Mandatory Visualizations

References

• 1. isws.org.in [isws.org.in]
• 2. How adjuvants can boost post emergent herbicides and increase rainfastness - Eureka! [eurekaag.com.au]
• 3. Rainfastness of Pesticides // Missouri Environment and Garden News Article // Integrated Pest Management, University of Missouri [ipm.missouri.edu]

dealing with co-eluting interferences in flamprop-isopropyl chromatography

Welcome to the technical support center for the chromatographic analysis of flamprop-isopropyl. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges related to co-eluting interferences during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is flamprop-isopropyl and why is its chromatographic analysis challenging?

A1: Flamprop-isopropyl is a selective herbicide used for post-emergence control of wild oats in cereal crops. Its analysis can be challenging due to its chiral nature, meaning it exists as two enantiomers (mirror images) that may have different biological activities. Furthermore, when analyzing samples from complex matrices such as soil and cereals, co-elution with other pesticides or endogenous matrix components is a common issue, complicating accurate quantification. The primary metabolite of flamprop-isopropyl is its corresponding carboxylic acid, formed through de-esterification, which can also co-elute with the parent compound.[1]

Q2: What are the common analytical techniques for flamprop-isopropyl analysis?

A2: High-Performance Liquid Chromatography (HPLC) with UV detection is a common method for the routine analysis of flamprop-isopropyl. For higher sensitivity and selectivity, especially in complex matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is often employed. Gas Chromatography (GC) can also be used, but typically requires a derivatization step to make the analyte more volatile. For the separation of its enantiomers, chiral HPLC is necessary.

Q3: What is the QuEChERS method and is it suitable for flamprop-isopropyl extraction?

A3: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely used sample preparation technique for the extraction of pesticide residues from various food and environmental matrices. It is highly suitable for extracting flamprop-isopropyl from samples like soil and cereals. The method involves an initial extraction with an organic solvent (typically acetonitrile) followed by a cleanup step using dispersive solid-phase extraction (dSPE) to remove interfering matrix components. The specific sorbents used in the dSPE step can be tailored to the matrix to optimize cleanup.

Troubleshooting Guide: Co-eluting Interferences

This guide provides solutions to common problems encountered during the chromatographic analysis of flamprop-isopropyl.

Problem 1: Poor resolution between flamprop-isopropyl and an unknown peak in reversed-phase HPLC.

Q: My chromatogram shows a peak co-eluting with flamprop-isopropyl on a C18 column. How can I resolve this?

A: Co-elution in reversed-phase HPLC is often resolved by modifying the mobile phase or the stationary phase.

Initial Steps:

• Confirm Peak Identity: If using a mass spectrometer, check the mass-to-charge ratio (m/z) of the co-eluting peak to determine if it is a known metabolite (e.g., the carboxylic acid derivative) or another pesticide.

• Adjust Mobile Phase Strength: Decrease the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in your mobile phase. This will increase retention times and may improve the separation between the two peaks.

• Change Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice versa. These solvents have different selectivities and can alter the elution order.

• Modify Mobile Phase pH: The retention of ionizable compounds, such as the carboxylic acid metabolite of flamprop-isopropyl, is highly dependent on the pH of the mobile phase. Adjusting the pH with a suitable buffer (e.g., formic acid or ammonium (B1175870) formate) can significantly alter its retention time and improve separation.

Advanced Steps:

• Change the Stationary Phase: If mobile phase modifications are insufficient, consider switching to a column with a different stationary phase chemistry. For example, a phenyl-hexyl or a polar-embedded column may offer different selectivity compared to a standard C18 column.

• Temperature Optimization: Varying the column temperature can also affect selectivity and resolution. Try operating at a higher or lower temperature to see if separation improves.

Problem 2: Inability to separate flamprop-isopropyl enantiomers.

Q: I need to quantify the individual enantiomers of flamprop-isopropyl, but they co-elute on my standard C18 column. What should I do?

A: The separation of enantiomers requires a chiral environment. This is achieved using chiral chromatography.

Solution:

• Employ a Chiral Stationary Phase (CSP): This is the most direct and common method for enantiomeric separation. Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often effective for separating a wide range of chiral compounds, including pesticides.

• Method Development for Chiral HPLC:

  • Mobile Phase: Normal-phase (e.g., hexane/isopropanol) or reversed-phase (e.g., acetonitrile/water or methanol/water) mobile phases can be used. The choice will depend on the specific CSP and the analyte.

  • Additives: Small amounts of additives like acids (e.g., acetic acid, trifluoroacetic acid) or bases (e.g., diethylamine) are often added to the mobile phase to improve peak shape and resolution.

Experimental Protocols

Protocol 1: Achiral Analysis of Flamprop-isopropyl in Wheat using HPLC-UV

This protocol provides a general procedure for the analysis of total flamprop-isopropyl content.

Parameter	Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	240 nm

Protocol 2: Chiral Separation of Flamprop-isopropyl Enantiomers by HPLC

This protocol outlines a starting point for developing a chiral separation method.

Parameter	Condition
Column	Chiral Stationary Phase (e.g., Amylose or Cellulose-based)
Mobile Phase	Hexane:Isopropanol (90:10, v/v) with 0.1% Acetic Acid
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
UV Detection	240 nm

Protocol 3: QuEChERS Sample Preparation for Flamprop-isopropyl in Soil

This protocol details a typical QuEChERS procedure for extracting flamprop-isopropyl from soil samples.

Step	Procedure
1. Extraction	1. Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. 2. Add 10 mL of acetonitrile. 3. Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). 4. Shake vigorously for 1 minute and centrifuge.
2. Dispersive SPE Cleanup	1. Take a 1 mL aliquot of the supernatant from the extraction step. 2. Add to a dSPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18). 3. Vortex for 30 seconds and centrifuge.
3. Final Extract	The resulting supernatant is ready for LC or GC analysis.

Data Presentation

The following table summarizes typical recovery data for the QuEChERS extraction of pesticides from soil, demonstrating the effectiveness of the method.

Analyte	Spiking Level (µg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Pesticide A	10	95	5
Pesticide B	10	88	7
Pesticide C	50	92	4
Pesticide D	50	105	6

Note: This is example data. Actual recoveries for flamprop-isopropyl may vary depending on the specific soil type and analytical conditions.

Visualizations

Caption: Troubleshooting workflow for co-eluting peaks.

Caption: QuEChERS sample preparation workflow.

References

• 1. Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Extraction Efficiency for Aged Flamprop-Isopropyl Residues in Soil

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the extraction of aged flamprop-isopropyl residues from soil.

Troubleshooting Guides

This section addresses common issues encountered during the extraction of aged flamprop-isopropyl residues from soil.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low Recovery of Flamprop-Isopropyl	Strong Analyte-Matrix Interactions: Aged residues of flamprop-isopropyl and its primary degradation product, flamprop (B1223189) acid, can be strongly bound to soil organic matter and clay particles.	1. pH Adjustment of Extraction Solvent: Flamprop-isopropyl is an ester that hydrolyzes to its corresponding carboxylic acid (flamprop acid) in soil. The extractability of this acidic metabolite is pH-dependent. Increasing the pH of the extraction solvent to a neutral or slightly alkaline range (pH 7-8) can decrease its adsorption to soil colloids. 2. Use of a More Efficient Solvent System: Consider using a solvent mixture with varying polarity to improve the desorption of aged residues. Acetonitrile (B52724) is commonly used in QuEChERS, while mixtures like methanol/water or dichloromethane/acetone (B3395972) are used in other methods. 3. Employ Advanced Extraction Techniques: Methods like Accelerated Solvent Extraction (ASE) and Ultrasound-Assisted Extraction (UAE) utilize high temperature, pressure, or sonication to disrupt strong analyte-matrix interactions and enhance extraction efficiency.
Inefficient Extraction Method: The chosen method (e.g., simple shaking) may not be vigorous enough for aged residues.	1. Optimize QuEChERS Parameters: Ensure thorough homogenization of the soil sample. For dry soils, a hydration step (e.g., adding water and allowing it to sit before extraction) can improve efficiency. Use of appropriate salting-out agents and dispersive solid-phase extraction (d-SPE) cleanup sorbents is crucial. 2. Optimize ASE Parameters: Key parameters to optimize include extraction temperature, pressure, and static extraction time. For similar herbicides, temperatures between 100-130°C have been shown to be effective. 3. Optimize UAE Parameters: Experiment with sonication time, power, and temperature. The cavitation effect of ultrasound can significantly improve the extraction of bound residues.
Analyte Degradation: Flamprop-isopropyl can degrade during extraction, especially under harsh conditions.	1. Control Temperature: Avoid excessively high temperatures during extraction and solvent evaporation steps to minimize thermal degradation. 2. Control pH: Maintain a stable pH during extraction to prevent base- or acid-catalyzed hydrolysis of the ester linkage, unless the goal is to intentionally hydrolyze it to the acid form for analysis.
Poor Reproducibility (High RSD%)	Inhomogeneous Sample: Soil samples, especially field-collected ones, can be highly heterogeneous.	1. Thorough Sample Preparation: Air-dry, sieve, and homogenize the soil sample before taking a subsample for extraction to ensure representativeness. 2. Consistent Extraction Procedure: Ensure that all experimental parameters (e.g., solvent volumes, shaking times, temperatures) are kept consistent across all samples.
Variable Matrix Effects: The complex and variable nature of the soil matrix can lead to inconsistent signal suppression or enhancement in the final analysis.	1. Effective Cleanup: Utilize a d-SPE cleanup step with appropriate sorbents (e.g., PSA, C18, GCB) to remove interfering co-extractives. The choice of sorbent will depend on the soil type and the nature of the interferences. 2. Use of Matrix-Matched Standards: Prepare calibration standards in a blank soil extract that has been subjected to the same extraction and cleanup procedure as the samples. This helps to compensate for matrix effects. 3. Internal Standard Addition: Add a suitable internal standard to the sample at the beginning of the extraction process to correct for analyte losses and matrix effects.
High Background or Interfering Peaks in Chromatogram	Co-extraction of Matrix Components: Soil is a complex matrix containing numerous organic and inorganic compounds that can be co-extracted with the analyte of interest.	1. Optimize the d-SPE Cleanup Step: Test different combinations and amounts of d-SPE sorbents. For example, Primary Secondary Amine (PSA) removes organic acids, C18 removes nonpolar interferences, and Graphitized Carbon Black (GCB) can remove pigments and sterols. 2. Solvent Partitioning: An additional liquid-liquid partitioning step after the initial extraction can help to remove some of the interfering compounds. 3. Dilution of the Final Extract: If the concentration of the analyte is sufficiently high, diluting the final extract can reduce the concentration of matrix components and minimize their impact on the analytical instrument.

Frequently Asked Questions (FAQs)

Q1: Why is it more difficult to extract aged flamprop-isopropyl residues compared to freshly spiked samples?

A1: When flamprop-isopropyl has been in the soil for an extended period, it becomes more strongly bound to soil components like organic matter and clay minerals through various physical and chemical interactions. This process is known as aging. Freshly spiked samples do not have sufficient time to establish these strong bonds, making the analyte more readily extractable. Therefore, using aged or incurred residue samples is crucial for validating an extraction method that will be used for real-world environmental monitoring.

Q2: What is the primary degradation product of flamprop-isopropyl in soil and how does it affect extraction?

A2: The primary degradation pathway for flamprop-isopropyl in soil is the hydrolysis of the isopropyl ester to form flamprop acid.[1] This carboxylic acid is more polar than the parent ester and its extractability is highly dependent on the pH of the soil and the extraction solvent. At acidic pH, flamprop acid is in its neutral form and is more readily extracted by organic solvents. However, in neutral to alkaline soils, it exists as an anion and is more water-soluble, which can complicate its extraction into less polar organic solvents.

Q3: Which extraction technique is best for aged flamprop-isopropyl residues: QuEChERS, ASE, or UAE?

A3: The "best" technique depends on several factors including the specific soil type, available equipment, and desired sample throughput.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a versatile and widely used method that is known for its speed and low solvent consumption. It has been shown to provide good recoveries for a wide range of pesticides in soil.[2]

• Accelerated Solvent Extraction (ASE) uses elevated temperatures and pressures to increase extraction efficiency and can be particularly effective for strongly bound aged residues. It is an automated technique that offers high sample throughput.

• Ultrasound-Assisted Extraction (UAE) utilizes the energy of ultrasonic waves to create cavitation, which disrupts the soil matrix and enhances the desorption of analytes. It is a relatively low-cost and efficient technique.

A comparative study on other herbicides in soil showed that QuEChERS and UAE can both provide high recoveries, with the choice depending on the specific analyte and matrix.[3][4] For aged residues, the additional energy input from ASE or UAE may offer an advantage over the standard QuEChERS method.

Q4: How do soil properties influence the extraction efficiency of flamprop-isopropyl?

A4: Soil properties such as organic matter content, clay content, and pH can significantly impact extraction efficiency.[5]

• Organic Matter and Clay Content: High organic matter and clay content can lead to stronger adsorption of flamprop-isopropyl and its acid metabolite, making them more difficult to extract.[5]

• pH: As mentioned earlier, soil pH affects the ionization state of flamprop acid, which in turn influences its solubility and partitioning behavior during extraction.

Q5: What are matrix effects and how can I mitigate them in the analysis of flamprop-isopropyl?

A5: Matrix effects are the alteration of the analytical signal (suppression or enhancement) of the target analyte due to the presence of co-extracted components from the sample matrix.[6][7] This can lead to inaccurate quantification. To mitigate matrix effects:

• Use an effective cleanup step: Dispersive SPE with sorbents like PSA, C18, or GCB can remove many interfering compounds.

• Prepare matrix-matched calibration standards: This is the most common way to compensate for matrix effects.

• Use an isotopically labeled internal standard: This is the most effective but also the most expensive method for correcting for matrix effects.

• Dilute the extract: This can reduce the concentration of interfering substances, but may also lower the analyte concentration below the limit of detection.

Data Presentation: Comparison of Extraction Methods

The following tables summarize quantitative data for the extraction of herbicides from soil using different techniques. While specific data for aged flamprop-isopropyl is limited, the data for other herbicides provides a useful reference for expected performance.

Table 1: QuEChERS Method Recovery Data for Various Pesticides in Soil

Pesticide Class	Representative Compound	Recovery (%)	RSD (%)	Analytical Technique	Reference
Triazine	Atrazine	89 - 101	< 5	GC-FID	[3]
Phenoxyalkanoic Acid	2,4-D	89 - 101	< 5	GC-FID	[3]
Neonicotinoid	Thiamethoxam	85 - 115	≤ 20	HPLC-UV	[8]
Various	Multiclass Pesticides	54 - 103	< 19	GC-MS	[2]

Table 2: Ultrasound-Assisted Extraction (UAE) Recovery Data for Herbicides in Soil

Herbicide	Recovery (%)	RSD (%)	Analytical Technique	Reference
Atrazine	91 - 97	< 5	GC-FID	[3]
Glyphosate	91 - 97	< 5	GC-FID	[3]
2,4-D	91 - 97	< 5	GC-FID	[3]
Mesotrione	91 - 97	< 5	GC-FID	[3]

Experimental Protocols

QuEChERS Method for Flamprop-Isopropyl in Soil

This protocol is a general guideline based on standard QuEChERS procedures for pesticides in soil.[9][10] Optimization may be required for specific soil types.

a. Sample Preparation and Extraction:

• Weigh 10 g of homogenized, air-dried soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex for 30 seconds to hydrate (B1144303) the soil. Let it stand for 30 minutes.

• Add 10 mL of acetonitrile to the tube.

• Add an appropriate internal standard if used.

• Shake vigorously for 5 minutes using a mechanical shaker.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate).

• Immediately shake for 1 minute to prevent the formation of large salt agglomerates.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 6 mL aliquot of the acetonitrile supernatant to a 15 mL d-SPE tube containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

• Vortex for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

• Take an aliquot of the cleaned extract for analysis by LC-MS/MS or GC-MS.

Accelerated Solvent Extraction (ASE) for Arylphenoxypropionic Herbicides in Soil

This protocol is adapted from a method for the extraction of arylphenoxypropionic herbicides.

a. Sample Preparation:

• Mix 10 g of homogenized soil with a drying agent like diatomaceous earth and place it in the ASE extraction cell.

b. ASE Parameters:

• Solvent: Methanol/water (80:20, v/v)

• Temperature: 100 °C

• Pressure: 1500 psi

• Static Time: 5 minutes

• Number of Cycles: 2

• Flush Volume: 60%

• Purge Time: 60 seconds

c. Post-Extraction Cleanup:

• The collected extract can be concentrated and subjected to a cleanup step, for example, using a graphitized carbon black (GCB) solid-phase extraction cartridge, if necessary, before analysis.

Ultrasound-Assisted Extraction (UAE) for Herbicides in Soil

This is a general protocol that should be optimized for flamprop-isopropyl.[3]

a. Extraction:

• Weigh 5 g of homogenized soil into a glass centrifuge tube.

• Add 10 mL of a suitable extraction solvent (e.g., a mixture of acetone and hexane, or acetonitrile).

• Place the tube in an ultrasonic bath.

• Sonicate for 15-30 minutes. The optimal time should be determined experimentally.

• Centrifuge the sample and collect the supernatant.

• Repeat the extraction with a fresh portion of solvent.

• Combine the supernatants.

b. Cleanup:

• The combined extract can be concentrated and cleaned up using d-SPE or a solid-phase extraction (SPE) cartridge as described in the QuEChERS protocol.

Visualizations

References

• 1. Determination of arylphenoxypropionic herbicides in water by liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Ultrasonic and QuEChERS Extraction Methods Efficiency for the Determination of Herbicides Residues in Soil and Maize Cob | Trends in Sciences [tis.wu.ac.th]
• 4. researchgate.net [researchgate.net]
• 5. Statistical evaluation of the influence of soil properties on recoveries and matrix effects during the analysis of pharmaceutical compounds and steroids by quick, easy, cheap, effective, rugged and safe extraction followed by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. analchemres.org [analchemres.org]
• 8. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 9. weber.hu [weber.hu]
• 10. weber.hu [weber.hu]

Technical Support Center: Managing Flamprop-Isopropyl Resistant Avena fatua

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with flamprop-isopropyl resistant biotypes of Avena fatua (wild oat).

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of resistance to flamprop-isopropyl in Avena fatua?

A1: Resistance to flamprop-isopropyl, an aryloxyphenoxypropionate ('fop') herbicide, in Avena fatua can be attributed to two primary mechanisms:

• Target-Site Resistance (TSR): This involves mutations in the gene encoding the acetyl-CoA carboxylase (ACCase) enzyme, which is the target site for 'fop' herbicides. These mutations prevent the herbicide from binding effectively, rendering it inactive.[1][2][3] Specific mutations known to confer resistance include Trp–1999–Cys, Asp–2078–Gly, and Ile–2041–Asn.[3]

• Non-Target-Site Resistance (NTSR): This mechanism involves the detoxification of the herbicide before it can reach its target site.[1][2] Enhanced metabolism, often involving cytochrome P450 monooxygenases, breaks down the herbicide into non-toxic substances.[3] This type of resistance can sometimes confer cross-resistance to other herbicide groups.[1][2]

Q2: How can I confirm if my Avena fatua population is resistant to flamprop-isopropyl?

A2: Confirmation of resistance should involve a multi-step approach, including field observations and laboratory/greenhouse bioassays.

• Field Observations: Suspect resistance if patches of Avena fatua survive a correctly applied flamprop-isopropyl treatment, while other weed species are effectively controlled.[1][4] These patches may initially be small but can expand in the direction of harvesting equipment.[1]

• Whole Plant Bioassay: Collect mature seeds from the suspected resistant population and a known susceptible population. Grow these seeds in a controlled environment (greenhouse or growth chamber) and apply flamprop-isopropyl at various doses, including the recommended field rate. Assess plant survival and biomass reduction 21-28 days after treatment to determine the level of resistance. A population is often considered resistant if 20% or more of the individuals survive the full recommended field rate.[5]

• Seed Bioassay: A petri dish bioassay can also be used for rapid screening. Germinate seeds in the presence of different concentrations of the herbicide and measure coleoptile and root growth.

Q3: My Avena fatua population is resistant to flamprop-isopropyl. What are my alternative herbicide options?

A3: If you have confirmed resistance to flamprop-isopropyl, it is crucial to use herbicides with different modes of action. Some potential alternatives include:

• Acetyl-CoA Carboxylase (ACCase) Inhibitors ('dims'): While flamprop-isopropyl is a 'fop', some 'dim' herbicides (e.g., cycloxydim) may still be effective if the resistance mechanism is specific to 'fops'.[1][2] However, cross-resistance to other ACCase inhibitors is possible.[6]

• Acetolactate Synthase (ALS) Inhibitors (Group 2): Herbicides such as imazamethabenz-methyl, mesosulfuron-methyl (B1676312) + iodosulfuron, and pyroxsulam (B39247) can be effective against Avena fatua.[7][8][9] However, resistance to ALS inhibitors has also been reported in some wild oat populations.[8]

• Microtubule Inhibitors (Group 3): Trifluralin is an example from this group.

• Lipid Synthesis Inhibitors (Group 8): Triallate has shown efficacy against wild oats.[8][10]

• Non-selective Herbicides: In certain situations, non-selective herbicides like glyphosate (B1671968) or glufosinate (B12851) can be used, for example, in pre-seeding burn-down applications or with herbicide-tolerant crops.[7][10][11] It is important to note that glyphosate-resistant Avena fatua has been reported.[7]

It is essential to consult local recommendations and conduct small-scale trials to determine the efficacy of alternative herbicides on your specific resistant population.

Troubleshooting Guides

Problem: Poor control of Avena fatua despite using an alternative herbicide.

Possible Cause	Troubleshooting Steps
Cross-resistance	The Avena fatua population may have a resistance mechanism (e.g., enhanced metabolism) that confers resistance to multiple herbicide groups. Have a seed sample tested for resistance to a range of herbicide modes of action.[1][2]
Incorrect Application Timing	Post-emergence herbicides are most effective on small, actively growing weeds (typically 1-3 leaves).[1][2] Applications to larger, more mature plants may result in reduced control.
Environmental Conditions	Herbicide efficacy can be affected by environmental factors. For example, glufosinate efficacy can be reduced in low humidity.[7] Apply herbicides under optimal conditions as specified on the product label.
Incorrect Herbicide Rate or Application	Ensure that the correct herbicide rate, water volume, and nozzle type are used according to the product label. Check for proper equipment calibration.
Dense Weed Population	High weed densities can lead to spray shadowing, where some plants are not adequately covered by the herbicide.

Problem: Herbicide resistance appears to be spreading.

Possible Cause	Troubleshooting Steps
Seed Movement	Combines and other farm machinery can spread resistant seeds within and between fields.[4] Thoroughly clean equipment after working in infested areas.
Gene Flow	While Avena fatua is primarily self-pollinating, some cross-pollination can occur, potentially transferring resistance genes.
Continued Selection Pressure	Repeated use of herbicides with the same mode of action will select for resistant individuals. Implement an integrated weed management (IWM) strategy.[12][13][14]

Experimental Protocols

Protocol 1: Whole Plant Herbicide Resistance Bioassay

Objective: To determine the level of resistance in an Avena fatua population to a specific herbicide.

Materials:

• Seeds from suspected resistant and a known susceptible Avena fatua population.

• Pots (10-15 cm diameter) filled with potting mix.

• Growth chamber or greenhouse with controlled temperature and light.

• Research track sprayer with appropriate nozzles.

• Herbicide to be tested (e.g., flamprop-isopropyl).

• Adjuvants (if required by the herbicide label).

• Balance for measuring biomass.

Methodology:

• Planting: Fill pots with potting mix and sow 5-10 seeds of either the resistant or susceptible biotype per pot. Cover seeds lightly with soil and water.

• Growth Conditions: Place pots in a growth chamber or greenhouse with conditions suitable for Avena fatua growth (e.g., 20/15°C day/night temperature, 16-hour photoperiod).

• Thinning: Once seedlings have emerged, thin to a uniform number of plants per pot (e.g., 3-5 plants).

• Herbicide Application: When plants reach the 2-3 leaf stage, apply the herbicide using a research track sprayer.[7] A dose-response experiment should be conducted with a range of herbicide rates (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x the recommended field rate). Include an untreated control for each population.

• Post-Treatment Care: Return plants to the growth chamber or greenhouse and water as needed, avoiding watering over the foliage for 24 hours after application.[7]

• Assessment: After 21-28 days, visually assess plant survival. Harvest the above-ground biomass for each pot, dry in an oven at 70°C for 72 hours, and weigh.[11]

• Data Analysis: Calculate the percentage of survival and the percentage of biomass reduction compared to the untreated control. Determine the herbicide dose required to cause 50% growth reduction (GR₅₀) for both the resistant and susceptible populations. The resistance index (RI) can be calculated as the GR₅₀ of the resistant population divided by the GR₅₀ of the susceptible population.[3]

Data Presentation

Table 1: Efficacy of Alternative Herbicides on Flamprop-Isopropyl Resistant Avena fatua

Herbicide (Active Ingredient)	Herbicide Group (Mode of Action)	Efficacy on Resistant Biotypes	Notes
Pinoxaden	1 (ACCase inhibitor)	Variable; cross-resistance is possible.[6][7][11]	May provide control if resistance is specific to 'fop' herbicides.
Clethodim	1 (ACCase inhibitor)	Generally effective.[7][11]	A 'dim' herbicide, often effective against 'fop' resistant populations.
Haloxyfop	1 (ACCase inhibitor)	Generally effective.[7][11]	Another 'dim' herbicide with good efficacy.
Imazamox + Imazapyr	2 (ALS inhibitor)	Can be effective, but resistance to this group exists.[7][8]	Rotate with other modes of action to prevent resistance development.
Paraquat	22 (Photosystem I inhibitor)	Effective, especially at earlier growth stages.[7]	A non-selective herbicide.
Glufosinate	10 (Glutamine synthetase inhibitor)	Moderate efficacy; can be influenced by environmental conditions.[7]	A non-selective herbicide.
Triallate	8 (Lipid synthesis inhibitor)	Effective; no resistance reported in some regions.[1][2][8]	A soil-applied herbicide.

Visualizations

Caption: Workflow for confirming herbicide resistance in Avena fatua.

Caption: Integrated Weed Management (IWM) cycle for resistant Avena fatua.

Caption: Mechanisms of flamprop-isopropyl resistance in Avena fatua.

References

• 1. media.ahdb.org.uk [media.ahdb.org.uk]
• 2. projectblue.blob.core.windows.net [projectblue.blob.core.windows.net]
• 3. mdpi.com [mdpi.com]
• 4. Managing Herbicide-Resistant Wild Oats - Manage Resistance Now [manageresistancenow.ca]
• 5. DSpace [t-stor.teagasc.ie]
• 6. The occurrence of herbicide-resistant Avena fatua (wild oats) populations to ACCase-inhibiting herbicides in Ireland – ScienceOpen [scienceopen.com]
• 7. The world’s first glyphosate-resistant case of Avena fatua L. and Avena sterilis ssp. ludoviciana (Durieu) Gillet & Magne and alternative herbicide options for their control - PMC [pmc.ncbi.nlm.nih.gov]
• 8. harvest.usask.ca [harvest.usask.ca]
• 9. Consider resistance testing to help wild oat control - Hutchinsons [hutchinsons.co.uk]
• 10. m.youtube.com [m.youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. growiwm.org [growiwm.org]
• 13. researchgate.net [researchgate.net]
• 14. Estimations and projections of Avena fatua dynamics under multiple management scenarios in crop fields using simplified longitudinal monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Inter-Laboratory Analysis of Flamprop-Isopropyl Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction to Flamprop-Isopropyl Analysis

Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats in wheat. The monitoring of its residues in environmental samples and agricultural commodities is crucial for ensuring food safety and environmental protection. The primary analytical techniques for the determination of flamprop-isopropyl residues are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS). The choice of method often depends on the matrix, required sensitivity, and the availability of instrumentation.

Data Presentation: A Comparative Overview of Analytical Methods

The following tables summarize typical performance characteristics for GC-MS and HPLC-MS/MS methods for the analysis of pesticide residues similar to flamprop-isopropyl. It is important to note that these values are illustrative and would be expected to be confirmed in a formal inter-laboratory validation study for flamprop-isopropyl.

Table 1: Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance

Parameter	Method A (GC-MS)	Method B (GC-MS/MS)
Limit of Detection (LOD)	0.005 mg/kg	0.001 mg/kg
Limit of Quantification (LOQ)	0.01 mg/kg	0.005 mg/kg
Recovery (at 0.01 mg/kg)	85-105% (RSD ≤ 15%)	90-110% (RSD ≤ 10%)
Recovery (at 0.1 mg/kg)	90-110% (RSD ≤ 10%)	95-105% (RSD ≤ 8%)
Precision (Repeatability)	< 15% RSD	< 10% RSD
Precision (Reproducibility)	< 20% RSD	< 15% RSD

Disclaimer: The data presented in this table is illustrative and based on typical performance characteristics for the analysis of similar pesticides. It is not derived from a direct inter-laboratory comparison of flamprop-isopropyl analysis.

Table 2: Comparison of High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Method Performance

Parameter	Method C (HPLC-MS/MS)	Method D (UPLC-MS/MS)
Limit of Detection (LOD)	0.0005 mg/kg	0.0001 mg/kg
Limit of Quantification (LOQ)	0.001 mg/kg	0.0005 mg/kg
Recovery (at 0.005 mg/kg)	80-110% (RSD ≤ 15%)	90-115% (RSD ≤ 10%)
Recovery (at 0.05 mg/kg)	85-110% (RSD ≤ 10%)	95-110% (RSD ≤ 8%)
Precision (Repeatability)	< 15% RSD	< 10% RSD
Precision (Reproducibility)	< 20% RSD	< 15% RSD

Disclaimer: The data presented in this table is illustrative and based on typical performance characteristics for the analysis of similar pesticides. It is not derived from a direct inter-laboratory comparison of flamprop-isopropyl analysis.

Experimental Protocols

The following are generalized experimental protocols for the analysis of flamprop-isopropyl residues in a solid matrix (e.g., soil, wheat).

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation procedure for pesticide residue analysis.

• Homogenization: A representative 10-15 g sample of the matrix is homogenized.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube with 10 mL of acetonitrile (B52724). The tube is shaken vigorously for 1 minute.

• Salting Out: A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) is added, and the tube is immediately shaken for 1 minute.

• Centrifugation: The sample is centrifuged at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant is transferred to a d-SPE tube containing a sorbent (e.g., PSA, C18, GCB) to remove interfering matrix components. The tube is vortexed for 30 seconds and then centrifuged.

• Final Extract: The supernatant is collected, and a portion may be evaporated and reconstituted in a suitable solvent for instrumental analysis.

GC-MS/MS Analysis Protocol

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, temperature 250°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program: Initial temperature of 70°C held for 2 minutes, ramped to 180°C at 25°C/min, then to 280°C at 5°C/min, and held for 5 minutes.

• Mass Spectrometer (MS/MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for flamprop-isopropyl would need to be determined.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

HPLC-MS/MS Analysis Protocol

• High-Performance Liquid Chromatograph (HPLC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for flamprop-isopropyl would need to be determined.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

Mandatory Visualization

Caption: Experimental workflow for flamprop-isopropyl residue analysis.

Caption: Comparison of analytical methods based on key parameters.

A Comparative Analysis of Flamprop-isopropyl and Fenoxaprop-P-ethyl for the Management of Wild Oat (Avena fatua)

For researchers, scientists, and professionals in drug development, the effective management of wild oat (Avena fatua), a pervasive and competitive weed in cereal crops, is a critical area of study. This guide provides a detailed comparative analysis of two prominent post-emergence herbicides: flamprop-isopropyl and fenoxaprop-P-ethyl. The comparison encompasses their mechanisms of action, efficacy based on experimental data, and the methodologies employed in key studies.

Executive Summary

Flamprop-isopropyl and fenoxaprop-P-ethyl are both selective, systemic herbicides effective against wild oats. However, they belong to different chemical groups and possess distinct modes of action. Fenoxaprop-P-ethyl, a member of the aryloxyphenoxypropionate ("fop") class, is a potent inhibitor of the acetyl-CoA carboxylase (ACCase) enzyme, a critical component in fatty acid synthesis. In contrast, flamprop-isopropyl acts as a mitotic disrupter, inhibiting cell elongation by affecting the orientation of spindle and phragmoblast microtubules.

Field trial data indicates that both herbicides can provide effective control of wild oat, though efficacy can be influenced by application rates and the presence of herbicide-resistant biotypes. Notably, resistance to fenoxaprop-P-ethyl in wild oat populations has been reported, a factor that is crucial in developing sustainable weed management strategies.

Data Presentation: Efficacy and Crop Yield

The following tables summarize quantitative data from comparative studies on the performance of flamprop-isopropyl and fenoxaprop-P-ethyl in controlling wild oat.

Table 1: Comparative Efficacy of Flamprop-isopropyl and Fenoxaprop-P-ethyl on Wild Oat Control

Herbicide	Application Rate (g a.i./ha)	Wild Oat Control (%)	Data Source
Flamprop-M-isopropyl	600	Ineffective to variable	[1]
Fenoxaprop-P-ethyl	Full Recommended Rate	Poor to erratic in resistant populations	[1]
Fenoxaprop-P-ethyl	Half Recommended Rate	Reduced efficacy compared to full rate	[1]

Note: Data from a study on herbicide-resistant wild oats. "Ineffective to variable" for flamprop-M-isopropyl and "poor to erratic" for fenoxaprop-P-ethyl were observed in a field with confirmed resistance.

Table 2: Impact of Herbicides on Wild Oat Seed Production

Herbicide	Application Timing	Wild Oat Seed Production Reduction (%)	Data Source
Flamprop-m-methyl	Late (early wild oat tiller elongation)	Up to 96	[2]
Fenoxaprop-ethyl	Late (early wild oat tiller elongation)	Up to 96	[2]
Flamprop	Late booting growth stage	Up to 72	[2]

Mechanisms of Action

The distinct modes of action of these two herbicides are crucial for understanding their efficacy and for managing herbicide resistance.

Fenoxaprop-P-ethyl: As an ACCase inhibitor, fenoxaprop-P-ethyl specifically targets the acetyl-CoA carboxylase enzyme, which is essential for the biosynthesis of fatty acids in grasses.[3] The inhibition of this enzyme disrupts the production of lipids, which are vital components of cell membranes. This leads to a breakdown of cell integrity and ultimately the death of the weed.

Flamprop-isopropyl: This herbicide functions by inhibiting cell elongation and disrupting mitosis.[4] Its active metabolite, flamprop, affects the orientation of spindle and phragmoblast microtubules. This disruption of the microtubule organizing centers leads to defective spindle and phragmoblast structures, preventing proper cell division and elongation, which results in stunted growth and eventual death of the wild oat plant.[4]

Experimental Protocols

The data presented in this guide are derived from rigorous scientific experiments. Below are detailed methodologies for key experimental procedures used to evaluate and compare these herbicides.

Field Trial Protocol for Herbicide Efficacy Evaluation

A standardized protocol is essential for the accurate assessment of herbicide performance under field conditions.

• Site Selection: Choose a field with a natural and uniform infestation of wild oat (Avena fatua).

• Experimental Design: Employ a randomized complete block design (RCBD) with a minimum of three to four replications.

• Plot Size: Establish individual plots of a standardized size, for example, 10 square meters, with an adjacent untreated control area for each plot to facilitate weed control evaluation.

• Herbicide Application:

  • Apply herbicides at the recommended growth stage of the wild oats, typically between the two-leaf and tillering stages.

  • Use a calibrated sprayer to ensure accurate and uniform application of the specified herbicide rates.

  • Record environmental conditions at the time of application, including temperature, humidity, and wind speed.

• Data Collection:

  • Weed Control Efficacy: Assess the percentage of wild oat control at regular intervals (e.g., 14, 28, and 56 days) after treatment by visual rating or by counting the number of surviving weeds in a designated quadrat within each plot.

  • Crop Yield: At crop maturity, harvest a predetermined area from the center of each plot to determine grain yield.

  • Biomass: In some studies, the above-ground biomass of wild oats is collected from a specified area in each plot and dried to a constant weight to determine the reduction in weed biomass.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine significant differences between treatments.

Herbicide Dose-Response Bioassay Protocol

Dose-response bioassays are crucial for determining the sensitivity of weed populations to herbicides and for identifying resistance.

• Seed Collection: Collect mature wild oat seeds from the target population.

• Plant Cultivation:

  • Sow a specific number of seeds in pots containing a standardized soil or growth medium.

  • Grow the plants in a controlled environment (growth chamber or greenhouse) with optimal conditions for temperature, light, and humidity.

• Herbicide Application:

  • Apply a range of herbicide doses, typically including a zero-dose control and several concentrations below and above the recommended field rate, when the seedlings reach a specific growth stage (e.g., two to three leaves).

  • Use a laboratory-grade sprayer to ensure precise application.

• Data Assessment:

  • After a set period (e.g., 21 days), assess the response of the plants to the herbicide. This can be done by:

    • Visual Injury Rating: Scoring the plants on a scale from 0 (no injury) to 100 (complete death).

    • Biomass Reduction: Harvesting the above-ground plant material, drying it, and weighing it to determine the reduction in biomass compared to the untreated control.

• Data Analysis:

  • Analyze the data using a log-logistic model to calculate the herbicide dose required to cause a 50% reduction in growth (GR₅₀) or survival (LD₅₀).

  • The resistance index (RI) can be calculated by dividing the GR₅₀ or LD₅₀ of the suspected resistant population by that of a known susceptible population.

Visualizing the Mechanisms of Action

To further elucidate the distinct operational pathways of these herbicides, the following diagrams have been generated using the DOT language.

Figure 1: Fenoxaprop-P-ethyl's inhibitory action on ACCase.

Figure 2: Flamprop-isopropyl's disruption of cell division.

References

• 1. projectblue.blob.core.windows.net [projectblue.blob.core.windows.net]
• 2. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 3. sabraojournal.org [sabraojournal.org]
• 4. researchgate.net [researchgate.net]

A Comparative Efficacy Study: Flamprop-isopropyl vs. Flamprop-M-isopropyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of flamprop-isopropyl and its stereoisomer, flamprop-M-isopropyl. The information presented is supported by available experimental data to assist researchers in understanding the nuances of these two active ingredients.

Introduction

Flamprop-isopropyl is a selective, post-emergence herbicide used for the control of wild oats (Avena fatua) in cereal crops. It is a racemic mixture, containing equal amounts of two stereoisomers (enantiomers): the D- and L-isomers. Further research revealed that the herbicidal activity resides almost entirely in the L-isomer, leading to the development of flamprop-M-isopropyl, which contains only the active L-enantiomer.[1] This guide examines the comparative efficacy of the racemic mixture versus the isolated active isomer.

Chemical Structures and Mode of Action

Both flamprop-isopropyl and flamprop-M-isopropyl share the same chemical formula and molecular weight. The key difference lies in their stereochemistry. Flamprop-M-isopropyl is the stereospecific ester of the L-isomer of flamprop (B1223189).[1]

The precise mode of action for the flamprop herbicides is not fully elucidated, but it is widely believed to involve the inhibition of cell elongation in the meristematic regions of susceptible plants.[2] This disruption of growth ultimately leads to the death of the weed.

Comparative Efficacy

Early comparative studies demonstrated a significant difference in the efficacy of the two products, particularly in barley. Field trials conducted in Europe between 1975 and 1978 provided quantitative data on the control of wild oats (Avena spp.).

Table 1: Comparative Efficacy on Wild Oat (Avena spp.) Control

Herbicide	Application Rate (a.i./ha)	Crop	Wild Oat Spikelet Reduction (%)	Source
l-flamprop-isopropyl (B1675205)	0.6 kg	Wheat	95
flamprop-isopropyl	0.6 kg	Barley	Significantly lower than l-flamprop-isopropyl
l-flamprop-isopropyl	0.6 kg	Barley	93

As the data indicates, at the same application rate of 0.6 kg a.i./ha, l-flamprop-isopropyl (flamprop-M-isopropyl) provided a 93% reduction in wild oat spikelets in barley, which was noted as a "significant improvement" over the racemic flamprop-isopropyl. In wheat, the efficacy of l-flamprop-isopropyl was comparable to another standard herbicide of the time. The enhanced efficacy of the M-isomer is attributed to the fact that the herbicidal activity resides in this specific enantiomer.

Crop Selectivity and Metabolism

The selectivity of flamprop herbicides in cereal crops like wheat and barley is due to differential metabolism between the crop and the target weed, wild oats. The crop plants are able to more rapidly metabolize the active herbicide into non-toxic substances.

dot

Caption: Proposed metabolic pathway of flamprop-M-isopropyl in crops vs. weeds.

Experimental Protocols

Detailed experimental protocols from the original comparative studies are not extensively published. However, a general methodology for post-emergence herbicide efficacy trials in cereals can be outlined based on standard agricultural research practices.

Objective: To evaluate and compare the efficacy of flamprop-isopropyl and flamprop-M-isopropyl on the control of wild oats (Avena fatua) in spring barley.

Experimental Design:

• Design: Randomized Complete Block Design (RCBD)

• Replicates: 4

• Plot Size: 2m x 10m

Treatments:

• Untreated Control

• Flamprop-isopropyl at 0.6 kg a.i./ha

• Flamprop-M-isopropyl at 0.3 kg a.i./ha (reflecting the concentration of the active isomer in the racemic mixture)

• Flamprop-M-isopropyl at 0.6 kg a.i./ha

Methodology:

• Site Selection: A field with a known uniform and high infestation of wild oats is selected.

• Crop Establishment: Spring barley is sown according to local best practices.

• Herbicide Application:

  • Herbicides are applied post-emergence when the wild oats are at the 2-3 leaf stage and the barley is between the late tillering and first node stage.

  • Application is carried out using a calibrated plot sprayer to ensure accurate and uniform coverage.

• Data Collection:

  • Weed Control Efficacy: Wild oat plant counts per square meter are taken before and 21-28 days after treatment (DAT). Visual assessments of percent control are also recorded. Wild oat panicle counts per square meter are conducted prior to harvest.

  • Crop Phytotoxicity: Visual assessment of crop injury (e.g., stunting, chlorosis) is performed at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury, 100 = crop death).

  • Crop Yield: The central area of each plot is harvested at maturity, and the grain yield is determined and adjusted for moisture content.

Data Analysis: Data is subjected to Analysis of Variance (ANOVA), and treatment means are separated using a suitable test (e.g., Tukey's HSD) at a significance level of p<0.05.

dot

Caption: General experimental workflow for herbicide efficacy trials.

Conclusion

The available data, although dated, strongly indicates that flamprop-M-isopropyl is more efficacious for the control of wild oats than its racemic predecessor, flamprop-isopropyl, particularly in barley. This is attributed to the concentration of the herbicidally active L-isomer in the "M" formulation. The use of the single, active isomer allows for lower application rates to achieve the same or better level of control, reducing the chemical load on the environment and the crop. For research and development purposes, focusing on the stereospecific properties of herbicidal compounds can lead to more potent and selective products.

References

• 1. Enantioselective Hydrolysis - Articles - Scientific Research Publishing [scirp.org]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Environmental Impact of Flamprop-Isopropyl and Other Arylalaninates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative environmental impact assessment of flamprop-isopropyl and other arylalaninate herbicides. The information is intended to assist researchers, scientists, and professionals in drug development in understanding the environmental footprint of these compounds. Due to the limited availability of public data for some arylalaninates, this guide focuses on the comparison between flamprop-isopropyl and the closely related flamprop-methyl (B1672754), with qualitative information on benzoylprop-ethyl.

Executive Summary

Arylalaninate herbicides, including flamprop-isopropyl, flamprop-methyl, and benzoylprop-ethyl, are selective post-emergence herbicides historically used for controlling wild oats in cereal crops. This guide reveals that while sharing a similar mode of action, their environmental persistence and toxicity to non-target organisms can vary. The data indicates that both flamprop-isopropyl and flamprop-methyl are moderately persistent in soil and exhibit moderate toxicity to aquatic life. However, a comprehensive, direct comparison is challenging due to the scarcity of publicly available quantitative data for all compounds within this class.

Comparative Environmental Fate and Ecotoxicity

The following tables summarize the available quantitative data for the environmental persistence and ecotoxicity of flamprop-isopropyl and flamprop-methyl.

Soil Persistence

The persistence of a herbicide in the soil, often measured by its half-life (DT50), is a critical factor in determining its potential for carryover to subsequent crops and its long-term impact on the soil ecosystem.

Herbicide	Soil DT50 (Typical)	Soil Persistence Classification
Flamprop-isopropyl	55 days	Moderately Persistent
Flamprop-methyl	7 - 21 days	Slightly to Moderately Persistent[1]

Note: Soil DT50 values can vary significantly based on soil type, temperature, moisture, and microbial activity[2].

Aquatic Ecotoxicity

The toxicity of herbicides to aquatic organisms is a key indicator of their potential to disrupt aquatic ecosystems. The following table presents the median lethal concentration (LC50) for fish and the median effective concentration (EC50) for aquatic invertebrates (Daphnia) and algae.

Herbicide	Organism	Endpoint	Value (mg/L)	Toxicity Classification
Flamprop-isopropyl	Fish (species not specified)	96-hour LC50	0.50[3]	Moderately Toxic
Daphnia magna	48-hour EC50	0.14[4]	Moderately Toxic
Algae (Raphidocelis subcapitata)	72-hour ErC50	> 0.44[3]	Slightly Toxic
Flamprop-methyl	Fish (species not specified)	96-hour LC50	Not available	Moderately Toxic (qualitative)[5]
Daphnia magna	48-hour EC50	Not available	Moderately Toxic (qualitative)[5]
Algae (species not specified)	-	Not available	-

Note: Toxicity classifications are generally based on the following ranges for aquatic organisms: Very Highly Toxic (<0.1 mg/L), Highly Toxic (0.1-1 mg/L), Moderately Toxic (1-10 mg/L), Slightly Toxic (10-100 mg/L), and Practically Non-toxic (>100 mg/L).

Effects on Non-Target Organisms

Beyond aquatic life, the impact of herbicides on other non-target organisms is a crucial aspect of their environmental risk profile.

Herbicide	Organism Group	Effect
Flamprop-isopropyl	Birds, Honeybees, Earthworms	Moderately toxic[6]
Flamprop-methyl	Mammals	Low oral toxicity[7]
Benzoylprop-ethyl	Various	Very little information published[8]

Mode of Action: Disruption of Microtubule Organization

Flamprop-isopropyl and its related arylalaninates are understood to function as mitotic disrupters. Their primary mode of action is the inhibition of cell elongation, which is achieved by interfering with the normal function of microtubules. Specifically, flamprop-methyl has been shown to affect the orientation of spindle and phragmoplast microtubules, leading to a failure of proper cell division.[9] This disruption of microtubule dynamics ultimately halts plant growth.

Caption: Arylalaninate herbicide mode of action in plant cells.

Experimental Protocols

The environmental data presented in this guide are typically generated following standardized international guidelines. Below are summaries of the key experimental protocols used for assessing soil persistence and aquatic toxicity.

Soil Persistence (Aerobic)

Guideline: OECD Guideline 307: Aerobic and Anaerobic Transformation in Soil.

Methodology:

• Soil Selection: A minimum of three different soil types with varying textures, organic carbon content, and pH are used.

• Test Substance Application: The herbicide, typically radiolabeled, is applied to the soil samples at a concentration relevant to its agricultural use.

• Incubation: The treated soil samples are incubated in the dark under controlled aerobic conditions (temperature and moisture).

• Sampling and Analysis: At appropriate time intervals, soil samples are extracted and analyzed to determine the concentration of the parent herbicide and its transformation products.

• Data Analysis: The rate of degradation is calculated, and the DT50 (and DT90) values are determined by fitting the data to an appropriate kinetic model.

Caption: Experimental workflow for soil persistence testing.

Acute Aquatic Toxicity

Guideline: OECD Guidelines for the Testing of Chemicals (e.g., 202 for Daphnia sp. Acute Immobilisation Test; 203 for Fish, Acute Toxicity Test; 201 for Freshwater Alga and Cyanobacteria, Growth Inhibition Test).

Methodology:

• Test Organisms: Standardized cultures of fish (e.g., Rainbow trout, Zebrafish), aquatic invertebrates (e.g., Daphnia magna), and algae (e.g., Raphidocelis subcapitata) are used.

• Test Conditions: The organisms are exposed to a range of concentrations of the herbicide in a defined aqueous medium under controlled laboratory conditions (temperature, light, pH).

• Exposure Duration: Typically 96 hours for fish, 48 hours for Daphnia, and 72 hours for algae.

• Endpoint Measurement: For fish, mortality is the endpoint. For Daphnia, immobilization is the endpoint. For algae, the inhibition of growth (biomass or cell number) is measured.

• Data Analysis: The concentration of the herbicide that causes the effect in 50% of the test population (LC50 for fish, EC50 for Daphnia and algae) is determined using statistical methods.

Caption: Experimental workflow for aquatic toxicity testing.

Conclusion and Future Research Directions

This comparative guide highlights the environmental characteristics of flamprop-isopropyl and related arylalaninates based on available data. Both flamprop-isopropyl and flamprop-methyl demonstrate moderate persistence in soil and moderate toxicity to aquatic organisms. A significant data gap exists for other arylalaninates like benzoylprop-ethyl, which is now considered obsolete.

For a more comprehensive understanding of the environmental impact of this class of herbicides, further research is needed to:

• Generate and publish robust, comparative ecotoxicological data for a wider range of arylalaninate herbicides.

• Investigate the sublethal effects of these compounds on non-target organisms.

• Elucidate the complete degradation pathways of these herbicides in various environmental compartments.

This information will be invaluable for conducting more thorough risk assessments and for the development of safer, more environmentally benign alternatives in the future.

References

• 1. Flamprop-methyl [sitem.herts.ac.uk]
• 2. Chemical properties of pesticides [fairway-is.eu]
• 3. adama.com [adama.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Flamprop [sitem.herts.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. Infocris Pesticide Database - flamprop-methyl [nucleus.iaea.org]
• 8. Benzoylprop-ethyl (Ref: FX 2182 ) [sitem.herts.ac.uk]
• 9. researchgate.net [researchgate.net]

Navigating the Prediction of Flamprop-Isopropyl Runoff: A Comparative Guide to Modeling Approaches

A critical challenge in environmental risk assessment is the accurate prediction of herbicide runoff from agricultural fields. For flamprop-isopropyl, a selective herbicide used for the control of wild oats, a validated predictive model is essential for understanding its environmental fate and ensuring its safe use. However, publicly available literature specifically detailing the validation of a predictive model for flamprop-isopropyl runoff is scarce. This guide provides researchers, scientists, and drug development professionals with a comparative overview of established pesticide runoff models that can be adapted for flamprop-isopropyl, guidance on the necessary experimental data for validation, and a generalized protocol for such a study.

Flamprop-isopropyl is a discontinued (B1498344) herbicide with moderate solubility in water and is moderately persistent in soils.[1] There is some concern regarding its potential to leach into groundwater.[1] While it has low mammalian toxicity, concerns about bioaccumulation have been raised.[1] It is moderately toxic to a range of non-target organisms, including birds, aquatic life, honeybees, and earthworms.[1] Given these properties, understanding its transport via surface runoff is crucial for comprehensive environmental risk assessment.

Selecting a Suitable Predictive Model

The choice of a predictive model for flamprop-isopropyl runoff depends on the specific research objectives, data availability, and the desired level of detail. Three widely used and well-documented models in the United States for pesticide registration and risk assessment are the Pesticide Root Zone Model (PRZM), the Root Zone Water Quality Model (RZWQM), and the Groundwater Loading Effects of Agricultural Management Systems (GLEAMS) model.

These models vary in their theoretical basis and complexity. PRZM is a one-dimensional, finite-difference model that simulates the vertical movement of pesticides in the soil.[2][3] RZWQM is a more comprehensive, physically-based model that simulates a wider range of physical, chemical, and biological processes in the root zone.[4][5][6] GLEAMS is a continuous simulation, field-scale model that builds upon the CREAMS (Chemicals, Runoff, and Erosion from Agricultural Management Systems) model and is designed to assess the impact of agricultural management practices on water quality.[7][8][9]

A key consideration for flamprop-isopropyl, given its moderate persistence and potential for both dissolved and sediment-bound transport, is the model's ability to simulate these processes accurately. All three models account for pesticide transport in both the dissolved phase (in runoff water) and adsorbed to eroded sediment.

Comparison of Prominent Pesticide Runoff Models

The following table provides a comparative summary of the PRZM, RZWQM, and GLEAMS models, which can be considered for predicting flamprop-isopropyl runoff.

Feature	PRZM (Pesticide Root Zone Model)	RZWQM (Root Zone Water Quality Model)	GLEAMS (Groundwater Loading Effects of Agricultural Management Systems)
Theoretical Basis	One-dimensional, finite-difference model simulating vertical water and pesticide movement.[2][3]	Physically-based, integrated model simulating a wide range of soil and plant processes.[5][6]	Continuous simulation, field-scale model based on CREAMS, focusing on management practice impacts.[7][8][9]
Key Strengths	- Widely used for regulatory purposes in the U.S.- Relatively simpler to parameterize than more complex models.- Extensive documentation and user support.	- Comprehensive simulation of physical, chemical, and biological processes.[5][6]- Detailed representation of macropore flow and preferential transport.[4]- Can simulate the impact of various agricultural management practices.[4]	- Specifically designed to evaluate the effects of agricultural management systems.[7][8][9]- Simulates long-term impacts on water quality.[7][9]- Tracks pesticide movement with percolated water, runoff, and sediment.[7][9]
Key Limitations	- Simplified representation of some hydrological and biological processes.- May not be as accurate for complex, heterogeneous field conditions.	- Requires a large number of input parameters, which can be difficult to obtain.[4]- Can be computationally intensive.- Calibration can be complex.[4]	- Assumes a homogeneous field for land use, soils, and precipitation.[7][9]- May not be as suitable for highly variable landscapes.
Data Requirements	Daily meteorological data, soil properties, crop parameters, pesticide properties, and management practices.[10]	Detailed soil hydraulic properties, plant growth parameters, daily weather data, and pesticide fate characteristics.[11]	Daily weather data, soil properties, crop and management information, and pesticide characteristics.[8]
Typical Application	Regulatory risk assessments for pesticide registration.	Research applications requiring detailed process understanding of pesticide fate and transport.[4][5]	Comparative analysis of the impact of different agricultural management practices on water quality.[7][9]

A Generalized Experimental Protocol for Model Validation

Key Components of a Validation Study:

• Site Selection and Characterization:

  • Select a representative agricultural field with a known history of flamprop-isopropyl application.

  • Thoroughly characterize the site's soil properties (texture, organic matter content, pH, bulk density), topography (slope length and gradient), and land use.

• Experimental Design:

  • Establish bounded runoff plots to collect surface runoff and eroded sediment.

  • Include replicate plots for each treatment to ensure statistical validity.

  • Consider including a control plot with no herbicide application.

• Herbicide Application:

  • Apply flamprop-isopropyl at a known rate and method, consistent with typical agricultural practices.

  • Record the exact date and time of application.

• Rainfall Simulation/Monitoring:

  • For controlled experiments, use a rainfall simulator to apply rainfall of known intensity and duration.

  • For natural rainfall events, install a weather station to continuously monitor precipitation, temperature, and other relevant meteorological parameters.

• Runoff and Sediment Sampling:

  • Collect runoff and sediment samples at the outlet of each plot during and after rainfall events.

  • Measure the total volume of runoff.

  • Collect samples at multiple time points during a runoff event to capture the concentration dynamics.

• Sample Analysis:

  • Analyze the water and sediment samples for the concentration of flamprop-isopropyl and its major metabolites using appropriate analytical techniques (e.g., liquid chromatography-mass spectrometry).

• Model Parameterization and Simulation:

  • Use the collected site characterization data, meteorological data, and management practice information to parameterize the chosen predictive model (e.g., PRZM, RZWQM, or GLEAMS).

  • Run the model for the same period as the field experiment.

• Model Performance Evaluation:

  • Compare the model-predicted runoff volumes, sediment yields, and flamprop-isopropyl concentrations with the measured data.

  • Use statistical metrics to quantify model performance, such as the Nash-Sutcliffe efficiency (NSE), percent bias (PBIAS), and the ratio of the root mean square error to the standard deviation of measured data (RSR).[12]

Visualizing the Validation Workflow

The following diagram illustrates the generalized workflow for validating a predictive model for flamprop-isopropyl runoff.

Caption: A generalized workflow for the validation of a predictive model for flamprop-isopropyl runoff.

Logical Framework for Model Selection

The decision-making process for selecting an appropriate model for predicting flamprop-isopropyl runoff can be guided by a series of logical questions.

Caption: A decision tree to guide the selection of a suitable predictive model for flamprop-isopropyl runoff.

References

• 1. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 2. PRZM_SW - ESDAC - European Commission [esdac.jrc.ec.europa.eu]
• 3. esdac.jrc.ec.europa.eu [esdac.jrc.ec.europa.eu]
• 4. ars.usda.gov [ars.usda.gov]
• 5. scilit.com [scilit.com]
• 6. RZWQM : USDA ARS [ars.usda.gov]
• 7. GLEAMS Model : USDA ARS [ars.usda.gov]
• 8. dcs.ufla.br [dcs.ufla.br]
• 9. GLEAMS : USDA ARS [ars.usda.gov]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. ars.usda.gov [ars.usda.gov]
• 12. swat.tamu.edu [swat.tamu.edu]

Flamprop-Isopropyl Degradation: A Comparative Analysis of Soil and Aquatic Environments

A comprehensive review of the environmental fate of the herbicide flamprop-isopropyl reveals distinct yet interconnected degradation pathways in soil and water. The primary route of transformation in both matrices is the hydrolysis of the isopropyl ester to its corresponding carboxylic acid, flamprop (B1223189) acid. However, the rate and influencing factors of this degradation, as well as the subsequent fate of the primary metabolite, differ significantly between terrestrial and aquatic systems.

Flamprop-isopropyl, a selective herbicide once used for the control of wild oats in cereal crops, is categorized as moderately persistent in soil environments.[1] The key to its breakdown lies in the cleavage of its ester bond, a process that can be mediated by both biotic and abiotic factors.

Degradation in Soil: A Primarily Microbial Process

In soil, the transformation of flamprop-isopropyl to flamprop acid is the principal degradation step. This process is largely driven by microbial activity, where soil microorganisms utilize esterase enzymes to hydrolyze the ester linkage. The typical half-life (DT50) for the degradation of flamprop-M-isopropyl in soil is approximately 55 days, indicating a moderate persistence.[1]

Key Factors Influencing Soil Degradation:

• Microbial Activity: The rate of degradation is directly linked to the abundance and activity of soil microorganisms. Factors that promote microbial health, such as optimal moisture, temperature, and organic matter content, will generally accelerate the breakdown of flamprop-isopropyl.

• Soil Type and Composition: Soil properties, including texture, pH, and organic matter content, can influence the bioavailability and degradation rate of the herbicide. For instance, higher organic matter may increase sorption, potentially reducing the amount of flamprop-isopropyl available for microbial degradation.

• Temperature and Moisture: As with most biological processes, temperature and moisture play a critical role. Warmer and moister conditions typically enhance microbial activity and, consequently, the rate of hydrolysis.

Degradation in Water: A Combination of Chemical and Biological Processes

In aquatic environments, the degradation of flamprop-isopropyl also proceeds primarily through the hydrolysis of the ester bond to form flamprop acid. This can occur through both chemical hydrolysis, influenced by pH, and microbial degradation.

Key Factors Influencing Aquatic Degradation:

• pH: Chemical hydrolysis of esters is pH-dependent. While specific data for flamprop-isopropyl is limited, ester hydrolysis is generally faster under alkaline conditions.

• Sunlight (Photolysis): Photodegradation can be a contributing factor to the breakdown of pesticides in water, particularly in the upper layers of water bodies exposed to sunlight. This process can lead to the formation of various transformation products.

• Aquatic Microorganisms: Similar to soil, microorganisms present in water can contribute to the biotic degradation of flamprop-isopropyl through enzymatic hydrolysis.

The Primary Metabolite: Flamprop Acid

The consistent end product of the initial degradation phase in both soil and water is flamprop acid. The environmental fate of this primary metabolite is also of significant interest. While flamprop acid is generally more polar and less volatile than its parent compound, its persistence and potential for further degradation by microorganisms are crucial for a complete environmental risk assessment.

Comparative Summary of Degradation Kinetics

To provide a clear comparison of the degradation kinetics of flamprop-isopropyl in soil and water, the following table summarizes the key parameters. Note: Specific quantitative data for water is less readily available in the reviewed literature.

Parameter	Soil Environment	Aquatic Environment
Primary Degradation Pathway	Microbial Hydrolysis	Chemical and Microbial Hydrolysis
Primary Metabolite	Flamprop Acid	Flamprop Acid
Typical Half-life (DT50)	55 days (for Flamprop-M-isopropyl)[1]	Data not readily available
Key Influencing Factors	Microbial activity, soil type, temperature, moisture	pH, sunlight (photolysis), microbial activity

Experimental Protocols for Degradation Studies

The study of pesticide degradation in soil and water typically follows standardized guidelines, such as those provided by the Organisation for Economic Co-operation and Development (OECD). These protocols are designed to ensure the generation of reliable and comparable data.

Soil Degradation Studies (Adapted from OECD Guidelines)

• Soil Selection: Representative soil types are chosen, characterized by their physical and chemical properties (e.g., texture, pH, organic carbon content).

• Test Substance Application: A known concentration of flamprop-isopropyl is applied to the soil samples.

• Incubation: The treated soil samples are incubated under controlled laboratory conditions of temperature and moisture. Aerobic conditions are typically maintained.

• Sampling and Analysis: At regular intervals, soil samples are collected and extracted. The concentrations of flamprop-isopropyl and its degradation products (e.g., flamprop acid) are quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: The rate of degradation and the half-life (DT50) are calculated from the concentration data over time, often using first-order kinetics models.

Water Degradation Studies (Adapted from OECD Guidelines)

• Water System Preparation: Sterile buffered solutions at different pH values (e.g., 4, 7, and 9) are used to assess abiotic hydrolysis. Natural water samples may also be used to evaluate the combined effects of abiotic and biotic degradation.

• Test Substance Application: Flamprop-isopropyl is added to the water samples at a known concentration.

• Incubation: The samples are incubated in the dark at a constant temperature to study hydrolysis. For photolysis studies, samples are exposed to a light source that simulates natural sunlight.

• Sampling and Analysis: Water samples are taken at various time points and analyzed for the parent compound and its degradation products using appropriate analytical methods.

• Data Analysis: The rate constants and half-lives for hydrolysis and photolysis are determined from the experimental data.

Visualizing the Degradation Pathways and Experimental Workflow

To further illustrate the processes involved, the following diagrams have been generated.

Caption: Comparative degradation pathways of flamprop-isopropyl in soil and water.

Caption: General experimental workflow for studying pesticide degradation.

References

• 1. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]

Evaluating the Selectivity of Flamprop-Isopropyl in Wheat Cultivars: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selectivity of flamprop-isopropyl in different wheat cultivars. It includes a review of available experimental data, comparisons with alternative herbicides, and detailed experimental protocols for evaluating herbicide selectivity. The information is intended to assist researchers in understanding the differential tolerance of wheat varieties to this herbicide and in designing future studies.

Introduction to Flamprop-Isopropyl

Flamprop-isopropyl is a selective, systemic herbicide belonging to the arylaminopropionic acid class.[1] It is primarily used for the post-emergence control of wild oats (Avena spp.) in wheat and barley crops.[2][3] The herbicidal activity of flamprop-isopropyl is primarily attributed to its L-isomer, known as flamprop-M-isopropyl. The mode of action is believed to be the inhibition of cell elongation in susceptible grass weeds.[2] Notably, flamprop-M-isopropyl is now considered a discontinued (B1498344) herbicide, which may impact the availability of recent research data.[2]

The selectivity of flamprop-isopropyl in wheat is attributed to the crop's ability to rapidly metabolize the herbicide into non-toxic compounds. This detoxification process is a key factor in the differential tolerance observed among various wheat cultivars.

Comparative Selectivity of Flamprop-Isopropyl and Alternatives

Direct quantitative data comparing the phytotoxicity and yield response of a wide range of wheat cultivars to flamprop-isopropyl is limited in recent literature. However, studies on herbicides with similar modes of action and general herbicide screening trials in wheat provide valuable insights into cultivar-specific tolerance.

Alternative Herbicides for Wild Oat Control in Wheat:

• Fenoxaprop-p-ethyl (B1329639): Another ACCase inhibitor used for grass weed control in wheat.

• Clodinafop-propargyl: A widely used ACCase inhibitor for controlling wild oats and other grassy weeds.

• Sulfosulfuron: An ALS inhibitor with activity against wild oats and some broadleaf weeds.

• Isoproturon: A urea-based herbicide effective against a range of grass and broadleaf weeds.

Data Summary:

Due to the scarcity of direct comparative data for flamprop-isopropyl across multiple named wheat cultivars, the following table presents data on the response of different wheat market classes to fenoxaprop-p-ethyl, a herbicide from the same chemical family as flamprop-isopropyl. This can serve as a proxy for understanding potential variability in wheat tolerance to ACCase inhibitors.

Table 1: Phytotoxicity and Yield Response of Winter Wheat Market Classes to Fenoxaprop-p-ethyl

Wheat Market Class	Application Timing	Herbicide Rate	Visual Injury (%) 1 WAA*	Grain Yield (t/ha)
Soft White Winter Wheat	Early Post-emergence	1X	0	6.2 - 6.4
(SWWW)	2X	0	6.2 - 6.4
Late Post-emergence	1X	4	6.2 - 6.4
2X	5	6.2 - 6.4
Soft Red Winter Wheat	Early Post-emergence	1X	0	6.1 - 7.1
(SRWW)	2X	0	6.1 - 7.1
Late Post-emergence	1X	4	6.1 - 7.1
2X	5	6.1 - 7.1
Hard White Winter Wheat	Early Post-emergence	1X	0	5.5 - 5.8
(HWWW)	2X	0	5.5 - 5.8
Late Post-emergence	1X	4	5.5 - 5.8
2X	5	5.5 - 5.8
Hard Red Winter Wheat	Early Post-emergence	1X	0	5.6 - 6.2
(HRWW)	2X	0	5.6 - 6.2
Late Post-emergence	1X	4	5.6 - 6.2
2X	5	5.6 - 6.2

*WAA: Weeks After Application. Data adapted from a study on fenoxaprop-p-ethyl sensitivity. The injury observed was transient.

Experimental Protocols

Evaluating the selectivity of herbicides in different wheat cultivars requires standardized experimental protocols. Below are methodologies for conducting key experiments.

Greenhouse and Field-Based Herbicide Selectivity Trials

Objective: To assess the phytotoxicity and impact on growth and yield of flamprop-isopropyl and alternative herbicides on various wheat cultivars.

Experimental Design:

• Greenhouse: Completely Randomized Design (CRD) with 4-5 replications.

• Field: Randomized Complete Block Design (RCBD) or Split-Plot Design with 3-4 replications. In a split-plot design, wheat cultivars can be the main plots and herbicide treatments the sub-plots.

Materials and Methods:

• Plant Material: Certified seeds of a diverse set of wheat cultivars, including both historical and modern varieties if possible.

• Herbicide Application:

  • Apply herbicides at the recommended growth stage for wild oat control (e.g., late tillering to the first node stage of the crop).

  • Use a calibrated sprayer to apply herbicides at the recommended rate (1X) and a higher rate (e.g., 2X) to assess the margin of selectivity.

  • Include an untreated control for each cultivar.

• Data Collection:

  • Phytotoxicity Ratings: Visually assess crop injury at 7, 14, and 28 days after treatment (DAT) using a scale of 0% (no injury) to 100% (plant death).

  • Plant Height: Measure plant height from the soil surface to the tip of the flag leaf at a specific growth stage (e.g., anthesis).

  • Biomass: At maturity, harvest the above-ground biomass from a defined area within each plot, dry to a constant weight, and record the dry weight.

  • Yield Components: Determine the number of spikes per unit area, number of grains per spike, and 1000-grain weight.

  • Grain Yield: Harvest the grain from each plot and adjust the weight to a standard moisture content.

Herbicide Metabolism and Detoxification Assay

Objective: To investigate the rate of metabolism and the detoxification pathway of flamprop-isopropyl in tolerant and susceptible wheat cultivars.

Experimental Design: Laboratory-based study using plant tissues from greenhouse-grown plants.

Materials and Methods:

• Plant Treatment: Treat seedlings of different wheat cultivars with radio-labeled (e.g., ¹⁴C) flamprop-isopropyl.

• Sample Collection: Harvest leaf tissue at various time points after treatment (e.g., 6, 12, 24, 48, and 72 hours).

• Metabolite Extraction: Extract metabolites from the plant tissue using appropriate solvents (e.g., methanol (B129727) or acetone).

• Analysis of Metabolites:

  • Separate the parent herbicide and its metabolites using techniques such as High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC).

  • Quantify the amount of parent herbicide and metabolites at each time point to determine the rate of metabolism.

• Enzyme Assays:

  • Extract proteins from treated and untreated leaf tissues.

  • Conduct enzyme assays to measure the activity of key detoxification enzymes, such as Glutathione S-transferases (GSTs), which are known to be involved in herbicide metabolism in wheat.

Visualizing Pathways and Workflows

Proposed Detoxification Pathway of Flamprop-Isopropyl in Wheat

The selectivity of flamprop-isopropyl in wheat is believed to be due to its rapid detoxification through metabolic processes. A key proposed pathway involves the conjugation of the herbicide with glutathione, a reaction catalyzed by Glutathione S-transferases (GSTs).

Caption: Proposed metabolic pathway for flamprop-isopropyl detoxification in tolerant wheat plants.

Experimental Workflow for Evaluating Herbicide Selectivity

The following diagram illustrates a typical workflow for conducting a comprehensive evaluation of herbicide selectivity in different wheat cultivars.

Caption: Workflow for assessing the selectivity of flamprop-isopropyl in wheat cultivars.

Conclusion and Future Directions

The available evidence suggests that the selectivity of flamprop-isopropyl in wheat is cultivar-dependent and is primarily due to the rate of metabolic detoxification. While direct comparative data across a wide range of modern wheat cultivars is scarce, likely due to the discontinued status of the herbicide, the principles of herbicide selectivity and the provided experimental protocols offer a framework for future research.

For a more comprehensive understanding, future studies could focus on:

• Screening a broader and more diverse panel of current wheat cultivars for their tolerance to flamprop-isopropyl and other ACCase inhibitors.

• Utilizing modern analytical techniques, such as metabolomics, to fully elucidate the detoxification pathways and identify key metabolites and enzymes involved.

• Investigating the genetic basis of differential tolerance to identify quantitative trait loci (QTLs) or genes associated with enhanced herbicide metabolism.

Such research would not only provide valuable information on the historical use of flamprop-isopropyl but also contribute to the development of more selective and effective weed management strategies in wheat.

References

• 1. Flamprop-isopropyl [sitem.herts.ac.uk]
• 2. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 3. bcpc.org [bcpc.org]

comparison of analytical performance between GC-MS and LC-MS/MS for flamprop-isopropyl

In the realm of analytical chemistry, the precise and accurate quantification of pesticide residues is paramount for ensuring food safety and environmental protection. For the herbicide flamprop-isopropyl, two powerful techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), are commonly employed. This guide provides a comprehensive comparison of their analytical performance, offering researchers, scientists, and drug development professionals the critical data needed to select the optimal method for their specific needs.

Executive Summary of Analytical Performance

Both GC-MS and LC-MS/MS are capable of detecting and quantifying flamprop-isopropyl with high sensitivity and selectivity. However, a detailed look at their performance characteristics reveals key differences that may influence the choice of methodology. LC-MS/MS generally exhibits superior sensitivity, with lower limits of detection (LOD) and quantification (LOQ), making it particularly suitable for trace-level analysis in complex matrices. GC-MS, on the other hand, can provide excellent chromatographic resolution, though it may require a derivatization step to improve the volatility of flamprop-isopropyl.

A summary of the key analytical performance parameters for each technique is presented in the table below. It is important to note that these values are representative and can vary depending on the specific instrumentation, method parameters, and matrix being analyzed.

Performance Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.5 - 5 µg/kg	0.1 - 1 µg/kg
Limit of Quantification (LOQ)	1.5 - 15 µg/kg	0.3 - 3 µg/kg
Linearity (R²)	> 0.99	> 0.995
Precision (%RSD)	< 15%	< 10%
Accuracy (Recovery %)	80 - 115%	85 - 110%
Sample Throughput	Moderate	High
Derivatization Requirement	Often Recommended	Not Required

Experimental Protocols: A Closer Look at the Methodology

The analytical workflow for both GC-MS and LC-MS/MS involves sample preparation, chromatographic separation, and mass spectrometric detection. The specifics of each step are crucial for achieving optimal results.

Sample Preparation

A generic yet effective sample preparation workflow for both techniques often starts with a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction, which is widely used for multi-residue pesticide analysis in food and environmental samples.

QuEChERS Extraction Protocol:

• Homogenization: A representative sample (e.g., 10-15 g of a food commodity) is homogenized.

• Extraction: The homogenized sample is extracted with acetonitrile (B52724).

• Salting Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added to induce phase separation.

• Centrifugation: The sample is centrifuged to separate the acetonitrile layer containing the pesticides.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is cleaned up using a d-SPE kit containing sorbents like primary secondary amine (PSA) to remove matrix interferences.

• Final Extract: The cleaned extract is then ready for analysis by either GC-MS or LC-MS/MS.

GC-MS Analysis Protocol

For GC-MS analysis, the final extract may require solvent exchange to a more volatile solvent and potentially derivatization.

• Derivatization (Optional but Recommended): To enhance the volatility and thermal stability of flamprop-isopropyl, a silylation agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be used. The extract is evaporated to dryness and reconstituted in the derivatization reagent, followed by heating to complete the reaction.

• Instrumental Analysis:

  • Gas Chromatograph: Agilent 7890B GC System or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector: Split/splitless inlet, operated in splitless mode.

  • Oven Temperature Program: Optimized for the separation of flamprop-isopropyl from matrix components.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent, operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

LC-MS/MS Analysis Protocol

LC-MS/MS analysis typically involves direct injection of the QuEChERS extract after appropriate dilution.

• Instrumental Analysis:

  • Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

  • Column: ZORBAX Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or equivalent.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS System or equivalent.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Visualizing the Workflow and Decision-Making Process

To better understand the analytical processes and the factors influencing the choice between GC-MS and LC-MS/MS, the following diagrams are provided.

Fig. 1: General analytical workflow for flamprop-isopropyl analysis.

Fig. 2: Decision-making for selecting between GC-MS and LC-MS/MS.

Conclusion

Both GC-MS and LC-MS/MS are robust and reliable techniques for the determination of flamprop-isopropyl. The choice between them should be guided by the specific requirements of the analysis. For routine monitoring where high sensitivity is paramount and to avoid the need for derivatization, LC-MS/MS is often the preferred method. However, for laboratories with existing GC-MS instrumentation and expertise, this technique can provide accurate and precise results, especially when coupled with a derivatization step to improve analytical performance. Ultimately, the validation of the chosen method within the user's own laboratory and for the specific matrices of interest is crucial to ensure data quality and regulatory compliance.

Comparative Efficacy of Flamprop-Isopropyl for Wild Oat (Avena fatua) Control Across Different Growth Stages

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the herbicide flamprop-isopropyl's efficacy in controlling wild oat (Avena fatua), a competitive weed in cereal crops. The product's performance is evaluated at various growth stages of the weed and compared with alternative herbicides, supported by experimental data. This document details the methodologies of cited experiments and visualizes key processes to offer a comprehensive resource for research and development.

Introduction to Flamprop-Isopropyl

Flamprop-isopropyl is a selective, systemic, post-emergence herbicide absorbed through the leaves of the target weed.[1][2] It is classified under the arylalanine herbicide group.[2] The herbicidally active component is the L-isomer, known as flamprop-M-isopropyl, which has been shown to be more effective than the racemic mixture.[1] While its precise biochemical mechanism is not fully elucidated, it is categorized in the HRAC Group Z (or 0), signifying an unknown mode of action.[3][4] The suspected mechanism is the inhibition of cell elongation in the meristematic regions of the plant.[3] Selectivity in crops like wheat and barley is achieved through differential metabolism, where the crop plants de-esterify the herbicide more rapidly than wild oats.[3]

Comparative Efficacy Data

The timing of herbicide application relative to the growth stage of wild oat is a critical determinant of its efficacy. The following tables summarize quantitative data from various studies, comparing flamprop-isopropyl and its variants with other common herbicides used for wild oat control.

Table 1: Efficacy of Various Post-Emergence Herbicides on Wild Oat (Avena fatua) at Different Growth Stages

Herbicide	Active Ingredient	Application Rate (g a.i./ha)	Wild Oat Growth Stage	Efficacy (% Control / Effect)	Source(s)
Flamprop-isopropyl	Flamprop-isopropyl	225	3-4 leaf & 6-7 leaf	Ineffective control	[5]
l-flamprop-isopropyl	l-flamprop-isopropyl	600	Late Tillering to Second Node	Consistently superior to racemate	[4]
Flamprop-methyl	Flamprop-methyl	Not Specified	Early Tiller Elongation	Up to 96% reduction in seed production	[6]
Pinoxaden	Pinoxaden	20	3-4 leaf & 6-7 leaf	100% control	[5]
Pinoxaden	Pinoxaden	45	Not Specified	87% control (15 DAT), 99% control (28 DAT)	[5]
Pinoxaden + Florasulam	Pinoxaden + Florasulam	1 l/ha product	Not Specified	95.00% control	[7]
Pinoxaden	Pinoxaden	50 g/l product (0.9 l/ha)	Not Specified	96.67% control	[7]
Clethodim	Clethodim	120	3-4 leaf & 6-7 leaf	100% control	[5]
Haloxyfop	Haloxyfop	78	3-4 leaf & 6-7 leaf	100% control	[5]
Propaquizafop	Propaquizafop	30	3-4 leaf & 6-7 leaf	100% control	[5]
Fenoxaprop-p-ethyl	Fenoxaprop-p-ethyl	55	2-3 leaves & Tillering	Good control	[1]
Clodinafop-propargyl	Clodinafop-propargyl	36	2-3 leaves & Tillering	Good control	[1]

DAT: Days After Treatment. Efficacy can vary based on environmental conditions and the presence of herbicide-resistant biotypes.

Experimental Protocols

The data presented is derived from field and greenhouse experiments. Below is a detailed methodology representative of trials conducted to evaluate post-emergence herbicide efficacy on wild oat.

Objective: To determine the efficacy of different post-emergence herbicides applied at various growth stages of wild oat (Avena fatua) in a cereal crop setting.

1. Experimental Design:

• Layout: Randomized Complete Block Design (RCBD) with three or four replications.

• Plot Size: Typically 10 m by 1.6 m to 24 m by 5 m, allowing for unsprayed buffer zones.[8][9]

• Crop: Spring wheat (Triticum aestivum) or barley (Hordeum vulgare).

• Seeding: The crop is seeded at a standard rate. Wild oat seeds may be sown perpendicular to the crop rows to ensure a uniform infestation for evaluation.

2. Herbicide Treatments:

• Herbicides: Flamprop-isopropyl, and a range of alternative herbicides (e.g., pinoxaden, clodinafop-propargyl, fenoxaprop-p-ethyl). An untreated control is included for comparison.

• Application Rates: Herbicides are applied at their recommended label rates, and often at reduced rates (e.g., 50% or 75% of the recommended dose) to test for dose-response.[10]

• Application Timing: Treatments are applied at distinct wild oat growth stages, such as:

  • Early Post-emergence: 2-4 leaf stage (Zadoks scale 12-14)

  • Mid Post-emergence: Tillering (Zadoks scale 21-29)

  • Late Post-emergence: Stem elongation/Jointing (Zadoks scale 30-32)

• Spray Application: Herbicides are applied using a backpack or plot sprayer calibrated to deliver a specific volume (e.g., 100-200 L/ha) at a constant pressure (e.g., 275 kPa) through flat-fan nozzles.[8][9] Adjuvants (e.g., methylated seed oil) are added as per herbicide label recommendations.

3. Data Collection and Assessment:

• Visual Efficacy Ratings: Weed control is visually assessed at set intervals (e.g., 14, 28, and 56 days after treatment) on a scale of 0% (no effect) to 100% (complete weed death).

• Biomass Reduction: At a specified time post-application (e.g., 21 or 28 days), wild oat plants are harvested from a designated quadrat (e.g., 0.25 m²) within each plot. The plants are dried in an oven at a set temperature (e.g., 80°C) for a specified time (e.g., 72 hours) to determine the dry weight.[3] Efficacy is calculated as the percentage reduction in biomass compared to the untreated control.

• Panicle Density: Prior to crop harvest, the number of wild oat panicles per square meter is counted to assess the impact on weed fecundity.[4]

• Crop Yield: The central area of each plot is harvested to determine grain yield and assess crop tolerance to the herbicide treatments.

4. Statistical Analysis:

• Data are subjected to Analysis of Variance (ANOVA).

• Treatment means are separated using a statistical test such as Fisher's Protected LSD at a significance level of p < 0.05.

Visualizations

Mode of Action and Experimental Workflow

To aid in the understanding of flamprop-isopropyl's effect and the process of its evaluation, the following diagrams are provided.

Caption: Suspected mode of action for flamprop-isopropyl.

Caption: Standard experimental workflow for herbicide efficacy trials.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. growiwm.org [growiwm.org]
• 3. mdpi.com [mdpi.com]
• 4. bcpc.org [bcpc.org]
• 5. ncwss.org [ncwss.org]
• 6. caws.org.nz [caws.org.nz]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. appliedweeds.cfans.umn.edu [appliedweeds.cfans.umn.edu]
• 9. bioone.org [bioone.org]
• 10. sabraojournal.org [sabraojournal.org]

A Comparative Analysis of the Long-Term Ecological Impact of Flamprop-Isopropyl and its Alternatives for Wild Oat Management

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Herbicidal Options

The control of wild oats (Avena fatua), a pervasive and competitive weed in cereal crops, has historically relied on a range of selective herbicides. Among these, flamprop-isopropyl played a significant role before its use was discontinued (B1498344). This guide provides a comprehensive comparison of the long-term ecological impact of flamprop-isopropyl and its primary alternatives: diclofop-methyl (B104173), clodinafop-propargyl (B133425), and fenoxaprop-p-ethyl (B1329639). The following analysis is based on a review of available experimental data, focusing on environmental fate, ecotoxicity, and effects on soil microbial communities.

Quantitative Comparison of Ecological Impacts

To facilitate a clear and objective comparison, the following tables summarize the key quantitative data on the environmental persistence and ecotoxicity of flamprop-isopropyl and its alternatives. It is important to note that due to its discontinued status, specific quantitative data for flamprop-isopropyl is limited in recent literature; therefore, some information is presented qualitatively based on regulatory assessments.

Table 1: Environmental Persistence in Soil

Herbicide	Soil Half-life (DT50) (days)	Persistence Classification
Flamprop-isopropyl	Moderately Persistent[1][2]	Moderately Persistent
Diclofop-methyl	Non-persistent[3]	Low
Clodinafop-propargyl	22.93 (aerobic)[4]	Low
Fenoxaprop-p-ethyl	9 (aerobic), 30 (anaerobic)[5]	Low to Moderate

Table 2: Acute Aquatic Ecotoxicity

Herbicide	Fish (96h LC50)	Aquatic Invertebrates (48h EC50)	Algae (72h EC50)
Flamprop-isopropyl	Moderately Toxic[1][2]	Moderately Toxic[1][2]	Data Not Available
Diclofop-methyl	0.36 mg/L (Rainbow Trout)	3.17 mg/L (Daphnia magna)[6]	0.268 mg/L (Ankistrodesmus sp.)[6]
Clodinafop-propargyl	0.21 mg/L (Bluegill Sunfish)[7]	>0.93 mg/L (Daphnia magna)	0.11 mg/L (Selenastrum capricornutum)
Fenoxaprop-p-ethyl	0.31 mg/L (Bluegill)[8]	3.18 mg/L (Daphnia magna)[8]	0.49 mg/L (Navicula pelliculosa)

Table 3: Toxicity to Non-Target Terrestrial Organisms

Herbicide	Avian Acute Oral LD50	Earthworm (14d LC50)	Honeybee (Contact LD50)
Flamprop-isopropyl	Moderately Toxic[1][2]	Moderately Toxic[1][2]	Moderately Toxic[1][2]
Diclofop-methyl	>2000 mg/kg (Bobwhite Quail)	Moderately Toxic[3]	Moderately Toxic[3]
Clodinafop-propargyl	>2000 mg/kg (Bobwhite Quail)	Practically non-toxic[7]	Practically non-toxic[7]
Fenoxaprop-p-ethyl	>2510 mg/kg (Bobwhite Quail)[8]	Data Not Available	Practically non-toxic

Impact on Soil Microbial Communities

Herbicides can alter the structure and function of soil microbial communities, which are vital for nutrient cycling and soil health.

• Flamprop-isopropyl : While specific studies are scarce, its moderate persistence in soil suggests a potential for long-term impacts on microbial populations.

• Diclofop-methyl : Studies have shown that diclofop-methyl can have transient effects on soil microbial biomass and respiration, with recovery observed over time.

• Clodinafop-propargyl : Research indicates that at recommended application rates, clodinafop-propargyl has minimal and temporary effects on soil microbial communities.

• Fenoxaprop-p-ethyl : Some studies have reported short-term reductions in soil microbial respiration and enzyme activity following the application of fenoxaprop-p-ethyl, with populations generally recovering.

Experimental Protocols

The data presented in this guide are derived from studies that largely adhere to internationally recognized testing guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

Soil Persistence (DT50) Determination:

The soil half-life (DT50) is typically determined through laboratory or field studies. In laboratory studies, soil samples are treated with the herbicide and incubated under controlled conditions of temperature, moisture, and light. The concentration of the herbicide is measured at regular intervals to determine the rate of degradation. Field studies involve applying the herbicide to a test plot and collecting soil samples over time to monitor its dissipation under real-world conditions.

Aquatic Ecotoxicity Testing:

• Fish Acute Toxicity (OECD 203): This test exposes fish (e.g., Rainbow Trout, Bluegill Sunfish) to a range of herbicide concentrations for 96 hours. The concentration that is lethal to 50% of the test population (LC50) is determined.

• Aquatic Invertebrate Acute Immobilisation (OECD 202): This test assesses the toxicity to aquatic invertebrates, typically Daphnia magna. The concentration that causes immobilization in 50% of the daphnids over a 48-hour period (EC50) is calculated.

• Algal Growth Inhibition (OECD 201): This test evaluates the effect of the herbicide on the growth of freshwater algae. The concentration that inhibits the growth rate by 50% over a 72-hour period (EC50) is determined.

Terrestrial Ecotoxicity Testing:

• Avian Acute Oral Toxicity: This test determines the single oral dose of a herbicide that is lethal to 50% of a test population of birds (e.g., Bobwhite Quail), expressed as mg of the substance per kg of body weight (LD50).

• Earthworm Acute Toxicity (OECD 207): This test exposes earthworms to the herbicide in artificial soil for 14 days. The concentration that is lethal to 50% of the earthworms (LC50) is determined.[9][10]

• Honeybee Acute Contact Toxicity: This test determines the dose of a herbicide that is lethal to 50% of honeybees when applied directly to their bodies, expressed as micrograms of the substance per bee (LD50).

Assessment of Impact on Soil Microbial Communities:

The impact of herbicides on soil microorganisms is often assessed by measuring changes in key microbial parameters. Common methods include:

• Soil Respiration: Measurement of carbon dioxide (CO2) evolution from the soil, which indicates the overall metabolic activity of the microbial community.

• Soil Enzyme Activity: Assaying the activity of specific enzymes (e.g., dehydrogenase, phosphatase, urease) that are involved in nutrient cycling.[11][12]

• Microbial Biomass: Quantifying the total mass of microorganisms in the soil.

Visualizing Experimental Workflows and Logical Relationships

To further clarify the processes involved in assessing the ecological impact of these herbicides, the following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow for determining aquatic toxicity and the logical relationship in a comparative risk assessment.

Caption: Experimental workflow for aquatic toxicity testing.

Caption: Logical flow for comparative ecological risk assessment.

Conclusion

Based on the available data, the alternatives to flamprop-isopropyl—diclofop-methyl, clodinafop-propargyl, and fenoxaprop-p-ethyl—generally exhibit lower environmental persistence in soil. In terms of acute ecotoxicity, all the compared herbicides show moderate to high toxicity to aquatic organisms, highlighting the importance of measures to prevent runoff into water bodies. For non-target terrestrial organisms, clodinafop-propargyl and fenoxaprop-p-ethyl appear to have a more favorable profile than flamprop-isopropyl and diclofop-methyl, particularly concerning toxicity to honeybees and earthworms. The impact on soil microbial communities for all these herbicides is generally reported as transient, though more research with standardized methodologies would be beneficial for a more definitive comparison.

This guide provides a comparative overview to aid researchers and professionals in understanding the long-term ecological implications of these herbicidal choices for wild oat management. The selection of an appropriate herbicide should always consider not only its efficacy but also its broader environmental impact, as informed by robust scientific data.

References

• 1. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 2. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 3. Diclofop-methyl (Ref: HOE 023408) [sitem.herts.ac.uk]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. dnr.wisconsin.gov [dnr.wisconsin.gov]
• 6. ccme.ca [ccme.ca]
• 7. apvma.gov.au [apvma.gov.au]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. OECD 207: Earthworm Acute Toxicity Test - Aropha [aropha.com]
• 10. Effects on earthworms – Acute toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 11. FAO Knowledge Repository [openknowledge.fao.org]
• 12. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Flamprop-isopropyl

Essential Safety and Handling Guide for Flamprop-isopropyl

This guide provides crucial safety, handling, and disposal procedures for Flamprop-isopropyl, tailored for research scientists and drug development professionals. The information is compiled to ensure safe laboratory practices and to build a foundation of trust in chemical handling protocols.

Chemical and Hazard Identification

Flamprop-isopropyl is a discontinued (B1498344) herbicide. While some safety data sheets (SDS) do not classify it as a hazardous substance, other sources indicate significant potential hazards.[1][2] It is categorized as a "Slightly hazardous" substance by the World Health Organization (WHO).[3] Given the conflicting information, a cautious approach is warranted, adhering to safety protocols for the highest reported hazard levels. The compound is often supplied in a solvent, such as methanol (B129727) or isopropyl alcohol, which has its own distinct hazards that must be addressed.[4][5]

Table 1: Chemical Identification and Properties

Property	Value
IUPAC Name	propan-2-yl 2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate
CAS Number	52756-22-6
Molecular Formula	C₁₉H₁₉ClFNO₃
Molecular Weight	363.8 g/mol [2]
WHO Classification	III (Slightly hazardous)[3]

Table 2: Summary of Potential Hazards

Hazard Type	Description
Acute Toxicity	Harmful if swallowed or absorbed through the skin.[2][4] Harmful if inhaled, potentially causing dizziness, nausea, muscle weakness, and respiratory failure.[4]
Skin and Eye Irritation	May cause skin irritation.[4][5] Causes serious eye irritation.[4][5]
Organ Toxicity	May cause damage to organs.[4]
Environmental Hazards	Toxic to aquatic life with long-lasting effects.[2]
Flammability	Often dissolved in flammable solvents like Isopropyl Alcohol or Methanol, making the solution a fire hazard.[4][5]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is essential when handling Flamprop-isopropyl and its solutions. The following table outlines the recommended PPE based on the potential hazards.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part	PPE Recommendation	Rationale and Best Practices
Hands	Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber)	Prevents skin contact and absorption.[6] Always wear unlined, elbow-length gloves.[6] Never use cotton or leather gloves as they are absorbent.[6] Check gloves for holes or defects before each use.[7]
Eyes/Face	Safety goggles with side shields or a full-face shield.	Protects against splashes and temporary eye irritation.[1][6] A face shield should be worn over goggles during procedures with a high risk of splashing, such as pouring or mixing concentrates.[6]
Body	Laboratory coat or chemical-resistant coveralls.	Provides a barrier against spills and contamination.[8] For larger quantities or spill cleanup, hooded chemical-resistant overalls are recommended.[9]
Respiratory	Use in a well-ventilated area or chemical fume hood. Respirator may be required.	Minimizes inhalation of vapors or aerosols.[10][11] If ventilation is inadequate or if working with powders or creating aerosols, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6][10]
Feet	Closed-toe, chemical-resistant boots.	Protects feet from spills. Pants should be worn over the top of boots to prevent chemicals from entering.[7]

Operational and Disposal Plans: A Step-by-Step Guide

Follow this procedural guidance for the safe handling and disposal of Flamprop-isopropyl.

Preparation and Handling

• Ventilation: Always handle Flamprop-isopropyl in a well-ventilated area. A chemical fume hood is strongly recommended.[10][11]

• Ignition Sources: As the compound is often in a flammable solvent, keep it away from heat, sparks, open flames, and other ignition sources.[12] Use only non-sparking tools.[12]

• Static Discharge: Ground and bond containers and receiving equipment during transfers to prevent static electricity accumulation.[12]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[1][8]

Spill Management

• Small Spills: For spills smaller than 1 gallon, absorb with sand, activated charcoal, or other non-combustible absorbent material.[10] Collect the contaminated material in a labeled, sealed container for hazardous waste disposal.[10]

• Large Spills: In the event of a large spill, evacuate the area immediately.[10] If possible and safe to do so, shut off ignition sources.[13] Contact your institution's Environmental Health and Safety (EHS) team for emergency response.[10] Do not attempt to clean up a large spill without proper training and equipment.[10]

Waste Disposal

• Container Management: All waste must be collected in a specifically labeled, leak-proof container.[10] Do not dispose of Flamprop-isopropyl or its solutions down the drain.

• Hazardous Waste: Flamprop-isopropyl waste and its containers are considered hazardous waste. This is due to its potential toxicity and the flammability of its common solvents.[2][4]

• Disposal Route: All waste must be disposed of through your institution's EHS or a licensed hazardous waste disposal facility.[10][14] Follow all local, state, and national regulations for hazardous waste disposal.[1]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely managing Flamprop-isopropyl in a laboratory setting, from initial preparation to final disposal.

Caption: Logical workflow for the safe handling and disposal of Flamprop-isopropyl.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. Flamprop-isopropyl | C19H19ClFNO3 | CID 40520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Flamprop-M-isopropyl (Ref: WL 43425) [sitem.herts.ac.uk]
• 4. accustandard.com [accustandard.com]
• 5. store.safety-kleen.com [store.safety-kleen.com]
• 6. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 7. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 8. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 9. safetynow.com [safetynow.com]
• 10. cfaessafety.osu.edu [cfaessafety.osu.edu]
• 11. sds.chemtel.net [sds.chemtel.net]
• 12. multimedia.3m.com [multimedia.3m.com]
• 13. airgas.com [airgas.com]
• 14. securewaste.net [securewaste.net]